2',3',5'-Tri-O-benzoyl-5-Methoxyuridine

Core Science & Biosynthesis

"2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" mechanism of action

Mechanism of Action, Synthesis, and Application in mRNA Therapeutics

Executive Summary

2',3',5'-Tri-O-benzoyl-5-Methoxyuridine is a high-purity synthetic intermediate used primarily in the manufacturing of 5-Methoxyuridine (5-moU) , a modified nucleoside critical for next-generation mRNA therapeutics.

While the molecule itself is pharmacologically inert in its protected form, its "mechanism of action" is defined by its chemical reactivity—specifically its role in Vorbrüggen glycosylation to ensure stereochemical purity and its subsequent deprotection to yield the bioactive 5-moU. Once converted to 5-moU and incorporated into mRNA, the moiety functions biologically by evading Toll-like Receptor (TLR) detection, thereby suppressing innate immune responses and enhancing protein translation.

This guide details the chemical mechanism of its synthesis, the deprotection pathways, and the downstream biological mechanism of the 5-moU payload.

Chemical Mechanism of Action: Synthesis & Reactivity

The utility of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine lies in the benzoyl protecting groups . These groups serve two mechanistic functions:

• Regioselectivity: They block the 2', 3', and 5' hydroxyls, preventing side reactions during base modification or phosphoramidite synthesis.

• Stereocontrol (Neighboring Group Participation): During glycosylation, the 2'-O-benzoyl group stabilizes the oxocarbenium intermediate, directing the nucleobase attack to the

  -face, ensuring the formation of the biologically active -anomer.

2.1 Formation via Vorbrüggen Glycosylation

The synthesis follows the Silyl-Hilbert-Johnson (Vorbrüggen) reaction mechanism.[1]

• Reactants: Silylated 5-Methoxyuracil + 1-O-Acetyl-2,3,5-tri-O-benzoyl-

  -D-ribofuranose.

• Catalyst: Lewis Acid (TMSOTf or SnCl

  ).

• Mechanism Steps:

  • Activation: The Lewis acid coordinates with the 1-O-acetyl group of the sugar donor, creating an oxocarbenium ion.

  • Acyloxonium Ion Formation: The carbonyl oxygen of the 2'-O-benzoyl group attacks the anomeric center (C1'), forming a cyclic acyloxonium ion. This blocks the

    -face.

  • Nucleophilic Attack: The N1 nitrogen of the silylated 5-methoxyuracil attacks C1' from the top (

    -face), opening the acyloxonium ring.

  • Result: Exclusive formation of the

    -nucleoside (2',3',5'-Tri-O-benzoyl-5-Methoxyuridine).

2.2 Deprotection Mechanism (Activation)

To generate the active 5-moU nucleoside, the benzoyl esters must be cleaved. This is typically achieved via base-catalyzed transesterification (ammonolysis).

• Reagent: Methanolic Ammonia (NH

  /MeOH) or Sodium Methoxide (NaOMe).

• Mechanism:

  • Nucleophilic attack of the alkoxide/amine on the carbonyl carbon of the benzoyl ester.

  • Formation of a tetrahedral intermediate.

  • Collapse of the intermediate, expelling the alkoxide (nucleoside hydroxyl) and forming methyl benzoate or benzamide.

Biological Mechanism of Action: The 5-moU Payload

Once deprotected and converted to a triphosphate (5-moU-TP), the molecule is incorporated into mRNA via in vitro transcription (IVT). The 5-methoxy modification alters the mRNA's interaction with the innate immune system.

3.1 Toll-like Receptor (TLR) Evasion

Unmodified RNA (containing Uridine) is recognized by endosomal sensors TLR7 and TLR8 as a pathogen-associated molecular pattern (PAMP), triggering interferon (IFN) release and translational arrest.

• Mechanism: The 5-methoxy group on the uracil base sterically hinders the binding of the RNA to the leucine-rich repeat (LRR) domain of TLR7/8.

• Outcome:

  • Reduced IFN-I Signaling: Prevents the activation of MyD88/NF-

    B pathways.

  • Enhanced Stability: Reduced susceptibility to RNase L (which is activated by IFN).

3.2 Translational Enhancement

5-moU modified mRNA exhibits higher translation rates than unmodified mRNA.

• Wobble Pairing: The 5-methoxy modification stabilizes the C3'-endo sugar pucker, favoring A-form helix geometry which is preferred by the ribosome.

• eIF2

  Evasion: Reduced activation of PKR (Protein Kinase R) prevents the phosphorylation of eIF2 , allowing continuous translation initiation.

Visualization of Mechanisms

Figure 1: Synthesis & Deprotection Pathway

This diagram illustrates the chemical transformation from precursors to the active nucleoside.

Caption: Chemical pathway from Vorbrüggen coupling to the release of bioactive 5-Methoxyuridine.[2][3][4][5]

Figure 2: Biological Mechanism (TLR Evasion)

This diagram contrasts the signaling of Unmodified Uridine vs. 5-Methoxyuridine.

Caption: 5-moU evades TLR7/8 recognition, preventing immune signaling and maximizing protein yield.

Experimental Protocols

Protocol A: Synthesis of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine

Objective: Coupling of sugar and base.

• Silylation: Suspend 5-methoxyuracil (1.0 eq) in HMDS (hexamethyldisilazane) with catalytic ammonium sulfate. Reflux for 4 hours until clear. Evaporate HMDS in vacuo to obtain silylated base.

• Coupling: Dissolve silylated base and 1-O-acetyl-2,3,5-tri-O-benzoyl-

  -D-ribofuranose (1.0 eq) in anhydrous Acetonitrile (MeCN).

• Catalysis: Cool to 0°C. Add TMSOTf (1.1 eq) dropwise under Argon.

• Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 2 hours. Monitor by TLC (EtOAc/Hexane 1:1).

• Workup: Quench with saturated NaHCO

  . Extract with Dichloromethane (DCM). Wash organic layer with brine, dry over Na SO .[6]

• Purification: Flash column chromatography (SiO

  ) to yield 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine as a white foam.

Protocol B: Deprotection to 5-Methoxyuridine

Objective: Removal of benzoyl groups.

• Dissolution: Dissolve the protected intermediate (from Protocol A) in Methanol (0.1 M concentration).

• Reaction: Add 7N NH

  in Methanol (10 eq). Seal vessel and stir at RT for 12–18 hours.

• Monitoring: Check via HPLC for disappearance of the tribenzoyl peak and appearance of the polar nucleoside peak.

• Isolation: Evaporate solvent in vacuo.

• Purification: Dissolve residue in water/ether. Extract benzamide byproduct into the ether layer. The aqueous layer contains pure 5-methoxyuridine. Lyophilize to obtain white powder.

Protocol C: Quality Control Specifications

Test	Method	Acceptance Criteria
Identity	1H-NMR (DMSO-d6)	Confirms 5-methoxy singlet (~3.7 ppm) and absence of aromatic benzoyl protons (7.4-8.0 ppm) after deprotection.
Purity	HPLC (C18 Column)	> 98.5% Area
Water Content	Karl Fischer	< 1.0%
Residual Solvents	GC-Headspace	Meets ICH Q3C limits (MeOH, DCM)

References

• Vorbrüggen, H., & Ruh-Pohlenz, C. (2001). Handbook of Nucleoside Synthesis. John Wiley & Sons. (Definitive text on Silyl-Hilbert-Johnson reaction mechanisms).

• Karikó, K., et al. (2005). "Suppression of RNA recognition by Toll-like receptors: the impact of nucleoside modification and the evolutionary origin of RNA." Immunity, 23(2), 165-175. Link (Establishes the biological MOA of modified uridines).

• Li, B., et al. (2016). "5-Methoxyuridine Modification Enhances the Translation of mRNA." Biochemical and Biophysical Research Communications.

• MedChemExpress. "2',3',5'-Tri-O-benzoyl-5-methoxyuridine Product Datasheet." CAS: 37805-86-0.[4][7][8][9] Link (Verification of CAS and commercial availability).

• ChemicalBook. "2',3',5'-Tri-O-benzoyl-5-Methoxyuridine Properties." Link.

Sources

• 1. Synthesis of nucleosides - Wikipedia [en.wikipedia.org]
• 2. US6972330B2 - Chemical synthesis of methoxy nucleosides - Google Patents [patents.google.com]
• 3. First organocatalytic, diastereoselective synthesis of tRNA wobble nucleosides: (R)- and (S)-methoxycarbonylhydroxymethyluridines (mchm5Us) and their acid analogues (chm5Us) - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 37805-86-0・2',3',5'-Tri-o-benzoyl-5-methoxyuridine・2',3',5'-Tri-o-benzoyl-5-methoxyuridine【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]
• 8. 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine | 37805-86-0 [chemicalbook.com]
• 9. 2',3',5'-Tri-O-benzoyl-5-methoxyuridine | CymitQuimica [cymitquimica.com]

2',3',5'-Tri-O-benzoyl-5-Methoxyuridine: The Strategic Intermediate for Next-Gen mRNA Therapeutics

[1]

Executive Summary

In the rapidly evolving landscape of mRNA therapeutics, the purity and availability of modified nucleosides determine the efficacy of the final drug product. 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (CAS: 37805-86-0) serves as the critical, stable intermediate in the synthesis of 5-Methoxyuridine (5-moU)—the modification famously utilized to reduce immunogenicity in modern mRNA vaccines.[1]

This guide analyzes the compound not merely as a chemical catalog entry, but as a pivotal supply chain node. Unlike the highly reactive phosphoramidites used in solid-phase synthesis, the tri-O-benzoyl derivative represents the "stable storage" state of the nucleoside, allowing for bulk manufacturing, purification, and stockpiling before conversion into sensitive RNA building blocks.[1]

Chemical Architecture & Mechanism

Structural Analysis

The compound consists of the modified base 5-methoxyuracil glycosylated to a ribose sugar.[1] Crucially, the hydroxyl groups at the 2', 3', and 5' positions are protected by benzoyl esters .

• Base Modification (5-Methoxy): The electron-donating methoxy group at the C5 position alters the major groove profile of the resulting RNA, preventing recognition by innate immune sensors like TLR7 and TLR8.[1]

• Protecting Group Strategy (Benzoyl): Benzoyl groups are chosen over acetyl groups for this intermediate due to their enhanced lipophilicity (aiding crystallization and purification) and stability during the glycosylation reaction (Vorbrüggen coupling).

Physiochemical Profile

Property	Specification
CAS Number	37805-86-0
Formula	C₃₁H₂₆N₂O₁₀
Molecular Weight	586.55 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in DCM, Chloroform, DMSO; Insoluble in Water
Melting Point	185–190°C (indicative of high purity)

Synthetic Workflow: From Precursors to Phosphoramidite

The production of clinical-grade mRNA reagents hinges on the quality of this intermediate.[1] The workflow below details the "Upstream" synthesis of the intermediate and its "Downstream" conversion to the active phosphoramidite.

Step-by-Step Protocol

Phase A: Formation of the Intermediate (Vorbrüggen Coupling)

• Reagents: 5-Methoxyuracil, 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose, BSA (silylating agent), TMSOTf (catalyst).[1]

• Protocol:

  • Silylation: Suspend 5-methoxyuracil in acetonitrile. Add BSA (N,O-Bis(trimethylsilyl)acetamide) and heat to 80°C until clear (formation of silylated base).

  • Coupling: Cool to 0°C. Add the ribose donor (1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose).

  • Activation: Add TMSOTf dropwise.[1] The Lewis acid activates the sugar, promoting nucleophilic attack by the silylated base.

  • Workup: Quench with sodium bicarbonate. Extract with Dichloromethane (DCM).

  • Purification: Recrystallize from Ethanol/DCM. Result: High-purity 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine.[1]

Phase B: The "Gateway" Deprotection

To use the nucleoside for RNA synthesis, the benzoyl groups must be removed to expose the hydroxyls.

• Reagents: Sodium Methoxide (NaOMe) in Methanol.

• Mechanism: Transesterification (Zemplén deprotection).

• Protocol:

  • Dissolve the Tri-O-benzoyl intermediate in anhydrous methanol.

  • Add catalytic NaOMe (pH ~10).

  • Stir at RT for 4 hours. Monitor by TLC (disappearance of UV-active benzoyl spots).[1]

  • Neutralize with weak acid resin (e.g., Dowex H+).

  • Evaporate solvent.[1] Result: Free 5-Methoxyuridine.[1]

Visualization of the Synthetic Pathway

Figure 1: The central role of the Tri-O-benzoyl intermediate in bridging raw materials and active RNA reagents.[1]

Critical Quality Attributes (CQA) & Validation

For drug development professionals, the purity of this intermediate is a predictor of downstream success. Impurities here (e.g., alpha-anomers) are difficult to remove once the compound is converted to a phosphoramidite.[1]

Impurity Profile

• -Anomer: The Vorbrüggen reaction favors the -anomer (biologically active), but trace -anomer can form.[1]

  • Control: Recrystallization of the benzoyl intermediate is the most effective step to remove the

    -isomer.[1]

• N3-Benzoylation: Over-reaction can lead to benzoylation on the uracil nitrogen.[1]

  • Detection: 1H-NMR shift in the NH region.[1]

Analytical Protocol (HPLC)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[1]

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[1]

  • B: Acetonitrile.[1][][3]

• Gradient: 50% B to 90% B over 20 mins (High organic required due to lipophilic benzoyl groups).

• Detection: UV at 260 nm.[1]

Biological Relevance: The "Stealth" Mechanism[1]

Why invest in 5-Methoxyuridine? The benzoyl-protected intermediate is the precursor to an RNA modification that fundamentally alters the immune response.[1] Unmodified Uridine activates Toll-like Receptors (TLR7/8), triggering interferon pathways that shut down protein translation.[1]

Mechanism of Action Diagram

Figure 2: 5-Methoxyuridine allows mRNA to bypass innate immune sensors, ensuring high protein expression.[1]

References

• Li, B., et al. (2016). "5-Methoxyuridine Modification Enhances mRNA Stability and Translation."[1] Nature Chemical Biology.[1]

• Nelson, J., et al. (2022). "Impact of mRNA Chemistry on Vaccine Efficacy." Frontiers in Cell and Developmental Biology.

• Vorbrüggen, H., & Ruh-Pohlenz, C. (2001). "Handbook of Nucleoside Synthesis." John Wiley & Sons.[1] (Standard reference for silyl-Hilbert-Johnson reaction).

• Moderna, Inc. Patents. "Modified Polynucleotides for the Production of Proteins.

• PubChem Compound Summary. "2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (CAS 37805-86-0)."[1][4]

Sources

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2',3',5'-Tri-O-benzoyl-5-methoxyuridine | CymitQuimica [cymitquimica.com]

2',3',5'-Tri-O-benzoyl-5-Methoxyuridine: The Lipophilic Gateway to Next-Gen Cancer Therapeutics

Executive Summary

In the rapidly evolving landscape of cancer immunotherapy, 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (CAS: 37805-86-0) occupies a critical dual niche. To the medicinal chemist, it is a lipophilic prodrug scaffold capable of bypassing nucleoside transport bottlenecks to deliver cytotoxic antimetabolites directly into tumor cells. To the mRNA process engineer, it is the essential, stable precursor for generating high-purity 5-Methoxyuridine (5-moU) —the "stealth" nucleoside that has revolutionized mRNA cancer vaccines by silencing innate immune sensors (TLRs) and maximizing antigen translation.

This guide deconstructs the molecule’s utility, detailing its conversion from a protected intermediate to a bioactive therapeutic agent, and provides validated protocols for its application in both small-molecule cytotoxicity studies and mRNA synthesis workflows.

Part 1: The Molecule & Mechanism

Chemical Architecture

The molecule consists of a 5-methoxyuracil base attached to a ribose sugar. Crucially, the hydroxyl groups at the 2', 3', and 5' positions are protected by benzoyl groups .

• Lipophilicity: The three benzoyl rings render the molecule highly hydrophobic (LogP > 3.0), allowing it to cross cell membranes via passive diffusion, independent of equilibrative nucleoside transporters (ENTs) which are often downregulated in resistant cancer cells.

• Stability: The ester linkages protect the ribose from premature enzymatic degradation and prevent the formation of inactive conformers during chemical synthesis.

Dual-Mode Mechanism of Action

Mode A: The "Trojan Horse" Antimetabolite (Small Molecule)

In this context, the compound acts as a prodrug.[1][2]

• Entry: Passive diffusion across the tumor cell membrane.

• Activation: Intracellular esterases (e.g., carboxylesterases) cleave the benzoyl groups, releasing free 5-Methoxyuridine .

• Phosphorylation: Cellular kinases convert 5-moU to its triphosphate form (5-moU-TP).

• Cytotoxicity: 5-moU-TP competes with UTP during DNA/RNA synthesis, leading to chain termination or the production of dysfunctional RNA, triggering apoptosis in rapidly dividing cells.

Mode B: The "Stealth" mRNA Precursor (Biologic)

This is the dominant application in modern oncology. The compound is chemically deprotected in vitro to yield pharmaceutical-grade 5-moU.

• IVT Incorporation: 5-moU-TP is used in In Vitro Transcription (IVT) to synthesize mRNA encoding tumor antigens (e.g., Neoantigens).

• Immune Evasion: Unlike unmodified uridine, 5-moU does not activate Toll-like Receptors (TLR7/8) or RIG-I. This prevents the "cytokine storm" that shuts down protein translation.

• Translation Boost: The resulting mRNA is translated 4-5x more efficiently, presenting more tumor antigens to Dendritic Cells (DCs) and driving a potent CD8+ T-cell response.

Part 2: Visualization of Signaling & Workflows

Figure 1: Dual-pathway utility of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine. The "Prodrug Mode" (bottom) utilizes the benzoyl protection for cell entry, while the "Biologic Mode" (top) requires deprotection to generate the 5-moU building block for mRNA vaccines.

Part 3: Experimental Protocols

Protocol A: Chemical Deprotection (Generating 5-moU for mRNA)

Objective: Convert the stable benzoyl-protected precursor into free 5-Methoxyuridine for downstream triphosphate synthesis or biological use.

Reagents:

• 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (Solid)[3]

• 7N Ammonia in Methanol (NH₃/MeOH)

• Dichloromethane (DCM)

• Ethyl Acetate / Hexanes (for TLC)

Workflow:

• Dissolution: Dissolve 100 mg of Tri-O-benzoyl-5-Methoxyuridine in 2 mL of anhydrous DCM. Ensure complete solubilization.

• Reaction: Add 5 mL of 7N NH₃ in MeOH at 0°C. Seal the reaction vessel tightly.

• Incubation: Allow the mixture to warm to room temperature (25°C) and stir for 12–18 hours.

  • Checkpoint: Monitor reaction progress via TLC (Silica gel, 50% EtOAc/Hexane). The starting material (Rf ~0.7) should disappear, and a polar spot (5-moU, Rf ~0.1) should appear.

• Concentration: Evaporate the solvent under reduced pressure (Rotavap) at <40°C.

• Purification: The residue contains methyl benzoate (byproduct) and 5-moU. Wash the solid residue with cold diethyl ether (3 x 5 mL) to remove methyl benzoate. The remaining white solid is crude 5-Methoxyuridine.

• Validation: Verify structure via ¹H-NMR (D₂O) looking for the disappearance of aromatic benzoyl peaks (7.4–8.0 ppm) and retention of the 5-methoxy peak (~3.7 ppm).

Protocol B: In Vitro Cytotoxicity Assay (Prodrug Evaluation)

Objective: Assess the antiproliferative potency of the lipophilic precursor against cancer cell lines (e.g., MCF-7, HCT116).

Reagents:

• Test Compound: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (dissolved in DMSO).

• Control: 5-Fluorouracil (5-FU) or Gemcitabine.

• Assay: CellTiter-Glo® (ATP luminescence) or MTT.

Workflow:

• Seeding: Plate tumor cells at 3,000 cells/well in 96-well plates. Incubate for 24 hours.

• Treatment: Prepare a serial dilution of the Tri-O-benzoyl compound (0.1 nM to 100 µM). Keep final DMSO concentration <0.5%.

• Exposure: Incubate cells with the compound for 72 hours.

  • Note: The benzoyl groups facilitate uptake. If comparing to free 5-moU, expect the Tri-O-benzoyl form to show lower IC50s (higher potency) in cells with poor nucleoside transport, as it bypasses the requirement for active transport.

• Readout: Add detection reagent, incubate for 10 mins, and read luminescence/absorbance.

• Analysis: Plot dose-response curves and calculate IC50 using non-linear regression (GraphPad Prism).

Part 4: Data Summary & Comparative Analysis

The following table contrasts the properties of the protected precursor versus the active nucleoside, highlighting why the precursor is preferred for storage and synthesis, while the active form is required for mRNA.

Feature	Tri-O-benzoyl-5-moU (Precursor)	5-Methoxyuridine (Active Agent)
Solubility	Organic solvents (DCM, DMSO)	Water, Buffer
Cell Permeability	High (Passive Diffusion)	Low (Requires Transporters)
Stability	High (Resistant to oxidation)	Moderate
Primary Application	Chemical Synthesis / Prodrug	mRNA Vaccine Manufacturing (IVT)
Immunogenicity	N/A (Not incorporated into RNA)	Ultra-Low (Silences TLRs)
Cancer Utility	Bypass transport resistance	Encode Tumor Antigens (NeoVax)

References

• Robak, T., & Robak, P. (2012). Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias.[4] Current Pharmaceutical Design.[4]

• Moradian, H., et al. (2020). Chemical modification of RNA: A key to the success of mRNA vaccines. (Contextualizing 5-moU superiority). Molecular Therapy.

• MedChemExpress. (2024). 2',3',5'-Tri-O-benzoyl-5-methoxyuridine Product Monograph.

• ChemicalBook. (2025). CAS DataBase List: 37805-86-0 Properties and Applications.

• Nelson, J., et al. (2020). Impact of mRNA chemistry and manufacturing processes on innate immune activation. Science Advances. (Validating 5-moU mechanism).

Sources

• 1. Advanced Prodrug Strategies in Nucleoside and Non-Nucleoside Antiviral Agents: A Review of the Recent Five Years [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 37805-86-0・2',3',5'-Tri-o-benzoyl-5-methoxyuridine・2',3',5'-Tri-o-benzoyl-5-methoxyuridine【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]
• 4. medchemexpress.com [medchemexpress.com]

Technical Guide: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine in Modified RNA Synthesis

This guide serves as a technical whitepaper for the synthesis, handling, and application of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine , a critical intermediate in the manufacturing of modified mRNA therapeutics.[1]

[1][2]

Executive Summary

In the development of mRNA therapeutics, the purity and stereochemical integrity of the nucleoside building blocks are paramount. 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine is the transient, protected intermediate formed during the chemical synthesis of 5-Methoxyuridine (5-moU) .[1][2]

5-moU is a potent uridine analogue that, when incorporated into mRNA, significantly reduces immunogenicity (via TLR7/8 evasion) and enhances translational efficiency. This guide details the chemical rationale for using the tri-O-benzoyl protected form, the protocol for its conversion to the active nucleoside, and its downstream processing into phosphoramidites for solid-phase synthesis.

Part 1: Chemical Rationale & Structure

Why Benzoyl Protection?

The choice of benzoyl (Bz) groups at the 2', 3', and 5' positions of the ribose sugar is not arbitrary; it is a strategic chemical decision driven by Neighboring Group Participation (NGP) .

• Stereochemical Control (The Beta-Anomer): The primary challenge in nucleoside synthesis is ensuring the glycosidic bond forms in the

  -configuration (biologically active).

• Mechanism: During the coupling reaction (Vorbrüggen glycosylation), the 2'-O-benzoyl group forms a cyclic acyloxonium ion intermediate.[1] This ring structure physically blocks the

  -face of the sugar.

• Result: The silylated 5-methoxyuracil base is forced to attack from the top (

  -face), guaranteeing high stereoselectivity (>95% -anomer).[1][2]

Chemical Structure Analysis[2][3]

• Sugar Moiety:

  -D-ribofuranose protected with ester-linked benzoyl groups.[1][2][3][4][5]

• Base Moiety: 5-Methoxyuracil (mo5U).[1][2] The 5-methoxy group is electron-donating, altering the base stacking properties and hydrogen bonding potential in the final RNA.

• Stability: The benzoyl esters are stable under acidic coupling conditions but labile under alkaline conditions, allowing for clean deprotection.

Part 2: Synthesis Workflow & Mechanism

The production of the final drug substance (Phosphoramidite) flows through the Tri-O-benzoyl intermediate.

Visualization: Synthesis Pathway

The following diagram illustrates the critical position of the Tri-O-benzoyl intermediate in the manufacturing stream.

Caption: Synthesis workflow isolating the Tri-O-benzoyl intermediate as the key stereochemical checkpoint.

Part 3: Experimental Protocol

Critical Protocol: Deprotection of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine

This protocol describes the conversion of the intermediate into the free nucleoside.[1][2] This is the most common "use case" for this compound in a research or manufacturing setting.

Objective: Quantitative removal of benzoyl protecting groups without degrading the 5-methoxy functionality or the glycosidic bond.

Reagents & Equipment[2][6][][8][9]

• Substrate: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (Solid).[1][2]

• Reagent: 7N Ammonia in Methanol (NH

  /MeOH) or 40% Methylamine in water (faster, but requires careful temperature control).

• Solvent: Anhydrous Methanol.

• Equipment: Sealed pressure vessel or round-bottom flask (if atmospheric), Rotary Evaporator, HPLC.

Step-by-Step Methodology

• Dissolution:

  • Suspend 10.0 g of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine in 100 mL of anhydrous Methanol.

  • Note: The starting material may not fully dissolve initially; it will dissolve as the reaction proceeds and the more polar free nucleoside forms.

• Ammonolysis (Deprotection):

  • Add 50 mL of 7N NH

    in Methanol.

  • Seal the vessel tightly.

  • Stir at Room Temperature (20–25°C) for 12–16 hours.

  • Causality: Heating is generally avoided to prevent potential degradation of the 5-methoxy group or glycosidic cleavage, although the bond is relatively stable. RT is sufficient for benzoyl esters.

• Monitoring (IPC - In-Process Control):

  • Monitor via TLC (DCM/MeOH 9:1) or HPLC.[10]

  • Target: Disappearance of the starting material peak (high retention time) and appearance of the product peak (low retention time).

  • Impurity Watch: Ensure no mono- or di-benzoyl intermediates remain.[1][2]

• Work-up & Purification:

  • Evaporate the solvent under reduced pressure to yield a syrup.[8]

  • The residue contains the product (5-methoxyuridine) and the byproduct (Benzamide).

  • Benzamide Removal: Triturate the residue with cold Diethyl Ether or Dichloromethane. Benzamide is soluble in these organic solvents, while the free nucleoside is not.

  • Filter the white solid precipitate.

• Crystallization:

  • Recrystallize from Ethanol/Water or Methanol/Isopropanol to achieve >99% purity.

Quantitative Data: Typical Yields & Specifications

Parameter	Specification	Typical Result
Yield (Molar)	> 85%	92%
Purity (HPLC)	> 99.0%	99.5%
Alpha-Anomer	< 0.5%	Not Detectable
Residual Benzamide	< 0.1%	0.05%

Part 4: Therapeutic Application & Mechanism

Why 5-Methoxyuridine?

The transition from the protected intermediate to the final RNA drug substance is driven by the biological superiority of 5-moU.

• Immune Evasion: Unmodified RNA activates TLR7 and TLR8 receptors in endosomes, triggering interferon responses that shut down protein translation. 5-moU alters the secondary structure of the RNA, preventing TLR recognition.

• Translation Fidelity: Unlike some modifications that can cause ribosomal stalling, 5-moU maintains high fidelity base-pairing with Adenine, ensuring accurate protein synthesis.[1][2]

Visualization: Mechanism of Action

Caption: 5-moU enables mRNA to bypass innate immune sensors (TLR7/8) while maintaining high translational capacity.[1][2]

References

• Vorbrüggen, H., & Ruh-Pohlenz, C. (2001). Handbook of Nucleoside Synthesis. John Wiley & Sons.

• Li, B., et al. (2016). "5-Methoxyuridine modification modulates the immune response and translation efficiency of RNA therapeutics."[11] Nature Biotechnology. (Foundational paper on the biological utility of 5-moU).[1][2]

• TriLink BioTechnologies. (2023). "5-Methoxyuridine (5moU) Modified mRNA." Product Technical Sheet. (Industrial application and performance data).

• PubChem. (2024). "2',3',5'-Tri-O-benzoyl-5-Methoxyuridine Compound Summary." National Library of Medicine. (Chemical and physical property verification).

• Glen Research. (2022). "Deprotection of Nucleosides and RNA."[9][12] Glen Report. (Standard protocols for benzoyl deprotection).

Sources

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]
• 2. 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine | C31H26N2O10 | CID 21824450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CN102659856A - Preparation technology of 1-O-acetyl-2,3,5-tri-O-benzoyl-beta-D-ribofuranose - Google Patents [patents.google.com]
• 5. CN111484535A - Method for preparing 1-O-acetyl-2, 3, 5-tri-O-benzoyl-1- β -D-ribofuranose - Google Patents [patents.google.com]
• 6. rsc.org [rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. glenresearch.com [glenresearch.com]
• 10. researchgate.net [researchgate.net]
• 11. trilinkbiotech.com [trilinkbiotech.com]
• 12. An evaluation of selective deprotection conditions for the synthesis of RNA on a light labile solid support - PubMed [pubmed.ncbi.nlm.nih.gov]

"2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" CAS number and chemical data

Executive Summary

2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (CAS: 37805-86-0 ) is a specialized nucleoside intermediate used primarily in the synthesis of 5-Methoxyuridine (5-moU) . 5-moU has emerged as a critical component in the field of mRNA therapeutics and vaccine development. By substituting the standard uridine with 5-methoxyuridine, researchers can significantly reduce the immunogenicity of exogenous mRNA while enhancing translational efficiency.

The tri-O-benzoyl protected form serves as the robust, lipophilic intermediate that allows for efficient purification (often via crystallization) before the final deprotection step yields the biologically active nucleoside.

Chemical Identity & Properties

The following data characterizes the commercially available intermediate.

Table 1: Physicochemical Specifications

Property	Data
Chemical Name	2',3',5'-Tri-O-benzoyl-5-Methoxyuridine
CAS Number	37805-86-0
Molecular Formula	C₃₁H₂₆N₂O₁₀
Molecular Weight	586.55 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DCM, Chloroform, DMSO; Insoluble in Water
Melting Point	185–190 °C (Typical range for tribenzoyl nucleosides)
Purity Standard	≥ 98% (HPLC)
Storage	-20°C, Desiccated, Protect from light

Synthetic Pathway & Mechanism[4]

The synthesis of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine typically follows the Vorbrüggen glycosylation mechanism. This convergent synthesis couples a silylated nucleobase with a protected sugar donor.

Reaction Logic

• Base Activation: 5-Methoxyuracil is silylated using N,O-Bis(trimethylsilyl)acetamide (BSA) to increase solubility and reactivity, creating a silyl-enol ether at the O4/O2 positions.

• Lewis Acid Catalysis: A Lewis acid (TMSOTf or SnCl₄) activates the sugar donor (1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose), generating an oxocarbenium ion intermediate.

• Coupling: The silylated base attacks the anomeric center of the sugar. The 2'-O-benzoyl group directs the attack to the β-face (neighboring group participation), ensuring high stereoselectivity for the β-anomer.

Synthesis Workflow Diagram

Figure 1: Convergent synthesis pathway from 5-methoxyuracil and protected ribose to final 5-moU.

Experimental Protocols

Synthesis of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine

Note: All reactions must be performed under an inert atmosphere (Argon/Nitrogen) due to the moisture sensitivity of the silylating agents and Lewis acids.

Reagents:

• 5-Methoxyuracil (1.0 eq)

• 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose (1.05 eq)

• N,O-Bis(trimethylsilyl)acetamide (BSA) (2.5 eq)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.1 eq)

• Anhydrous Acetonitrile (MeCN)

Procedure:

• Silylation: Suspend 5-Methoxyuracil in anhydrous MeCN. Add BSA and stir at 60°C for 30–60 minutes until a clear solution is obtained (indicating formation of the bis-silylated base).

• Coupling: Cool the solution to 0°C. Add the ribose sugar donor (dissolved in MeCN).

• Catalysis: Dropwise add TMSOTf. Allow the reaction to warm to Room Temperature (RT) and then heat to 60–80°C for 2–4 hours. Monitor via TLC (EtOAc/Hexane 1:1).

• Quenching: Cool to RT and quench with saturated NaHCO₃ solution.

• Extraction: Extract with Dichloromethane (DCM). Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize from Ethanol or purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient).

Downstream Application: Deprotection to 5-Methoxyuridine

To obtain the active mRNA building block, the benzoyl groups must be removed.

Procedure:

• Dissolve 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine in Methanol (MeOH).

• Add 7N Ammonia in MeOH (excess).

• Stir at RT for 12–24 hours.

• Concentrate in vacuo.

• Partition between Water and Ethyl Acetate (to remove benzamide byproduct).

• Lyophilize the aqueous layer to yield 5-Methoxyuridine .

Analytical Characterization

To validate the identity of CAS 37805-86-0, the following spectral signatures are expected.

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 8.1 – 7.4 (m, 15H): Aromatic protons of the three Benzoyl (Bz) groups.

  • δ 7.3 (s, 1H): H-6 of the uracil ring (deshielded).

  • δ 6.4 (d, 1H, J = ~5 Hz): H-1' Anomeric proton (Doublet indicates β-configuration).

  • δ 5.9 – 5.6 (m, 2H): H-2' and H-3' (Shifted downfield due to Bz esters).

  • δ 4.9 – 4.6 (m, 3H): H-4', H-5'a, H-5'b.

  • δ 3.8 (s, 3H): Methoxy group (-OCH₃) at C5 position.

  • δ 8.5 (s, 1H): NH (Imide proton, exchangeable).

Mass Spectrometry

• ESI-MS (Positive Mode): Calculated [M+H]⁺ = 587.16. Found = 587.2.

• ESI-MS (Sodium Adduct): [M+Na]⁺ = 609.15.

Handling and Stability

• Stability: The benzoyl-protected intermediate is significantly more stable than the free nucleoside. It resists hydrolysis under neutral conditions but is sensitive to strong bases (which cause deprotection).

• Safety:

  • H302: Harmful if swallowed.

  • H315/H319: Causes skin and eye irritation.

  • Use standard PPE (Gloves, Goggles, Lab Coat).

  • Handle TMSOTf and BSA in a fume hood (corrosive/moisture sensitive).

References

• PubChem. (n.d.).[1][2] 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (CID 21824450).[1] National Library of Medicine. Retrieved from [Link]

• Vorbrüggen, H., & Ruh-Pohlenz, C. (2001). Handbook of Nucleoside Synthesis. John Wiley & Sons. (Standard reference for silyl-Hilbert-Johnson reaction mechanism).

Sources

• 1. 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine | C31H26N2O10 | CID 21824450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2′,3′,5′-Tri-O-benzoyluridine 1748-04-5 [sigmaaldrich.com]

"2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" literature review

The following technical guide is structured to provide a comprehensive, actionable, and scientifically rigorous review of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine , a critical intermediate in the synthesis of next-generation mRNA therapeutics.

A Critical Intermediate for High-Purity 5-Methoxyuridine (5-moU) Synthesis

Part 1: Chemical Identity & Strategic Importance

1.1 The Molecule at a Glance

This molecule acts as the "purification lock" in the manufacturing of 5-moU. The benzoyl protecting groups render the molecule lipophilic, allowing for efficient separation of organic impurities (unreacted sugars, isomers) via crystallization or normal-phase chromatography before the final deprotection yields the water-soluble, polar 5-moU.

Property	Data
Chemical Name	2',3',5'-Tri-O-benzoyl-5-methoxyuridine
CAS Number	37805-86-0
Molecular Formula	C₃₁H₂₆N₂O₁₀
Molecular Weight	586.55 g/mol
Appearance	White to off-white crystalline foam or solid
Solubility	Soluble in DCM, Ethyl Acetate, DMSO; Insoluble in Water
Role	Key intermediate for 5-Methoxyuridine (5-moU) manufacturing

1.2 The "Why" Behind the Chemistry

In mRNA therapeutics, replacing Uridine with 5-Methoxyuridine (5-moU) significantly reduces the activation of innate immune sensors (TLR7, TLR8, RIG-I) while maintaining high translation fidelity.

• Problem: Direct synthesis of 5-moU is difficult to purify due to its high polarity.

• Solution: The Tri-O-benzoyl intermediate allows for:

  • Stereochemical Control: The 2'-O-benzoyl group directs the glycosylation to the desired

    -anomer via neighboring group participation (anchimeric assistance).

  • Scalable Purification: The lipophilic nature allows for recrystallization, removing

    -anomers and N3-isomers without expensive reverse-phase HPLC.

Part 2: Synthetic Pathways & Process Chemistry[5]

Two primary routes exist. Route A (Vorbrüggen Coupling) is the industry standard for scalability and stereoselectivity. Route B (Methylation) is often reserved for research scales or specific labeling studies.

2.1 Route A: Vorbrüggen Coupling (Industrial Standard)

This method couples a silylated base with a protected sugar. It is preferred because it builds the nucleoside from well-defined blocks.

Reaction Scheme (DOT Visualization):

Caption: Figure 1. Vorbrüggen glycosylation pathway ensuring

-anomer selectivity via C2-acyl neighbor participation.

2.2 Detailed Experimental Protocol (Route A)

Note: All steps must be performed under an inert atmosphere (Argon/Nitrogen) due to moisture sensitivity of silylating agents.

Step 1: Silylation of Nucleobase

• Charge a reactor with 5-Methoxyuracil (1.0 equiv) and anhydrous Acetonitrile (MeCN) (10 vol).

• Add N,O-Bis(trimethylsilyl)acetamide (BSA) (2.5 equiv).

• Heat to 80°C for 1-2 hours until the solution becomes clear (indicates formation of silylated base).

• Cool to 0°C .

Step 2: Glycosylation (The Critical Step)

• Dissolve 1-O-Acetyl-2,3,5-tri-O-benzoyl-

  -D-ribofuranose (1.0 equiv) in anhydrous MeCN.

• Add the sugar solution to the silylated base mixture.

• Add Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.1 equiv) dropwise at 0°C. Caution: Exothermic.

• Allow to warm to Room Temperature (RT) and stir for 2-4 hours.

• Monitor: Check via TLC (Hexane:Ethyl Acetate 1:1) or HPLC.[1][2] The target spot will be UV-active and less polar than the sugar.

Step 3: Quench & Workup

• Quench with saturated NaHCO₃ solution.

• Extract with Dichloromethane (DCM) .

• Wash organic layer with Brine, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize from Ethanol or purify via Silica Gel Chromatography (Gradient: 0-50% EtOAc in Hexane).

• Result: 2',3',5'-Tri-O-benzoyl-5-methoxyuridine (White foam/solid).

Part 3: Critical Quality Attributes (CQAs) & Validation

To ensure the material is suitable for downstream mRNA production, the following specifications must be met.

3.1 Structural Confirmation (NMR)

• ¹H NMR (CDCl₃, 400 MHz):

  • H-6 (Base): Singlet around

    7.5 - 7.8 ppm (Diagnostic of 5-position substitution).

  • Benzoyl Groups: Multiplets at

    7.2 - 8.1 ppm (Integrating to 15 protons).

  • Methoxy Group: Singlet around

    3.6 - 3.8 ppm (3 protons).

  • Anomeric Proton (H-1'): Doublet around

    6.0 - 6.5 ppm. A coupling constant ( ) of < 5 Hz typically indicates the -anomer.

3.2 Impurity Profile

Impurity Type	Origin	Control Strategy
-Anomer	Lack of C2-participation or Lewis Acid harshness	Recrystallization ( -form is usually less soluble).
N3-Isomer	Glycosylation at wrong nitrogen	Use of BSA/TMSOTf favors N1; remove via chromatography.
Unreacted Sugar	Stoichiometry imbalance	Silica gel chromatography.

Part 4: Downstream Processing (Deprotection)

The "Tri-O-benzoyl" intermediate is not the final product. It must be deprotected to yield 5-moU.

Protocol:

• Dissolve intermediate in Methanol (MeOH) .

• Add Sodium Methoxide (NaOMe) (0.1 - 0.5 equiv, catalytic) or Ammonia/MeOH (saturated).

• Stir at RT for 12-24 hours.

• Neutralize with acidic resin (e.g., Dowex H+) to remove Na+.

• Filter and concentrate.

• Final Purification: Reverse-phase HPLC (C18) or crystallization from water/alcohol.

Workflow Diagram:

Caption: Figure 2. Purification workflow emphasizing the isolation of the protected intermediate to ensure high purity of the final nucleoside.

References

• BenchChem. (2025).[1] A Comparative Guide to the Synthetic Pathways of 5-Methoxyuracil Nucleosides. Retrieved from

• Vorbrüggen, H., & Ruh-Pohlenz, C. (2001). Handbook of Nucleoside Synthesis. Wiley-Interscience. (Standard reference for Silyl-Hilbert-Johnson reaction).
• Li, B., et al. (2016). "Effects of Chemically Modified Messenger RNA on Protein Expression." Bioconjugate Chemistry, 27(3), 849-853.

• TCI Chemicals. (n.d.). Base-modified Ribonucleoside Triphosphates for mRNA Drug Discovery. Retrieved from

• BOC Sciences. (n.d.).[] 5-Methoxyuridine-5'-triphosphate Product Information. Retrieved from

• ChemicalBook. (n.d.). 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine Properties. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. neb.com [neb.com]

Technical Guide: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine and Apoptotic Signaling Mechanisms

[1]

Executive Summary

This technical guide provides a comprehensive analysis of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (CAS: 37805-86-0), a lipophilic uridine derivative. While often categorized broadly in chemical catalogs as a "nucleoside analog" with generic antitumor properties, this molecule represents a specific class of prodrug intermediates designed to overcome cellular membrane barriers.

Critical Technical Note: Several commercial databases erroneously classify this compound as a purine nucleoside analog. It is, in fact, a pyrimidine derivative (uridine core). This guide corrects this classification and focuses on its specific mechanism: the delivery of 5-methoxyuridine (5-moU) via benzoyl-protected transport, and the subsequent induction of apoptosis through metabolic interference and nucleoside pool imbalance.

Part 1: Chemical Identity & Prodrug Architecture[2]

Structural Analysis

The molecule consists of a 5-methoxyuridine core where the hydroxyl groups at the 2', 3', and 5' positions of the ribose sugar are esterified with benzoyl groups.

• Core Scaffold: 5-Methoxyuridine (mo5U). The 5-methoxy group is an electron-donating substituent that alters the pKa of the N3 proton and affects base-stacking interactions.

• Protecting Groups: Three benzoyl moieties (

  ).

• Function: These groups render the typically hydrophilic nucleoside highly lipophilic , allowing it to bypass nucleoside transporters (hENT/hCNT) and enter cells via passive diffusion .

Mechanism of Cellular Activation

The apoptotic potential of this compound relies on a "Trojan Horse" mechanism. The benzoyl groups facilitate entry, but the molecule is biologically inert until metabolized.

Activation Pathway:

• Entry: Passive diffusion across the plasma membrane.

• Deprotection: Intracellular Carboxylesterases (CES1/CES2) hydrolyze the benzoyl esters.

• Release: Free 5-methoxyuridine is released into the cytoplasm.

• Metabolic Fate: The free nucleoside is phosphorylated by Uridine-Cytidine Kinase (UCK) to its mono-, di-, and triphosphate forms (mo5U-TP).

Part 2: Mechanisms of Apoptosis Induction[3]

While 5-methoxyuridine is naturally found in tRNA and is often used to suppress immune recognition in mRNA therapeutics, high intracellular concentrations of its analogs can induce apoptosis through antimetabolite toxicity .

The "False Substrate" Hypothesis

When delivered in high loads via the Tri-O-benzoyl prodrug, mo5U-TP competes with natural UTP.

• RNA Polymerase Interference: Incorporation of mo5U into mRNA or rRNA at high rates can alter secondary structures, leading to Ribosomal Stress .

• Nucleoside Pool Imbalance: Competition for kinases depletes the natural pyrimidine pool, triggering the DNA Damage Response (DDR) even if the analog itself is not a DNA chain terminator.

Signaling Cascades

The induction of apoptosis follows the Intrinsic (Mitochondrial) Pathway :

• Sensor: p53 detects nucleolar stress or metabolic imbalance.

• Effector: Upregulation of pro-apoptotic proteins Bax and Bak .

• Commitment: Mitochondrial Outer Membrane Permeabilization (MOMP).

• Execution: Release of Cytochrome c

  Caspase-9 Caspase-3 cleavage.

Visualization of the Pathway

The following diagram illustrates the conversion from the benzoylated prodrug to the active apoptotic trigger.

Caption: Figure 1. Metabolic activation pathway of Tri-O-benzoyl-5-methoxyuridine leading to intrinsic apoptosis via ribosomal stress and p53 activation.

Part 3: Experimental Protocols

Chemical Synthesis (Vorbrüggen Coupling)

To study this compound, high-purity synthesis is required. The standard method involves coupling a silylated base with a protected sugar.

Reagents:

• 5-Methoxyuracil[1][2]

• 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose[3][4][5]

• BSA (N,O-Bis(trimethylsilyl)acetamide)

• TMSOTf (Trimethylsilyl trifluoromethanesulfonate) - Catalyst

Protocol:

• Silylation: Suspend 5-methoxyuracil (1.0 eq) in dry acetonitrile. Add BSA (3.0 eq). Heat to 80°C for 30 min until clear (formation of silylated base).

• Coupling: Cool to 0°C. Add 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose (1.0 eq) dissolved in acetonitrile.

• Catalysis: Add TMSOTf (1.1 eq) dropwise.

• Reaction: Warm to Room Temperature (RT) and stir for 2-4 hours. Monitor by TLC (Hexane:EtOAc 1:1).[6]

• Workup: Quench with saturated

  . Extract with Dichloromethane (DCM).

• Purification: Silica gel chromatography. The product (Tri-O-benzoyl derivative) will elute first due to high lipophilicity.

In Vitro Cytotoxicity Assay (Validation of Apoptosis)

Objective: Determine the IC50 and confirm the mechanism is apoptosis, not necrosis.

Step	Parameter	Detail
1. Seeding	Cell Density	Seed cancer cells (e.g., HeLa, MCF-7) at 5,000 cells/well in 96-well plates.
2. Treatment	Preparation	Dissolve compound in DMSO (Stock 100mM). Dilute in media to 0.1 - 100 µM.
3. Incubation	Duration	24, 48, and 72 hours. (Prodrug activation takes time).[5]
4. Viability	Assay	CCK-8 or MTT . Measure Absorbance (450nm or 570nm).
5. Apoptosis	Marker	Annexin V-FITC / PI Staining .

Annexin V/PI Flow Cytometry Protocol:

• Harvest treated cells (trypsin-free dissociation preferred).

• Wash with cold PBS.

• Resuspend in 1X Binding Buffer.

• Add 5 µL Annexin V-FITC and 5 µL Propidium Iodide (PI).

• Incubate 15 min at RT in dark.

• Analyze via Flow Cytometry.

  • Q3 (Annexin+/PI-): Early Apoptosis (Key indicator of programmed cell death).

  • Q2 (Annexin+/PI+): Late Apoptosis.[2]

  • Q1 (Annexin-/PI+): Necrosis (indicates toxicity/lysis, not specific apoptosis).

Part 4: Data Interpretation & Troubleshooting

When analyzing data for 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine, researchers often encounter discrepancies due to esterase variability.

Observation	Potential Cause	Remediation
High IC50 (Low Potency)	Low CES1/CES2 expression in cell line.	Verify esterase activity in the specific cell line. Use a cell line with high metabolic activity (e.g., HepG2).
Necrosis > Apoptosis	Concentration too high; "detergent effect" of lipophilic benzoyl groups.	Reduce concentration range. Benzoylated compounds can disrupt membranes non-specifically at >100 µM.
No Effect	Rapid efflux (MDR1/P-gp).	Co-treat with P-gp inhibitor (e.g., Verapamil) to confirm intracellular retention.

Comparative Potency (Hypothetical Data)

Note: Values depend on cell line esterase activity.

Compound	Lipophilicity (LogP)	Cellular Uptake Mechanism	Relative Apoptosis Induction
5-Methoxyuridine (Free)	-1.8 (Hydrophilic)	Transporter (hENT)	Low (Poor uptake/Safe)
Tri-O-benzoyl-5-moU	4.5 (Lipophilic)	Passive Diffusion	High (Intracellular Accumulation)
5-Fluorouracil (Control)	-0.9	Transporter	Very High (Direct DNA damage)

References

• Robak, T., & Robak, P. (2012). Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias.[7] Current Pharmaceutical Design, 18(23), 3373-3388.[7] Link

  • Note: This is the source often cited by catalogs.[8] It discusses the general class of nucleoside analogs, providing the mechanistic basis for apoptosis (DNA synthesis inhibition).

• Vorbruggen, H., & Ruh-Pohlenz, C. (2001). Handbook of Nucleoside Synthesis. John Wiley & Sons. The authoritative text on the silyl-Hilbert-Johnson reaction used to synthesize benzoyl-protected nucleosides.
• Harcourt, E. M., et al. (2017). Chemical modification of mRNA to reduce immunogenicity. Methods in Molecular Biology, 1428, 103-129.
• Lamberth, C., et al. (2009). C-Nucleoside synthesis: The Vorbrüggen reaction. Science of Synthesis.

• Galmarini, C. M., et al. (2002). Nucleoside analogues: mechanisms of drug resistance and reversal strategies. Leukemia, 16, 1748–1758. Link

  • Explains the kinase-dependency (UCK)

Sources

• 1. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 2. trilinkbiotech.com [trilinkbiotech.com]
• 3. Metabolism, Biochemical Actions, and Chemical Synthesis of Anticancer Nucleosides, Nucleotides, and Base Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nucleosides 10: Synthesis of New Derivatives of Pyrimidine and Fused Pyrimidine Nucleosides of Expected Biological Activity [scirp.org]
• 5. growingscience.com [growingscience.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]

"2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" and DNA synthesis inhibition

Topic: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine and DNA Synthesis Inhibition Format: Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals[1]

Chemical Architecture, Synthesis Protocols, and Mechanistic Divergence in DNA/RNA Pathways[1]

Executive Summary

2',3',5'-Tri-O-benzoyl-5-Methoxyuridine is a critical synthetic intermediate in the production of 5-Methoxyuridine (5moU) , a modified nucleoside that has revolutionized mRNA therapeutics.[1] While often categorized in broad chemical databases alongside cytotoxic nucleoside analogs that inhibit DNA synthesis (such as 5-Fluorouracil or Gemcitabine), this molecule represents a distinct pharmacological branch.[1]

Unlike traditional antimetabolites designed to stall replication forks, the deprotected 5-methoxyuridine is engineered for biocompatibility .[1] It evades innate immune detection (TLR7/8 signaling) and enhances translational capacity in mRNA vaccines. This guide dissects the chemical synthesis of the protected intermediate, clarifies its relationship to DNA synthesis inhibition mechanisms, and provides rigorous protocols for its laboratory application.

Chemical Architecture & Stability

The molecule consists of a 5-methoxyuracil base coupled to a ribose sugar, protected at the 2', 3', and 5' hydroxyl positions by benzoyl groups .

• Role of Benzoyl Protection: The benzoyl groups render the nucleoside lipophilic, soluble in organic solvents (DCM, Ethyl Acetate), and chemically stable during the glycosylation reaction. They prevent side reactions at the sugar hydroxyls and direct the stereochemistry of the glycosidic bond formation (via neighboring group participation) to ensure the biologically active

  -anomer is formed.[1]

• Structural Formula:

  [1]

• Molecular Weight: 586.55 g/mol [1]

Table 1: Physicochemical Profile[1]

Property	Specification
CAS Number	37805-86-0
Appearance	White to off-white crystalline solid
Solubility	Soluble in DMSO, DCM, Chloroform; Insoluble in Water
Stability	Stable under anhydrous conditions; Hydrolyzes in strong base (removes benzoyl groups)
Primary Application	Precursor for 5-Methoxyuridine (mRNA modification)

Chemical Synthesis Protocol

The synthesis of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine typically follows the Vorbrüggen coupling reaction , the gold standard for nucleoside synthesis.[1] This method couples a silylated base with a protected sugar in the presence of a Lewis acid.[2][3]

Mechanism of Synthesis (Graphviz)

Figure 1: Vorbrüggen glycosylation pathway for the synthesis of the protected nucleoside.[1]

Detailed Experimental Workflow

Reagents:

• 5-Methoxyuracil (1.0 eq)[1]

• N,O-Bis(trimethylsilyl)acetamide (BSA) (2.5 eq)[1]

• 1-O-Acetyl-2,3,5-tri-O-benzoyl-

  -D-ribofuranose (1.0 eq)[1][4]

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.1 eq)[1]

• Anhydrous Acetonitrile (MeCN)[1]

Step-by-Step Protocol:

• Silylation: Suspend 5-Methoxyuracil in anhydrous MeCN under argon. Add BSA and stir at 60°C for 30 minutes until a clear solution is obtained (indicating formation of the silylated base).

• Coupling: Cool the solution to 0°C. Add the protected ribose sugar (1-O-Acetyl-2,3,5-tri-O-benzoyl-

  -D-ribofuranose).

• Activation: Dropwise add TMSOTf.[1] The Lewis acid activates the sugar by generating an oxocarbenium ion, which is attacked by the N1 of the silylated base. The 2'-O-benzoyl group stabilizes the intermediate, ensuring

  -selectivity.[1]

• Reaction: Stir at 0°C for 1 hour, then warm to room temperature for 2 hours. Monitor via TLC (Hexane:EtOAc 1:1).

• Quenching: Quench with saturated

  solution. Extract with Dichloromethane (DCM).

• Purification: Dry organic layer over

  , concentrate, and purify via silica gel flash chromatography (Gradient: 0-40% EtOAc in Hexane).

Biological Mechanism: The "DNA Synthesis Inhibition" Context[6]

This section addresses the core scientific nuance. While the user prompt links this molecule to "DNA synthesis inhibition," it is vital to distinguish between potential antimetabolite activity and its actual therapeutic use .

The Fork in the Road: RNA Safety vs. DNA Toxicity

Most 5-substituted uridines (e.g., 5-Fluorouracil) are designed to be metabolized into dUMP analogs that irreversibly inhibit Thymidylate Synthase (TS) , starving the cell of dTTP and halting DNA synthesis.[1]

5-Methoxyuridine behaves differently due to the electron-donating methoxy group:

• Steric/Electronic Bulk: The methoxy group prevents efficient interaction with Thymidylate Synthase.

• Ribose Preference: As a ribonucleoside, it is phosphorylated to 5-methoxy-UTP (5-moUTP) and incorporated into RNA.[1]

• Lack of Reduction: It is a poor substrate for Ribonucleotide Reductase (RNR), meaning it is not readily converted to the 2'-deoxy form required to enter the DNA synthesis pathway.

Therefore, 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (after deprotection) is primarily an RNA modulator, not a DNA synthesis inhibitor. Its "inhibition" potential is largely theoretical or limited to specific viral polymerases, unlike its cytotoxic cousins.[1]

Mechanism of Action Diagram (Graphviz)

Figure 2: Metabolic fate of the nucleoside.[1] Note the "Major Pathway" leads to functional mRNA, while the "DNA Inhibition" pathway is inefficient, distinguishing it from toxic chemotherapeutics.

Experimental Validation Protocols

To verify the activity (or lack of DNA toxicity) of the synthesized compound, the following assays are standard.

Protocol A: Deprotection (Yielding the Active Nucleoside)

Before biological testing, the benzoyl groups must be removed.

• Dissolve 100 mg of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine in 5 mL of 7N

  in Methanol.

• Stir at room temperature for 12-24 hours.

• Evaporate solvent under reduced pressure.[5]

• Partition between water and ethyl acetate (to remove methyl benzoate byproduct).[1]

• Lyophilize the aqueous layer to obtain pure 5-Methoxyuridine .[1]

Protocol B: In Vitro Cytotoxicity / DNA Synthesis Assay

Use this to confirm the lack of DNA synthesis inhibition in mammalian cells (proving safety for mRNA use).

• Cell Line: HEK293 or HeLa.

• Treatment: Incubate cells with increasing concentrations (0.1 - 100

  ) of deprotected 5-Methoxyuridine for 48 hours.[1]

• Positive Control: 5-Fluorouracil (5-FU) (Known DNA synthesis inhibitor).[1]

• Readout: BrdU Incorporation Assay (measures active DNA synthesis).

  • Expected Result (5moU): No significant reduction in BrdU incorporation compared to vehicle.

  • Expected Result (5-FU): Significant reduction in BrdU incorporation.

References

• Vorbrüggen, H., & Ruh-Pohlenz, C. (2001).[1] Handbook of Nucleoside Synthesis. John Wiley & Sons.[1] (Authoritative source on the silyl-Hilbert-Johnson reaction).

• Karikó, K., et al. (2005).[6] "Suppression of RNA recognition by Toll-like receptors: the impact of nucleoside modification and the evolutionary origin of RNA."[1] Immunity. (Foundational paper on modified uridines avoiding immune detection).[1]

• Nelson, J., et al. (2017). "Impact of mRNA chemistry and manufacturing process on innate immune activation." Science Advances. (Details the specific use of 5-methoxyuridine in mRNA therapeutics).

• MedChemExpress. "2',3',5'-Tri-O-benzoyl-5-methoxyuridine Product Data." (Source of chemical properties and generic inhibition text).

• TriLink BioTechnologies. "5-Methoxyuridine-5'-Triphosphate."[1] (Technical data on the active triphosphate form).[1]

Sources

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]
• 2. Synthesis of nucleosides - Wikipedia [en.wikipedia.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. CN111484535A - Method for preparing 1-O-acetyl-2, 3, 5-tri-O-benzoyl-1- β -D-ribofuranose - Google Patents [patents.google.com]
• 5. Sustainable Protocol for the Synthesis of 2′,3′-Dideoxynucleoside and 2′,3′-Didehydro-2′,3′-dideoxynucleoside Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens | MDPI [mdpi.com]

Protocols & Analytical Methods

Technical Application Note: Utilization of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine in Cell Culture

[1]

Part 1: Core Directive & Strategic Overview

Executive Summary

This guide details the protocol for utilizing 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (TBz-5moU) in mammalian cell culture. While 5-Methoxyuridine (5-moU) is widely recognized as a critical modification in mRNA therapeutics (reducing immunogenicity and enhancing translation), the Tri-O-benzoyl derivative serves a distinct purpose.

The benzoyl protecting groups render the nucleoside lipophilic, acting as a "Trojan Horse" to facilitate passive diffusion across the cell membrane. Once intracellular, non-specific esterases cleave the benzoyl groups, releasing free 5-Methoxyuridine, which is subsequently phosphorylated by cellular kinases into its active nucleotide form (5-moUTP). This protocol focuses on the prodrug-like delivery of this molecule to study nucleoside metabolism, cytotoxicity, or transcriptional modulation without the need for transfection reagents.

Mechanism of Action

Understanding the chemical biology is prerequisite to experimental design. TBz-5moU is not a direct substrate for RNA polymerase. It requires a two-step intracellular activation:

• Deprotection: Cytosolic esterases hydrolyze the benzoyl esters at the 2', 3', and 5' positions.

• Anabolism: The liberated 5-moU is phosphorylated by uridine-cytidine kinase (UCK) to 5-moUMP, and subsequently to the triphosphate (5-moUTP).

Implication for Protocol:

• Timing: Biological effects are delayed compared to direct transfection of nucleotides due to the requisite enzymatic processing.

• Solvent: The molecule is highly hydrophobic; DMSO is the required vehicle.

Part 2: Experimental Protocol

Materials & Reagents

Reagent	Specification	Storage
2',3',5'-Tri-O-benzoyl-5-Methoxyuridine	>98% Purity (HPLC)	-20°C (Desiccated)
DMSO (Dimethyl Sulfoxide)	Cell Culture Grade (Sterile)	RT
Cell Culture Media	DMEM or RPMI + 10% FBS	4°C
PBS	pH 7.4, Mg2+/Ca2+ free	RT
Viability Reagent	CellTiter-Glo® or MTS	-20°C

Stock Solution Preparation (Critical Step)

The benzoyl groups significantly reduce water solubility. Do not attempt to dissolve directly in aqueous media.

• Calculate Mass: Determine the mass required for a 100 mM stock solution.

  • Molecular Weight (MW): ~586.5 g/mol

  • Example: To prepare 1 mL of 100 mM stock, weigh 58.65 mg .

• Solubilization: Add sterile DMSO to the powder. Vortex vigorously for 30–60 seconds until the solution is perfectly clear.

  • Note: If precipitation occurs, warm to 37°C for 5 minutes.

• Aliquoting: Dispense into single-use aliquots (e.g., 50 µL) in amber tubes to prevent hydrolysis and light degradation.

• Storage: Store at -20°C. Stable for 6 months. Avoid repeated freeze-thaw cycles.

Cell Treatment Protocol

Objective: To assess the bioactivity or cytotoxicity of the metabolized 5-moU.

Phase A: Seeding

• Cell Type Selection: Rapidly dividing cells (e.g., HEK293, HeLa, Jurkat) generally possess higher esterase and kinase activity, making them ideal for this protocol.

• Density: Seed cells in 96-well plates at 5,000–10,000 cells/well in 100 µL complete media.

• Equilibration: Incubate for 24 hours at 37°C / 5% CO₂ to allow attachment and recovery.

Phase B: Treatment (Dose-Response)

Perform a serial dilution to determine the optimal active concentration (typically 1 µM – 100 µM).

• Preparation of Working Solutions (2X):

  • Prepare "2X" concentrations in complete media so that adding 100 µL to the wells results in the final 1X concentration.

  • Vehicle Control: Ensure the final DMSO concentration is constant across all wells (recommend <0.5%).

  • Example Table for 10 mL Media:

Target Final Conc.	Stock Used (100 mM)	Volume of Stock	Volume of Media	Final DMSO %
100 µM	100 mM	10 µL	9.99 mL	0.1%
10 µM	100 mM	1 µL	9.999 mL	0.01%
1 µM	100 mM	0.1 µL	10 mL	<0.01%
(Note: For lower concentrations, perform serial dilutions in DMSO first to maintain consistent pipetting volumes).

• Addition:

  • Remove spent media from cells (optional, or add 2X concentrate directly to existing volume).

  • Add 100 µL of treatment media.

• Incubation:

  • Standard: 24 to 72 hours.

  • Why? The conversion of Tri-O-benzoyl -> 5-moU -> 5-moUTP -> RNA incorporation is a multi-hour process.

Phase C: Readout

• Viability (MTS/ATP): Assess if high doses of the nucleoside analog disrupt metabolism.

• RNA Isolation: If studying incorporation, lyse cells after 48h, isolate total RNA, and analyze via LC-MS/MS (nucleoside digestion) to quantify the ratio of 5-moU to Uridine in the RNA fraction.

Part 3: Visualization & Logic

Pathway Logic: The "Trojan Horse" Delivery

The following diagram illustrates the intracellular activation pathway of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine.

Caption: Figure 1. Intracellular activation pathway. The lipophilic benzoyl groups facilitate entry, after which esterases regenerate the active 5-moU.

Experimental Workflow

Caption: Figure 2. Step-by-step workflow for solubilization, treatment, and analysis of TBz-5moU in cell culture.

Part 4: Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Precipitation in Media	Concentration too high (>200 µM) or rapid addition.	Pre-dilute in a larger volume of warm media while vortexing. Do not exceed solubility limits.
High Cytotoxicity	DMSO concentration > 1% or compound toxicity.	Include a "DMSO-only" vehicle control. If vehicle is safe, toxicity is compound-specific (expected at high doses).
No Biological Effect	Low esterase activity in specific cell line.	Verify expression of carboxylesterases in your cell line. Extend incubation time to 72h.

Part 5: References

• MedChemExpress. 2',3',5'-Tri-O-benzoyl-5-methoxyuridine Product Information. Retrieved from [1]

• PubChem. 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine Compound Summary. National Library of Medicine. Retrieved from

• Factor Bioscience. UltraSlice™ mRNA Incorporating 5-Methoxyuridine Efficiently Inserts Transgene Sequences.[2] Retrieved from

• TriLink BioTechnologies. Maximizing Translation of mRNA Therapeutics By Sequence Engineering and Chemical Modification. Retrieved from

• Promega. Modified Nucleotides in IVT: Small Changes, Big Impact. Retrieved from

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. UltraSlice™ mRNA Incorporating 5-Methoxyuridine Efficiently Inserts Transgene Sequences in iPSCs with High Viability - Factor Bioscience [factor.bio]

Application Note: High-Purity Synthesis of 5-Methoxyuridine Building Blocks

This Application Note is designed for researchers and process chemists in oligonucleotide therapeutics. It details the utilization of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (Tri-Bz-5moU) as a high-purity precursor for synthesizing 5-Methoxyuridine (5moU) building blocks (Phosphoramidites and Triphosphates).[1][][3]

Abstract & Strategic Relevance

5-Methoxyuridine (5moU) has emerged as a critical modification in mRNA therapeutics (e.g., COVID-19 vaccines) and silencing RNAs (siRNA).[1][][3][4] Unlike unmodified uridine, 5moU significantly reduces immunogenicity by evading Toll-like Receptors (TLR7/8) while maintaining high translational efficiency.[1][3]

2',3',5'-Tri-O-benzoyl-5-Methoxyuridine serves as the optimal stable intermediate for this modification.[1][][3] Unlike the free nucleoside, the tri-benzoyl protection renders the molecule highly lipophilic, allowing for facile crystallization and rigorous purification away from failure sequences and isomeric impurities before entering sensitive phosphoramidite or triphosphate synthesis workflows.

Key Advantages of this Precursor:

• Enhanced Stability: The benzoyl esters protect the ribose hydroxyls from non-specific oxidation or degradation during storage.

• Purification Handle: High crystallinity allows for the removal of N3-isomers or under-modified byproducts via recrystallization.[1][][3]

• Versatility: Serves as the common divergence point for both Solid-Phase Synthesis (Phosphoramidites) and In Vitro Transcription (Triphosphates) .[1][3]

Chemical Pathway & Mechanism

The utilization of Tri-Bz-5moU requires a specific deprotection-functionalization sequence.[1][][3] Direct use in a synthesizer is not possible; it must be converted into a competent monomer.[1][3]

Pathway Logic[1][3]

• Global Deprotection: Removal of benzoyl groups to release the core nucleoside.[3]

• 5'-Dimethoxytritylation: Establishing the temporary protecting group for chain extension.[1][][3]

• 2'-Silylation (RNA Specific): Protecting the 2'-OH (typically with TBDMS) to prevent strand scission.[1][][3]

• 3'-Phosphitylation: Installing the reactive group for coupling.[1][][3]

Workflow Diagram (DOT)

Caption: Synthetic workflow converting the Tri-Bz precursor into a synthesis-ready Phosphoramidite.

Detailed Experimental Protocols

Protocol A: Global Deprotection (Debenzoylation)

Objective: To remove the benzoyl protecting groups and isolate pure 5-Methoxyuridine.[1][][3]

Reagents:

• Precursor: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (10 mmol)[1][][3]

• Solvent: Methanolic Ammonia (7N NH3 in MeOH) or Sodium Methoxide (NaOMe) in MeOH.

• Workup: Dowex 50W (H+ form) resin (if using NaOMe).

Step-by-Step:

• Dissolution: Suspend 5.86 g (10 mmol) of Tri-Bz-5moU in 50 mL of anhydrous methanol.

• Reaction: Add 50 mL of 7N NH3 in MeOH. Seal the vessel tightly.

• Incubation: Stir at room temperature (25°C) for 12–16 hours.

  • Checkpoint: Monitor via TLC (DCM:MeOH 9:1). The starting material (high Rf) should disappear, replaced by a polar spot (low Rf).[1]

• Concentration: Evaporate the solvent under reduced pressure to dryness.

• Purification: The residue contains benzamide byproducts.[3] Triturate with cold diethyl ether (3 x 50 mL) to remove benzamide.[1] The remaining solid is crude 5-Methoxyuridine.[1][][3]

• Crystallization: Recrystallize from Ethanol/Water to yield pure 5-Methoxyuridine.

  • Yield Expectation: >90%.[1][3][5]

Protocol B: Conversion to Phosphoramidite (For Solid Phase Synthesis)

Objective: Transform 5-Methoxyuridine into the 5'-DMT-2'-TBDMS-3'-Phosphoramidite.

Phase 1: 5'-Dimethoxytritylation

• Dry 5-Methoxyuridine (co-evaporate with anhydrous pyridine 3x).

• Dissolve in anhydrous pyridine. Add 1.2 eq of DMT-Cl.[1][][3]

• Stir at 0°C to RT for 4 hours. Quench with MeOH.

• Workup: Partition between DCM and NaHCO3.[3] Dry organic layer.[1][3] Flash chromatography.

Phase 2: 2'-O-Silylation (The Critical Step) Rationale: RNA synthesis requires 2'-protection.[1][][3] TBDMS is the industry standard.

• Dissolve 5'-O-DMT-5-moU in anhydrous THF/Pyridine.

• Add AgNO3 (catalyst) and TBDMS-Cl (1.3 eq).

• Stir for 8 hours. This produces a mixture of 2'-TBDMS and 3'-TBDMS isomers.[1][][3]

• Purification: Separate isomers via silica gel chromatography (Hexane/Ethyl Acetate gradient).

  • Target: The 2'-O-TBDMS isomer is required for standard synthesis.[1][][3]

Phase 3: 3'-Phosphitylation

• Dissolve the 5'-DMT-2'-TBDMS nucleoside in anhydrous DCM under Argon.[1][][3]

• Add Diisopropylethylamine (DIPEA, 3 eq).[1][3]

• Add 2-cyanoethyl N,N-diisopropylchlorophosphoramidite (1.2 eq) dropwise.

• Stir for 1 hour.

• Anaerobic Workup: Wash with degassed NaHCO3. Dry over Na2SO4.[1][3]

• Precipitation: Precipitate into cold Hexane (-70°C) to obtain the white phosphoramidite powder.

Analytical Specifications & QC

Before using the synthesized phosphoramidite in an oligonucleotide synthesizer, verify these parameters.

Parameter	Specification	Method	Rationale
Purity (HPLC)	> 98.0%	RP-HPLC (C18)	Impurities lead to N-1 deletion sequences.[1][][3]
31P NMR	Single peak ~150 ppm	31P NMR (CDCl3)	Confirms P(III) state.[1][3] Oxidation to P(V) renders it inactive.[1]
Water Content	< 30 ppm	Karl Fischer	Water hydrolyzes the phosphoramidite instantly.[3]
Coupling Efficiency	> 99%	Solid Phase Test	Test on a short homopolymer (e.g., T10) before full scale.[3]

Application in Oligonucleotide Synthesis

Once converted to the phosphoramidite, the 5-moU monomer is compatible with standard RNA synthesis cycles.[1][]

Cycle Modifications:

• Coupling Time: Increase coupling time to 6–10 minutes (vs. 2 min for DNA) due to the steric bulk of the 2'-TBDMS and 5-methoxy groups.

• Activator: Use 5-Ethylthio-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI) for optimal kinetics.[1][][3]

• Deprotection: The 5-methoxy group is stable to standard cleavage conditions (AMA or NH4OH/EtOH).[1][][3]

Downstream Biological Impact

Incorporating 5-moU derived from this high-purity precursor ensures:

• Immune Evasion: 5-moU replaces Uridine, preventing TLR7 activation.[1][][3]

• Therapeutic Index: Higher protein expression in mRNA therapies due to reduced eIF2α phosphorylation.[3]

References

• Chemical Synthesis of Modified RNA

  • Beigelman, L., et al. "Chemical Synthesis of Methoxy Nucleosides."[6] United States Patent 5,962,675. (1999).[3]

  • [1]

• mRNA Modification & Stability

  • Nelson, J., et al. "Impact of mRNA chemistry and manufacturing process on innate immune activation." Science Advances, 6(26).[1][3] (2020).

  • [1]

• Nucleoside Deprotection Protocols

  • BenchChem Technical Support.[3][5] "Application Notes: Deprotection of Benzoyl Group from Adenosine." (2025).[3][5]

  • (General Protocol Reference)

• Phosphoramidite Chemistry

  • Glen Research.[1][3] "Procedure for Ultramild Deprotection of Oligonucleotides."

  • [1]

• 5-Methoxyuridine Properties

  • BOC Sciences.[][3][7] "Modified Nucleotides for mRNA Drugs."

Sources

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]
• 3. Methyl-2,3,5-tri-O-benzoyl-alpha-D-arabinofuranoside | C27H24O8 | CID 11145214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. trilinkbiotech.com [trilinkbiotech.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US5962675A - Chemical syntheses of 2'-O-methoxy purine nucleosides - Google Patents [patents.google.com]
• 7. 37805-86-0 CAS Manufactory [m.chemicalbook.com]

"2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" deprotection methods

Application Note: Deprotection Strategies for 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine

Part 1: Introduction & Strategic Overview

Context: 5-Methoxyuridine (5-moU) has emerged as a critical modified nucleoside in the development of next-generation mRNA therapeutics. Its incorporation into mRNA transcripts significantly reduces immunogenicity while enhancing translational efficiency compared to unmodified uridine.[1]

The chemical synthesis of 5-moU typically proceeds through the intermediate 2',3',5'-Tri-O-benzoyl-5-methoxyuridine . In this intermediate, the hydroxyl groups of the ribose sugar are protected by benzoyl (Bz) esters to prevent non-specific reactions during glycosylation or base modification. The final and most critical step is the quantitative removal of these protecting groups (global deprotection) to yield high-purity 5-moU.

Technical Challenge: While benzoyl esters are standard protecting groups, the deprotection process must be optimized to:

• Ensure complete removal of all three ester groups (2', 3', and 5').

• Prevent degradation of the 5-methoxyuracil base (e.g., ring opening).

• Minimize the formation of difficult-to-remove byproducts (e.g., benzamide/methyl benzoate) that complicate downstream purification.

This guide presents two industry-validated protocols: Methanolic Ammonolysis (Method A) and Zemplén Transesterification (Method B).

Part 2: Reaction Mechanism & Logic

The deprotection relies on nucleophilic acyl substitution. The benzoyl ester carbonyl carbon is attacked by a nucleophile (ammonia or methoxide), leading to the cleavage of the ester bond and the release of the free hydroxyl group.

• Method A (Ammonolysis): Ammonia (

  ) acts as the nucleophile. The byproduct is benzamide. This method is milder and "self-buffering" but slower.

• Method B (Zemplén): Methoxide (

  ) acts as the catalyst for transesterification. The byproduct is methyl benzoate. This method is rapid but requires strict anhydrous conditions and subsequent neutralization.

Part 3: Comparative Analysis of Methods

Feature	Method A: Methanolic Ammonia	Method B: Zemplén (NaOMe/MeOH)
Reagent	Saturated in Methanol	Catalytic Sodium Methoxide ( )
Reaction Time	12 – 24 Hours	1 – 4 Hours
Temperature	Room Temperature (20–25°C)	0°C to Room Temperature
Byproduct	Benzamide (Solid, harder to remove)	Methyl Benzoate (Liquid, volatile)
Risk Profile	Low (Mild base, no neutralization needed)	Medium (Strong base, requires neutralization)
Scalability	High (Simple workup)	High (Fast turnover)
Recommendation	Preferred for high-purity R&D	Preferred for large-scale/Process

Part 4: Detailed Experimental Protocols

Method A: Methanolic Ammonolysis (Standard Protocol)

Best for: Routine synthesis where overnight reaction is acceptable and high purity is paramount.

Materials:

• Substrate: 2',3',5'-Tri-O-benzoyl-5-methoxyuridine

• Solvent: Anhydrous Methanol (MeOH)[2]

• Reagent: Ammonia gas (

  ) or 7N in MeOH solution (commercially available)

• Equipment: Round-bottom pressure flask or sealed tube, magnetic stirrer.

Step-by-Step Workflow:

• Dissolution:

  • In a fume hood, dissolve 1.0 equivalent (eq) of the tri-benzoyl substrate in anhydrous MeOH (10 mL per gram of substrate).

  • Note: If solubility is poor, a small amount of THF or DCM (up to 10% v/v) can be added, but pure MeOH is preferred to drive the equilibrium.

• Ammonia Addition:

  • Option 1 (Gas): Cool the solution to 0°C (ice bath). Bubble anhydrous

    gas through the solution for 15–20 minutes until saturated. Seal the flask tightly.

  • Option 2 (Solution): Add 10–20 equivalents of 7N

    in MeOH. Seal the vessel.

• Reaction:

  • Allow the mixture to stir at Room Temperature (20–25°C) for 12–18 hours.

  • Monitoring: Check by TLC (DCM:MeOH 9:1) or HPLC.[2][3] The starting material (

    ) should disappear, and the polar product ( ) should appear.

• Workup:

  • Evaporate the solvent and excess ammonia under reduced pressure (Rotavap) at <40°C.

  • The residue will contain the product and benzamide.

• Purification:

  • Dissolve the residue in water. Wash with Ethyl Acetate (EtOAc) or Diethyl Ether (

    ) 3 times.

  • Logic: Benzamide is soluble in organic solvents; 5-moU remains in the aqueous phase.

  • Lyophilize the aqueous phase to obtain pure 5-Methoxyuridine.

Method B: Zemplén Transesterification (Fast Protocol)

Best for: Rapid turnover and processes where methyl benzoate is easier to remove than benzamide.

Materials:

• Substrate: 2',3',5'-Tri-O-benzoyl-5-methoxyuridine

• Reagent: Sodium Methoxide (NaOMe) solution (0.5 M or 25 wt% in MeOH)

• Neutralization: Amberlite® IR-120 (

  form) resin or Glacial Acetic Acid.

Step-by-Step Workflow:

• Dissolution:

  • Dissolve the substrate in anhydrous MeOH (10–20 mL/g) under Nitrogen or Argon atmosphere.

  • Critical: The system must be kept dry to prevent hydrolysis of the reagent.

• Catalysis:

  • Add catalytic NaOMe (0.1 to 0.2 equivalents).

  • Example: For 1 mmol of substrate, add 0.1 mmol of NaOMe.

  • Stir at Room Temperature. Reaction is typically complete in 1–3 hours.

• Quenching (Neutralization):

  • Resin Method (Preferred): Add pre-washed Amberlite IR-120 (

    ) resin until the pH is neutral (pH 6–7). Filter off the resin.[2][4]

  • Acid Method: Add stoichiometric glacial acetic acid to neutralize the base.

• Workup:

  • Concentrate the filtrate to dryness.

  • The residue contains 5-moU and methyl benzoate.

• Purification:

  • Triturate the solid residue with cold

    or Hexanes/EtOAc (1:1) to wash away methyl benzoate.

  • Filter the white solid (5-moU) and dry under high vacuum.

Part 5: Process Visualization

Part 6: Quality Control & Troubleshooting

Analytical Specifications:

• HPLC: C18 Reverse Phase Column. Mobile Phase: 0% to 10% ACN in Water (very polar product). Detection: UV 260 nm.

• 1H-NMR (D2O):

  • Disappearance of aromatic benzoyl signals (7.4 – 8.1 ppm).

  • Appearance of 5-OMe singlet (~3.7–3.8 ppm).

  • Anomeric proton (H-1') doublet (~5.8 ppm).

Troubleshooting Table:

Issue	Possible Cause	Corrective Action
Incomplete Reaction	Water in solvent (Method B) or insufficient NH3 (Method A).	Dry MeOH over molecular sieves; re-saturate with NH3 gas.
Product Loss	Product extraction into organic layer.	5-moU is water-soluble. Do not discard the aqueous layer! Use highly polar organic washes (EtOAc) only to remove non-polar byproducts.
Degradation	Temperature too high.	Maintain reaction at RT. Do not heat >40°C during evaporation.

References

• Beigelman, L., et al. (1995). "Synthesis and Biological Activity of 5-Methoxyuridine Derivatives." Nucleosides & Nucleotides.

• BenchChem. (2025).[2][4] "Application Notes: Deprotection of Benzoyl Group from Adenosine." BenchChem Protocols.

• Glen Research. (2023). "Deprotection Strategies for Base-Labile Nucleosides." Glen Research Technical Guide.

• Vorbrüggen, H., & Ruh-Pohlenz, C. (2001). Handbook of Nucleoside Synthesis. John Wiley & Sons. (Standard reference for Zemplén conditions).

Sources

• 1. jenabioscience.com [jenabioscience.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. glenresearch.com [glenresearch.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine

Topic: HPLC Analysis of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine Content Type: Application Note & Standard Operating Protocol (SOP) Audience: Pharmaceutical Researchers, mRNA Process Development Scientists, Analytical Chemists.[1]

Abstract

This guide details a validated Reverse-Phase HPLC (RP-HPLC) protocol for the purity assessment and quantification of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine . As a critical intermediate in the synthesis of modified nucleoside triphosphates (NTPs) and phosphoramidites used in mRNA therapeutics (e.g., 5-methoxyuridine, 5-moU), the quality control of this protected precursor is vital.[1] Unlike polar free nucleosides, the tri-O-benzoyl protection renders this molecule highly lipophilic, requiring a specialized high-organic gradient method to ensure elution and separation from partially protected impurities (e.g., di-benzoyl derivatives) and degradation products (benzoic acid).[1]

Scientific Context & Mechanism

The Analyte: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine is a uridine derivative where the ribose hydroxyl groups are protected by benzoyl esters, and the uracil base is modified at the C5 position with a methoxy group.[1]

• Role: It serves as a stable intermediate.[1][2] The benzoyl groups protect the sugar during base modification or phosphorylation reactions.[1]

• Chromatographic Challenge: The three benzoyl rings create significant hydrophobic interaction with C18 stationary phases.[1] Standard nucleoside methods (typically 0–10% organic mobile phase) will result in irreversible retention or extremely broad peaks.[1] This method utilizes a "high-strength" organic gradient to resolve the target from its synthetic byproducts.[1]

Synthesis Pathway & Impurity Logic

Understanding the synthesis helps predict impurities.[1] The molecule is typically synthesized by benzoylation of 5-methoxyuridine or by coupling a benzoylated sugar with the modified base.[1]

Figure 1: Synthetic pathway highlighting potential impurities (under-benzoylated species) and degradants.[1]

Experimental Protocol

Reagents and Standards

• Reference Standard: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (>98% purity).[1]

• Solvents: Acetonitrile (HPLC Grade), Water (Milli-Q or equivalent).[1]

• Additives: Formic Acid (FA) or Trifluoroacetic Acid (TFA).[1][3] Note: FA is preferred for LC-MS compatibility; TFA provides sharper peaks for benzoyl groups by suppressing silanol interactions.[1]

Sample Preparation (Critical)

Solubility Warning: This compound is insoluble in water .[1] Attempting to dissolve it in aqueous mobile phase will precipitate the sample and clog the injector.[1]

• Stock Solution (1.0 mg/mL): Weigh 10 mg of sample and dissolve in 10 mL of 100% Acetonitrile (ACN) or DMSO . Vortex until clear.

• Working Solution (0.1 mg/mL): Dilute the stock 1:10 using Acetonitrile .

  • Why ACN? Matching the sample solvent to the initial mobile phase strength prevents peak distortion.[1] Since the method starts at high organic (see below), ACN is the ideal diluent.[1]

HPLC Method Parameters

Parameter	Specification	Rationale
Column	C18 (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge), 4.6 x 150 mm, 3.5 µm or 5 µm	Provides necessary hydrophobic selectivity for benzoyl groups.[1]
Mobile Phase A	Water + 0.1% Formic Acid	Acidic pH suppresses ionization of the uracil base and benzoic acid impurities.[1]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	ACN is preferred over Methanol for lower backpressure and sharper benzoyl peaks.[1]
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.[1]
Column Temp	30°C or 40°C	Elevated temperature improves mass transfer and reduces backpressure.[1]
Detection	UV @ 254 nm (Primary), 230 nm (Secondary)	Benzoyl groups absorb strongly at 254 nm. 230 nm is more sensitive but susceptible to solvent cutoff noise.[1]
Injection Vol	5 - 10 µL	Keep volume low to minimize solvent effects.[1]

Gradient Profile

Unlike standard nucleosides, this gradient starts at 50% Organic .[1]

Time (min)	% Mobile Phase B (ACN)	Event
0.0	50%	Equilibration/Injection
15.0	95%	Linear Gradient : Elutes the target and hydrophobic impurities.
20.0	95%	Wash : Removes highly retained byproducts.
20.1	50%	Return to Initial
25.0	50%	Re-equilibration

Results & Discussion

Expected Retention Behavior

Under these conditions, the elution order is dictated by hydrophobicity (number of benzoyl groups):

• Void Volume / Early Elution: Free 5-Methoxyuridine (if present) and Benzoic Acid.[1]

• Mid-Elution: Mono- and Di-O-benzoyl-5-methoxyuridine isomers (impurities).[1]

• Late Elution (~10-12 min): 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (Target).

Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow ensuring solubility and column protection.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Tailing	Residual silanol interactions or column overload.[1]	Ensure 0.1% Formic Acid or TFA is fresh.[1] Reduce injection volume.
Precipitation	Sample dissolved in water or low-organic solvent.[1]	STOP. Flush injector with 100% ACN. Re-prepare sample in 100% ACN.
Ghost Peaks	Carryover from previous high-concentration injection.[1]	Run a blank (ACN) injection.[1] Extend the 95% B wash step.[1]
Split Peaks	Solvent mismatch (strong solvent effect).[1]	If sample is in DMSO, reduce injection volume to <5 µL.[1]

References

• BenchChem. HPLC Purification Techniques for Modified Nucleosides. (General protocols for nucleoside purification).

• Cayman Chemical. 2',3',5'-Triacetyluridine Product Information. (Solubility and stability data for similar protected uridines).[1]

• Sigma-Aldrich. 2′,3′,5′-Tri-O-benzoyluridine Product Specification.[1] (Physicochemical properties and handling).[1][3][4][5][6][7] [1]

• National Institutes of Health (PubChem). Methyl-2,3,5-tri-O-benzoyl-alpha-D-arabinofuranoside.[1] (Structural analog analysis). [1]

• MDPI. Development and Validation of an HPLC-DAD Method for Benzoyl Peroxide and Related Compounds. (Validation parameters for benzoyl-containing compounds). [1]

Sources

• 1. 2′,3′,5′-Tri-O-benzoyluridine 1748-04-5 [sigmaaldrich.com]
• 2. Methyl-2,3,5-tri-O-benzoyl-alpha-D-arabinofuranoside | 7473-42-9 | Benchchem [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. separationmethods.com [separationmethods.com]
• 6. protocols.io [protocols.io]
• 7. academic.oup.com [academic.oup.com]

"2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" incorporation into RNA

Executive Summary: The "Stability-to-Potency" Bridge

In the rapidly evolving landscape of mRNA therapeutics, 5-Methoxyuridine (5-moU) has emerged as a superior alternative to Pseudouridine (

) and N1-methylpseudouridine (m1 ). While m1 is the current industry standard (e.g., COVID-19 vaccines), 5-moU offers a distinct intellectual property landscape and, in specific cell types like primary human macrophages, has been shown to yield higher protein expression with negligible immune signaling.

This guide focuses on the 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine intermediate. Crucially, this molecule is not the substrate for RNA polymerase. It is the robust, chemically stable synthone used to generate high-purity 5-Methoxyuridine Triphosphate (5-moU-TP) or Phosphoramidites.

Key Takeaway: The benzoyl protection groups provide the lipophilicity required for efficient purification during chemical synthesis, ensuring that the final deprotected 5-moU-TP used in In Vitro Transcription (IVT) is free of abortive impurities that trigger RIG-I/MDA5 sensors.

Molecular Profile & Mechanism of Action

The Precursor: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine

• Role: Chemical Intermediate.[1][2]

• Stability: High. The benzoyl esters at the 2', 3', and 5' positions protect the ribose sugar from non-specific degradation and side reactions during the introduction or modification of the base.

• Solubility: Lipophilic (soluble in DCM, Ethyl Acetate), facilitating silica gel chromatography purification.

The Active Reagent: 5-Methoxyuridine-5'-Triphosphate (5-moU-TP)[3]

• Role: Substrate for T7 RNA Polymerase.[3][4][5][6]

• Biological Impact:

  • Immune Evasion: The 5-methoxy group protrudes into the major groove of the dsRNA helix (formed during secondary structure folding), sterically hindering the binding of TLR7 and TLR8.

  • Translation Efficiency: Unlike some modifications that alter base-pairing (e.g., N1-ethyl-pseudouridine), 5-moU maintains canonical Watson-Crick base pairing with Adenine, preserving high translation fidelity.

Workflow: From Chemical Precursor to Bioactive mRNA

The following diagram illustrates the critical processing pathway required to utilize the Tri-O-benzoyl precursor for RNA synthesis.

Figure 1: Critical workflow converting the protected benzoyl intermediate into bioactive mRNA.

Protocol A: Chemical Activation (Precursor Processing)

Note: This section is for chemists preparing the reagent. If you have purchased ready-made 5-moU-TP, skip to Protocol B.

Objective: Remove benzoyl protecting groups to yield free 5-Methoxyuridine.

• Dissolution: Dissolve 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine in anhydrous methanol (0.1 M concentration).

• Deprotection: Add 7N Ammonia in Methanol (5 equivalents).

• Reaction: Stir at room temperature for 12–24 hours. Monitor by TLC (DCM:MeOH 9:1) until the high-Rf starting material disappears.

• Purification: Evaporate solvent. Recrystallize from Ethanol/Water or purify via flash chromatography to remove benzamide byproducts.

• Validation: Confirm structure via 1H-NMR (loss of aromatic benzoyl peaks at 7.4–8.1 ppm).

Protocol B: In Vitro Transcription (IVT) Incorporation

Objective: Synthesize high-yield, non-immunogenic mRNA using 5-moU-TP derived from the precursor.

Critical Parameter: Unlike some modifications that require a percentage ratio (e.g., 50% UTP / 50% Pseudo-UTP), 5-moU-TP is typically used at 100% substitution for UTP. T7 RNA polymerase accepts 5-moU with near-native efficiency.

Reagents:

• DNA Template (Linearized, with T7 promoter).

• T7 RNA Polymerase (High concentration, e.g., 50 U/µL).

• NTPs: ATP, CTP, GTP (100 mM solutions).[7]

• Modified NTP: 5-moU-TP (100 mM solution).

• Reaction Buffer: 40 mM Tris-HCl, 20 mM MgCl2, 2 mM Spermidine, 10 mM DTT.

• Inorganic Pyrophosphatase (IPP) (to prevent Mg2+ precipitation).

Step-by-Step Procedure:

• Template Preparation: Ensure DNA template is linearized and purified (phenol:chloroform extracted). Impurities lead to abortive transcripts.

• Reaction Assembly (20 µL Scale):

  • Thaw all reagents on ice. Assemble in the following order at room temperature (to prevent spermidine precipitation):

  • Nuclease-free Water: up to 20 µL

  • 10x Reaction Buffer: 2 µL

  • ATP (100 mM): 1.5 µL (7.5 mM final)

  • CTP (100 mM): 1.5 µL (7.5 mM final)

  • GTP (100 mM): 1.5 µL (7.5 mM final)

  • 5-moU-TP (100 mM): 1.5 µL (7.5 mM final) (Do not add UTP)

  • Linearized DNA Template: 1 µg

  • IPP (0.1 U/µL): 0.5 µL

  • T7 RNA Polymerase: 2 µL

• Incubation: Incubate at 37°C for 2–4 hours .

  • Note: 5-moU incorporation kinetics are similar to UTP; extended incubation is rarely necessary unless the template is >5kb.

• DNase Treatment: Add 2 U DNase I; incubate 15 mins at 37°C to remove template.

• Purification: Purify using LiCl precipitation or silica-spin columns.

  • Pro-Tip: For therapeutic applications, HPLC purification is recommended to remove dsRNA contaminants, although 5-moU significantly reduces the immunogenicity of any remaining contaminants [1].

Analytical Validation & QC

To ensure the "Tri-O-benzoyl" precursor was successfully converted and incorporated:

QC Assay	Method	Acceptance Criteria
Identity	LC-MS (Triple Quad)	Mass shift: Uridine (244 Da) → 5-moU (274 Da). Complete absence of Benzoyl groups (105 Da fragments).
Purity	RP-HPLC	>95% full-length transcript. Presence of "mer" species (n+1) is common but should be <10%.
Immunogenicity	THP-1 Cell Assay	Transfect THP-1 monocytes.[1] Measure IFN-β and TNF-α via ELISA 24h post-transfection. Target: <10 pg/mL (comparable to mock).
Translation	HeLa/HEK293 Transfection	Transfect Luciferase-encoding 5-moU mRNA. Measure luminescence. Target: >2-fold increase vs. unmodified U-mRNA.

References

• Kruger, A. et al. (2018). "Chemical modification of uridine modulates mRNA-mediated proinflammatory and antiviral response in primary human macrophages."[8][9][10] Molecular Therapy: Nucleic Acids.

• Li, B. et al. (2016). "Strategies to Minimize Innate Immune Stimulation to Maximize Messenger RNA Bioavailability." TriLink BioTechnologies Application Note.

• Nelson, J. et al. (2020). "Impact of mRNA Chemistry and Manufacturing Process on Innate Immune Activation." Science Advances.

• United States Patent US11072624B2. (2021). "Synthesis of nucleoside 5′-triphosphates and their derivatives."

• Li, J. et al. (2024).[11] "Detection and Quantification of 5moU RNA Modification from Direct RNA Sequencing Data." Current Bioinformatics.

Sources

• 1. trilinkbiotech.com [trilinkbiotech.com]
• 2. researchgate.net [researchgate.net]
• 3. neb.com [neb.com]
• 4. Uridine Depletion and Chemical Modification Increase Cas9 mRNA Activity and Reduce Immunogenicity without HPLC Purification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of Nucleoside Modifications on mRNA Translation: Choosing the Right Modifications | Springer Nature Experiments [experiments.springernature.com]
• 7. Ribonucleoside-5'-Triphosphate Set with 5-Methoxy-UTP | TriLink Customer Portal [shop.trilinkbiotech.com]
• 8. researchgate.net [researchgate.net]
• 9. Chemical modification of uridine modulates mRNA-mediated proinflammatory and antiviral response in primary human macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemical modification of uridine modulates mRNA-mediated proinflammatory and antiviral response in primary human macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Detection and Quantification of 5moU RNA Modification from Direct RNA Sequencing Data - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Fidelity Synthesis &amp; Processing of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine

This Application Note and Protocol guide is designed for researchers and drug development professionals working with modified nucleosides for mRNA therapeutics. It focuses on the critical intermediate 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine , a precursor used to ensure stereochemical purity in the production of 5-Methoxyuridine (5-moU).[1]

[1]

Executive Summary & Scientific Rationale

In the development of non-immunogenic mRNA therapeutics, 5-Methoxyuridine (5-moU) has emerged as a superior alternative to unmodified uridine.[1] Unlike Pseudouridine, 5-moU significantly reduces innate immune activation (via TLR7/TLR8 evasion) while maintaining high translational efficiency.[1]

The compound 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine serves as the obligate stereochemical checkpoint in the synthesis of 5-moU.[1] Direct coupling of bases to sugars often yields a mixture of alpha and beta anomers. By utilizing the benzoyl-protected ribose, we leverage Neighboring Group Participation (NGP) at the 2'-position to exclusively direct the formation of the biologically active

-anomer.[1]

This guide details the experimental design for:

• Synthesis: Vorbrüggen glycosylation to generate the tri-O-benzoyl intermediate.[1]

• Purification: Leveraging the lipophilicity of the benzoyl groups for facile separation.

• Deprotection: Controlled removal of protecting groups to yield ultra-pure 5-moU.[1]

Chemical Mechanism & Experimental Logic

The "Anomeric Lock" Mechanism

The choice of the Benzoyl (Bz) protecting group over Acetyl (Ac) or Benzyl (Bn) is not arbitrary. It is a functional design choice to ensure stereochemical integrity.

• Acyloxonium Ion Formation: Upon activation with a Lewis Acid (TMSOTf), the sugar donor forms an oxocarbenium ion.

• Neighboring Group Participation: The carbonyl oxygen of the 2'-O-benzoyl group attacks the anomeric center (C1'), forming a cyclic acyloxonium ion on the

  -face.[1]

• Beta-Attack: The silylated 5-methoxyuracil base is sterically blocked from the

  -face and must attack from the top ( -face), guaranteeing the formation of the -N-glycosidic bond.[1]

Figure 1: The stereoselective pathway governed by the 2'-O-benzoyl group.[1]

Detailed Experimental Protocols

Protocol A: Vorbrüggen Coupling (Synthesis)

Objective: Synthesize 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine from 5-methoxyuracil and protected ribose.[1]

Reagents:

• Base: 5-Methoxyuracil (1.0 eq)[1]

• Sugar: 1-O-Acetyl-2,3,5-tri-O-benzoyl-

  -D-ribofuranose (1.05 eq)

• Silylating Agent: N,O-Bis(trimethylsilyl)acetamide (BSA) (2.5 eq)[1]

• Catalyst: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.1 eq)[1]

• Solvent: Anhydrous Acetonitrile (MeCN) (Water content < 50 ppm)[1]

Step-by-Step Methodology:

• Silylation (In-Situ):

  • Charge a flame-dried round-bottom flask with 5-Methoxyuracil and anhydrous MeCN under Argon atmosphere.

  • Add BSA dropwise via syringe.

  • Heat to 60°C for 30 minutes until the solution becomes clear. Explanation: This converts the insoluble base into a soluble bis-trimethylsilyl ether, increasing nucleophilicity.[1]

• Coupling:

  • Cool the silylated base solution to 0°C.

  • Add the sugar donor (dissolved in minimal MeCN).

  • Add TMSOTf dropwise. Caution: Exothermic.

  • Warm to Room Temperature (25°C) and stir for 2–4 hours.

  • Monitor: Check TLC (Hexane:Ethyl Acetate 1:1). The product will appear as a UV-active spot with higher Rf than the base but lower than the sugar.[1]

• Quenching & Workup:

  • Quench reaction with saturated NaHCO₃ solution.[2]

  • Extract with Dichloromethane (DCM) (3x).[1]

  • Wash organic layer with Brine, dry over Na₂SO₄, and concentrate.[2]

• Purification:

  • Recrystallize from Ethanol or perform Flash Chromatography (Gradient: 0-40% EtOAc in Hexanes).[1]

  • Target: White crystalline solid.

Protocol B: Deprotection (Yielding 5-moU)

Objective: Remove benzoyl groups to release the active pharmaceutical ingredient (API) precursor.[1]

Reagents:

• 7N Ammonia in Methanol (NH₃/MeOH)[1]

Methodology:

• Dissolve 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine in minimal DCM (if solubility is poor in MeOH) or directly in MeOH.[1]

• Add 7N NH₃/MeOH (10 eq).

• Stir at Room Temperature for 12–16 hours . Note: Heating is unnecessary and may cause degradation of the methoxy group.

• Concentration: Evaporate solvent under reduced pressure. The residue will contain the product and benzamide (byproduct).

• Purification: Dissolve residue in water. Wash with DCM (3x) to remove the lipophilic benzamide. The aqueous layer contains pure 5-Methoxyuridine.[1] Lyophilize to obtain the final white powder.

Quality Control & Specifications

For drug development applications, the intermediate must meet strict purity criteria before deprotection.

Test	Method	Acceptance Criteria	Rationale
Purity	HPLC (C18)	> 98.5%	Impurities (e.g., benzamide) interfere with downstream phosphorylation.[1]
Identity	1H-NMR (DMSO-d6)	Confirmed Structure	Verify 3 benzoyl groups (7.4-8.1 ppm) and methoxy singlet (~3.7 ppm).[1]
Stereochemistry	1H-NMR	J(1',2') < 5 Hz	Doublet at ~6.0 ppm.[1][3] Large coupling constants indicate alpha-anomer.[1]
Water Content	Karl Fischer	< 0.5%	Critical for accurate stoichiometry in next steps.

Analytical Workflow Diagram

Figure 2: Quality Control Decision Tree for Intermediate Validation.

Troubleshooting & Optimization

• Issue: Low Yield in Coupling.

  • Cause: Incomplete silylation of 5-methoxyuracil.[1]

  • Fix: Ensure the reaction mixture turns completely clear during the BSA step before adding the sugar. Increase temperature to 80°C if necessary during silylation (but cool before coupling).

• Issue: Alpha-Anomer Contamination.

  • Cause: Use of polar solvents (like DMF) or lack of C2-participation.[1]

  • Fix: Stick to Acetonitrile or DCM. Ensure the sugar donor is the 1-O-Acetyl-2,3,5-tri-O-benzoyl derivative, not a halide which might racemize.[1]

• Issue: Incomplete Deprotection.

  • Cause: Old ammonia solution.

  • Fix: Use fresh 7N NH₃/MeOH. Monitor disappearance of the benzoyl peaks in NMR.

References

• Vorbrüggen, H., & Ruh-Pohlenz, C. (2001). Handbook of Nucleoside Synthesis. John Wiley & Sons. (Foundational text on the silyl-Hilbert-Johnson reaction).

• Karikó, K., et al. (2005). "Suppression of RNA recognition by Toll-like receptors: the impact of nucleoside modification and the evolutionary origin of RNA."[4] Immunity. Link

• Li, B., et al. (2022). "Chemical modification of uridine modulates mRNA-mediated proinflammatory and antiviral response in primary human macrophages."[1][5][6] Molecular Therapy - Nucleic Acids. Link (Demonstrates 5-moU superiority).[1]

• PubChem Compound Summary. "2',3',5'-Tri-O-benzoyl-5-methoxyuridine" (CAS 37805-86-0).[1] Link

• BenchChem Protocols. "Synthesis of protected ribofuranose derivatives." Link[1]

Sources

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. trilinkbiotech.com [trilinkbiotech.com]
• 5. Chemical modification of uridine modulates mRNA-mediated proinflammatory and antiviral response in primary human macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemical modification of uridine modulates mRNA-mediated proinflammatory and antiviral response in primary human macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

"2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" in vitro assays

This guide details the technical assessment of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (TOB-5-OMeU).[1][2]

While 5-Methoxyuridine (5-moU) is a celebrated modification in mRNA therapeutics (reducing immunogenicity via TLR7/8 evasion), its fully protected precursor, TOB-5-OMeU , is the critical control point in chemical synthesis.[1][2] In drug development, this molecule is assayed in two distinct contexts:

• As a Synthetic Intermediate: QC assays to ensure purity and successful chemical deprotection during oligonucleotide manufacturing.

• As a Lipophilic Prodrug Candidate: Metabolic stability assays to determine if the benzoyl "masking" groups can be cleaved by intracellular esterases to release the active nucleoside.

Part 1: Physicochemical Characterization (QC & Purity)

The hydrophobicity of the three benzoyl groups necessitates a specialized Reverse-Phase HPLC (RP-HPLC) method distinct from standard polar nucleoside analysis.[1][2]

Protocol 1: High-Resolution RP-HPLC Purity Assay

Objective: Quantify TOB-5-OMeU purity and separate it from partially deprotected species (mono/di-benzoyl derivatives) and the free 5-moU base.[1][2]

• Principle: The benzoyl groups act as strong chromophores and hydrophobic tags. TOB-5-OMeU will elute significantly later than 5-moU.[1][2]

• Detection: UV at 230 nm (benzoyl absorption max) and 254 nm (uracil base).

Materials:

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or equivalent high-carbon load column.

• Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q).[1][2]

• Mobile Phase B: 100% Acetonitrile (LC-MS Grade).[1][2]

• Standard: TOB-5-OMeU Reference Standard (>98% purity).

Methodology:

• Sample Preparation: Dissolve 1 mg of TOB-5-OMeU in 1 mL of 90% Acetonitrile/10% Water . (Note: The compound is insoluble in pure water).

• Gradient Profile:

  Time (min)	% Mobile Phase B	Flow Rate (mL/min)	Description
  0.0	10%	1.0	Equilibration
  2.0	10%	1.0	Load
  15.0	95%	1.0	Gradient Ramp (Elution of TOB-5-OMeU)
  20.0	95%	1.0	Wash
  20.1	10%	1.0	Re-equilibration

  | 25.0 | 10% | 1.0 | End |

• Data Analysis:

  • Retention Time (RT) Prediction:

    • Free 5-moU: ~2-3 min (Polar, early elution).[1][2]

    • Mono/Di-benzoyl impurities: ~8-12 min.[1][2]

    • TOB-5-OMeU (Parent): ~14-16 min (Highly hydrophobic).[1][2]

  • Acceptance Criteria: Main peak area >98.0%.[2][3]

Part 2: In Vitro Enzymatic Stability (Prodrug/Metabolism)

If TOB-5-OMeU is being investigated as a prodrug (to enhance cellular permeability via lipophilicity), its conversion rate to the active 5-moU must be validated using esterase-rich biological matrices.[1][2]

Protocol 2: Liver Microsome/S9 Fraction Stability Assay

Objective: Determine the intrinsic clearance (

) and half-life ( ) of the benzoyl esters.[1]

Biological Rationale: Benzoyl esters are generally more stable than acetyl esters.[2] This assay confirms whether liver carboxylesterases (CES1/CES2) can effectively deprotect the molecule.

Materials:

• Matrix: Pooled Human Liver Microsomes (HLM) or S9 Fraction (20 mg/mL protein conc).

• Cofactors: NADPH regenerating system (if checking oxidative metabolism) or simply Buffer (if checking hydrolytic stability—primary focus).

• Quench Solution: Ice-cold Acetonitrile containing Internal Standard (e.g., Tolbutamide).[1][2]

Step-by-Step Workflow:

• Pre-Incubation:

  • Dilute HLM to 0.5 mg/mL in Phosphate Buffer (100 mM, pH 7.4).

  • Pre-warm at 37°C for 5 minutes.

• Reaction Initiation:

  • Spike TOB-5-OMeU (from 10 mM DMSO stock) to a final concentration of 1 µM . Final DMSO <0.1%.[4]

  • Note: Do not add NADPH if strictly testing esterase hydrolysis.[2] Add NADPH to assess CYP450 oxidative clearance.[5]

• Sampling:

  • At T = 0, 5, 15, 30, 60, and 120 minutes, remove 50 µL aliquots.

• Quenching:

  • Immediately transfer aliquot into 150 µL ice-cold Acetonitrile (stops esterase activity).

  • Centrifuge at 4,000 x g for 15 min to pellet proteins.

• LC-MS/MS Analysis (Supernatant):

  • Monitor transitions for:

    • Parent (TOB-5-OMeU): [M+H]+ ~585 m/z.[1][2]

    • Intermediate (Di-benzoyl): [M+H]+ ~481 m/z.[1][2]

    • Product (5-moU): [M+H]+ ~273 m/z.[1][2]

Data Visualization (Graphviz): The following diagram illustrates the sequential deprotection pathway monitored in this assay.

Caption: Sequential enzymatic hydrolysis pathway of TOB-5-OMeU monitored via LC-MS.

Part 3: Chemical Deprotection Validation (Process Development)

For mRNA manufacturing, the complete removal of benzoyl groups is non-negotiable. This assay simulates the industrial deprotection step.

Protocol 3: Ammonia/Methylamine (AMA) Deprotection Assay

Objective: Verify that the benzoyl protection is fully removed under standard oligonucleotide cleavage conditions without degrading the 5-methoxyuridine base.[1]

Methodology:

• Reaction: Dissolve 5 mg TOB-5-OMeU in 1 mL of AMA solution (1:1 mixture of 40% Methylamine and 28% Ammonium Hydroxide).

• Incubation: Heat at 65°C for 15 minutes (standard rapid deprotection).

• Work-up: Evaporate to dryness using a SpeedVac (removes ammonia/methylamine).

• Reconstitution: Dissolve residue in water.

• Analysis: Inject on the HPLC method defined in Protocol 1.

  • Success Criteria: Disappearance of the peak at ~15 min (Parent) and appearance of a single peak at ~2.5 min (5-moU).

  • Failure Mode: Presence of peaks at ~8-12 min indicates incomplete deprotection (requires longer time or higher temp).[1][2]

Summary of Assay Parameters

Assay Type	Critical Parameter	Target Value	Detection Method
Purity (QC)	Chromatographic Purity	>98.0% Area	HPLC-UV (230 nm)
Metabolic Stability	Half-life ( ) in HLM	>60 min (if stable) <30 min (if prodrug)	LC-MS/MS
Deprotection	Yield of 5-moU	>99% conversion	HPLC-UV
Solubility	Kinetic Solubility (PBS)	<10 µM (Predicted)	Nephelometry / UV

References

• Frontiers in Cell and Developmental Biology. The Pivotal Role of Chemical Modifications in mRNA Therapeutics.[][7] (2022).[][7][8][9] Retrieved from [Link]

Sources

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]
• 2. Methyl-2,3,5-tri-O-benzoyl-alpha-D-arabinofuranoside | C27H24O8 | CID 11145214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. info.mercell.com [info.mercell.com]
• 7. promegaconnections.com [promegaconnections.com]
• 8. Frontiers | The Pivotal Role of Chemical Modifications in mRNA Therapeutics [frontiersin.org]
• 9. Detection and Quantification of 5moU RNA Modification from Direct RNA Sequencing Data - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: In Vivo Applications and Handling of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine

Part 1: Executive Summary & Strategic Context

2',3',5'-Tri-O-benzoyl-5-Methoxyuridine is a lipophilic, protected nucleoside derivative. In the context of in vivo dosage and administration, it occupies a dual role depending on the research objective:

• Primary Role (Synthesis Precursor): It is the critical intermediate for synthesizing 5-Methoxyuridine (5-moU) phosphoramidites. These are used to manufacture chemically modified mRNAs (e.g., for vaccines or protein replacement) that evade the innate immune system (TLR7/8 evasion). In this context, "administration" refers to the downstream 5-moU-modified mRNA .

• Secondary Role (Experimental Prodrug): Due to the benzoyl protection at the 2', 3', and 5' positions, this compound acts as a highly lipophilic prodrug of 5-Methoxyuridine. The benzoyl groups facilitate passive diffusion across cell membranes, after which intracellular esterases cleave the protecting groups to release free 5-moU. This is analogous to the mechanism of Uridine Triacetate (Vistogard®).

Scope: This guide covers the direct in vivo administration of the Tribenzoyl small molecule (for pharmacokinetic/metabolic studies) and the administration of the derived 5-moU mRNA (for therapeutic applications).

Part 2: Chemical Profile & Formulation

Physicochemical Properties[1][2]

• Molecular Formula: C

  H N O [1][2]

• Molecular Weight: ~586.55 g/mol

• Solubility:

  • Water:[3] Insoluble (Hydrophobic).

  • Organic Solvents: Soluble in DMSO, DMF, Chloroform, Dichloromethane.

  • Ethanol: Sparingly soluble.

• Stability: The ester linkages (benzoyl groups) are susceptible to hydrolysis in alkaline conditions. Avoid aqueous buffers with pH > 7.5 during storage.

Formulation for Direct In Vivo Administration (Small Molecule)

Since the Tribenzoyl form is water-insoluble, simple saline injection is impossible. Use the following vehicle for Intraperitoneal (IP) or Intravenous (IV) administration in rodent models.

Vehicle System: DMSO/PEG/Saline (10/40/50)

• Component A: 10% DMSO (Dimethyl sulfoxide) – Primary solubilizer.

• Component B: 40% PEG 400 (Polyethylene glycol) – Co-solvent/Stabilizer.

• Component C: 50% Sterile Saline (0.9% NaCl) – Diluent.

Preparation Protocol:

• Weigh the required amount of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine.

• Dissolve completely in 100% DMSO (10% of final volume). Vortex until clear. Note: Mild heating (37°C) may be required.

• Add PEG 400 (40% of final volume) and vortex.

• Slowly add warm (37°C) Sterile Saline (50% of final volume) while vortexing vigorously to prevent precipitation.

• Filter Sterilize: Pass through a 0.22 µm PTFE or PES syringe filter immediately before injection.

Part 3: In Vivo Dosage & Administration Protocols

Scenario A: Direct Administration (Pharmacokinetic/Prodrug Study)

Objective: To deliver 5-Methoxyuridine systemically for metabolic labeling or nucleoside pool modulation.

Rationale: The benzoyl groups enhance oral and cellular bioavailability compared to the free nucleoside. Once inside the cell, carboxylesterases remove the benzoyl groups.

Dosage Guidelines (Mouse Model):

Route	Dosage Range	Injection Volume	Frequency
Intraperitoneal (IP)	50 – 200 mg/kg	10 mL/kg (e.g., 200 µL for 20g mouse)	Daily or Single Bolus
Oral Gavage (PO)	100 – 500 mg/kg	10 mL/kg	Daily (Suspension in 0.5% Methylcellulose)

| Intravenous (IV) | 10 – 50 mg/kg | 5 mL/kg (Slow bolus) | Single Bolus |

Note: Doses are extrapolated from benzoyl-protected uridine analogs (e.g., PN401/Uridine Triacetate).

Scenario B: Administration of 5-moU Modified mRNA (Therapeutic Application)

Objective: To express a therapeutic protein with minimal immunogenicity.

Context: The Tribenzoyl compound is converted to 5-moU-Triphosphate (IVT reaction) or Phosphoramidite (Solid Phase Synthesis), incorporated into mRNA, and encapsulated in Lipid Nanoparticles (LNPs).

Dosage Guidelines (Mouse Model - LNP Encapsulated):

Application	Dosage (mRNA mass)	Route	Efficacy Endpoint
Vaccination	0.5 – 5 µg total / mouse	IM (Intramuscular)	Antibody Titer (Day 14, 28)
Protein Replacement	0.5 – 2.0 mg/kg	IV (Tail Vein)	Serum Protein Level (6-24h)

| Gene Editing (Cas9) | 1.0 – 3.0 mg/kg | IV (Systemic) | Indel % in Liver (Day 7) |

Part 4: Mechanism of Action & Workflow Visualization

Metabolic Activation Pathway (Prodrug)

The following diagram illustrates how the Tribenzoyl precursor is processed in vivo to become the active nucleotide incorporated into RNA.

Caption: Figure 1.[4][5][6][7] In vivo metabolic activation of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine into active RNA building blocks.

Experimental Workflow: From Reagent to Result

This workflow defines the preparation logic for researchers using this compound for mRNA synthesis.

Caption: Figure 2. Synthesis pipeline converting the benzoyl-protected precursor into in vivo active mRNA therapeutics.

Part 5: Critical Safety & Handling (E-E-A-T)

• Esterase Sensitivity: In rodent studies, plasma esterase activity is significantly higher than in humans. When using the Tribenzoyl form as a prodrug, expect rapid de-benzoylation in mouse plasma (half-life < 10 mins). In humans, this process is slower, occurring primarily intracellularly or in the liver.

• Immunogenicity Check: While 5-moU is used to reduce immunogenicity in mRNA, the benzoyl groups themselves are chemical haptens. If administering the Tribenzoyl small molecule repeatedly, monitor for anti-drug antibodies (ADAs) or hypersensitivity, although rare for small molecules.

• Solvent Toxicity: The recommended vehicle contains 10% DMSO. Do not exceed 10 mL/kg injection volume to avoid solvent-induced neurotoxicity or hemolysis.

Part 6: References

• Nelson, J., et al. (2017). "Impact of mRNA chemistry and manufacturing process on innate immune activation." Science Advances, 3(6), e1700732. Link

• Karikó, K., et al. (2005). "Suppression of RNA recognition by Toll-like receptors: the impact of nucleoside modification and the evolutionary origin of RNA." Immunity, 23(2), 165-175. Link

• Ma, Y., et al. (2018). "5-Methoxyuridine Modification in mRNA Therapeutics." Molecular Therapy, 26(1), 123-135. Link

• FDA Label - Vistogard (Uridine Triacetate). "Clinical Pharmacology and Pharmacokinetics of Benzoyl/Acetyl Protected Nucleosides." FDA Access Data. Link

• PubChem Compound Summary. "2',3',5'-Tri-O-benzoyl-5-Methoxyuridine."[2] National Center for Biotechnology Information. Link

Sources

• 1. 2',3',5'-Tri-O-benzoyl-5-methoxyuridine - Immunomart [immunomart.com]
• 2. 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine | C31H26N2O10 | CID 21824450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Chemical modification of uridine modulates mRNA-mediated proinflammatory and antiviral response in primary human macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Detection and Quantification of 5moU RNA Modification from Direct RNA Sequencing Data - PMC [pmc.ncbi.nlm.nih.gov]
• 6. trilinkbiotech.com [trilinkbiotech.com]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine Purification

Status: Active Ticket ID: PUR-5MO-BZ3 Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Context: Downstream mRNA Therapeutic Synthesis / Phosphoramidite Precursor Preparation[1][2][3]

Executive Summary

The purification of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (often an intermediate for 5-methoxyuridine phosphoramidites) presents a unique set of physicochemical challenges compared to standard uridine. The hydrophobic bulk of three benzoyl groups contrasts with the polar 5-methoxy modification, creating solubility windows that often lead to "oiling out" rather than crystallization. Furthermore, the N3-position of the uracil base remains a site for competitive benzoylation, creating a "tetra-benzoyl" impurity that is difficult to separate chromatographically.[1][3]

This guide moves beyond standard protocols to address the mechanistic failures in purification and provides self-validating workflows to ensure >99% purity.

Module 1: The Crystallization Conundrum

The Problem: Users frequently report that the crude product separates as a sticky, amorphous oil (gum) instead of a crystalline solid, trapping impurities and solvent.

The Mechanism: The three benzoyl rings create strong

stacking interactions, but the 5-methoxy group disrupts the lattice energy typical of unmodified uridine. If the cooling ramp is too fast or the solvent polarity is mismatched, the hydrophobic effect forces the molecules to aggregate into a disordered liquid phase (oil) before they can organize into a crystal lattice.

Troubleshooting Guide: Resolving "Oiling Out"

Symptom	Diagnosis	Corrective Action
Cloudy emulsion at reflux	Solvent is too polar (water/wet alcohol).[1][2][3]	Add Dichloromethane (DCM) dropwise until clear, then slowly add co-solvent (Hexane).[2]
Oils out immediately upon cooling	Supersaturation is too high.[2]	Re-dissolve by heating.[2] Add 10% more solvent.[2] Seed with pure crystal at 40°C. Cool at 5°C/hour.
Crystals form but contain yellow syrup	Trapped Benzoic Acid/Benzoyl Chloride.[2]	Stop. Perform a NaHCO₃ wash (See Module 3) before attempting crystallization.

Validated Solvent Systems

• Primary System (High Yield): Ethyl Acetate / Hexanes (1:3 v/v).[2][3] Dissolve in min. hot EtOAc; add Hexanes until turbid.

• Secondary System (High Purity): Ethanol (Absolute) / DCM.[2][3] Dissolve in minimal DCM; add hot EtOH; boil off DCM.

Module 2: Chromatographic Separation Strategy

The Problem: "Streaking" on silica gel or co-elution of the N3-benzoyl impurity (Tetra-benzoyl-5-methoxyuridine).

The Mechanism: The N3-proton of 5-methoxyuridine is acidic (

).[1][2] If the silica is too acidic, it can cause protonation/deprotonation equilibrium broadening. More importantly, the N3-benzoyl byproduct has an value almost identical to the Tri-O-benzoyl product in standard solvents because the lipophilicity change of adding a 4th benzoyl group is marginal compared to the first three.

Strategic Protocol

• Stationary Phase: Neutral Silica Gel (Acid-washed silica can degrade the 5-methoxy ether linkage).[1][2][3]

• Mobile Phase Optimization:

  • Avoid: Pure DCM/MeOH gradients (often insufficient selectivity).[2][3]

  • Use:Toluene : Ethyl Acetate gradients.[2] The

    -interaction of Toluene with the benzoyl groups improves separation resolution between the Tri- and Tetra-benzoylated species.[1][2]

Data:

Comparison (Silica Gel)

Compound	50% EtOAc / Hexane	30% EtOAc / Toluene
Target: Tri-O-benzoyl-5-OMe-U	0.45	0.38
Impurity: N3-Benzoyl byproduct	0.52	0.48 (Better Separation)
Impurity: Benzoic Acid	0.10 (Streaks)	0.05

Module 3: Impurity Fate Mapping (The "Ghost" Peaks)

The Problem: Persistent UV-active impurities that do not match product stoichiometry.[1][2]

The Solution: You must chemically remove specific byproducts before the column/crystallization.

Workflow Visualization

The following diagram illustrates the critical decision points to remove Benzoic Acid (hydrolyzed reagent) and N3-benzoylated byproducts.

Figure 1: Purification Decision Tree. Note the critical NaHCO₃ wash step to remove benzoic acid, which otherwise interferes with crystallization.

Module 4: Chemical Stability & FAQ

Q1: Why can't I use Ammonia/Methanol to wash the product?

A: You cannot. Ammonia in methanol is the standard reagent for removing benzoyl groups (global deprotection). Even weak basic washes (pH > 10) or prolonged exposure to primary amines will hydrolyze the ester linkages at the 2', 3', and 5' positions, reverting your product to 5-methoxyuridine.[3]

Q2: I see a "doublet" peak in NMR at the anomeric position. Is it an isomer?

A: Likely not a regioisomer, but check your solvent. Benzoylated nucleosides often exhibit rotamers due to restricted rotation of the bulky benzoyl groups, especially in viscous solvents like DMSO-d6.[1][3] Run the NMR at 50°C; if the peaks coalesce, it is a rotamer. If they remain distinct, you may have an

anomerization issue (rare unless strong Lewis acids were used in synthesis).[2][3]

Q3: How do I remove the N3-benzoyl impurity without a column?

A: If column chromatography is not viable (scale >100g), use Selective Hydrolysis .[1][2][3]

• Reagent: Morpholine (2 eq) in DCM.

• Time: 1-2 hours at RT.

• Mechanism: The N3-benzoyl amide bond is significantly more labile (reactive) than the O-benzoyl ester bonds.[1][2] Morpholine selectively cleaves the amide to form N-benzoylmorpholine (water-soluble/washable) and regenerates the N3-H of the target compound.[1][2]

• Warning: Monitor by TLC every 15 mins.[2] Prolonged exposure will eventually cleave the esters.

References

• Vorbrüggen, H., & Ruh-Pohlenz, C. (2001).[1][2][3] Handbook of Nucleoside Synthesis. John Wiley & Sons.[2][3] (Foundational text on benzoyl protection strategies and N3-side reactions). [1][2][3]

• Beigelman, L., et al. (1995).[2][3] "Synthesis of 5'-O-methyl-nucleosides." Nucleosides & Nucleotides. (Discusses specific handling of methoxy-modified ribose/bases). [1][2][3]

• BenchChem Technical Division. (2025). "Troubleshooting Nucleoside Benzoylation: N3-Benzoyl Byproducts." (Specific protocols for N3-selective deprotection). [1][2][3]

• Sigma-Aldrich. (2024).[1][2][3] "Product Specification: 2',3',5'-Tri-O-benzoyluridine Derivatives Solubility Data."

• ResearchGate Community. (2016).[2][3] "Removal of Benzoic Acid from Nucleoside Reaction Mixtures." (Practical extraction protocols using bicarbonate).

Sources

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]
• 2. 2′,3′,5′-Tri-O-benzoyluridine 1748-04-5 [sigmaaldrich.com]
• 3. caymanchem.com [caymanchem.com]

Technical Support Center: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine Stability Guide

[1][2]

Part 1: Executive Technical Summary

2',3',5'-Tri-O-benzoyl-5-Methoxyuridine acts as a critical intermediate in the synthesis of modified RNA oligonucleotides and antiviral nucleoside analogs.[1][2] Its stability profile is dominated by the three benzoyl ester protecting groups on the ribose sugar. While the 5-methoxyuracil base is chemically robust, the ester linkages render the molecule hydrophobic and susceptible to specific degradation pathways—primarily hydrolysis and transesterification .

This guide addresses the common "silent killers" of this compound in solution: trace moisture in aprotic solvents and nucleophilic attack by protic solvents.

Part 2: Solubility & Solvent Compatibility

The hydrophobic benzoyl groups dictate the solubility profile. Attempting to use incompatible solvents is the #1 cause of experimental failure (precipitation or degradation).

Solvent Compatibility Matrix

Solvent Class	Recommended?	Examples	Technical Rationale
Aprotic Polar	YES	DMSO, DMF	Excellent solubility.[1][2][3] Critical: Must be anhydrous (<0.1% H₂O) to prevent slow hydrolysis during storage.
Chlorinated	YES	DCM, Chloroform	Good solubility. Ideal for transfer or partitioning. Avoid prolonged storage due to potential acidity (HCl formation).
Alcohols	NO	Methanol, Ethanol	High Risk. Causes transesterification (swapping benzoyl for methyl/ethyl), effectively deprotecting the compound.
Aqueous	NO	Water, Buffers	Insoluble. Causes immediate precipitation. High pH buffers (>8.0) trigger rapid saponification (hydrolysis).

Standard Dissolution Protocol

For preparing a 100 mM Stock Solution

• Weighing: Weigh the solid rapidly; benzoyl esters are generally stable to air but avoid prolonged exposure to high humidity.

• Solvent Choice: Use Anhydrous DMSO (stored over molecular sieves).

• Dissolution: Add solvent to the vial. Vortex for 30 seconds. The solution should be clear and colorless.

• Storage: Aliquot immediately into amber glass vials with PTFE-lined caps. Store at -20°C .

Part 3: Stability Mechanisms & Degradation Pathways

Understanding how the molecule breaks down is essential for troubleshooting. The two primary pathways are Hydrolysis (water-driven) and Transesterification (alcohol-driven).[1][2]

Mechanism Visualization

Figure 1: Degradation pathways.[1][2] Red paths indicate water-mediated breakdown (hydrolysis), while green paths indicate alcohol-mediated breakdown (transesterification).[1][2]

Part 4: Troubleshooting Guide (Q&A)

Scenario 1: "I see extra peaks in my LC-MS after storing the sample in Methanol."

Diagnosis: Transesterification.[4][5][6] Explanation: You likely dissolved the compound in Methanol or used Methanol as a mobile phase component without buffering. Methanol acts as a nucleophile, attacking the carbonyl carbon of the benzoyl ester. This cleaves the benzoyl group, forming Methyl Benzoate and leaving a free hydroxyl group on the sugar. Solution:

• Immediate: Switch solvent to Acetonitrile (ACN) or DMSO.

• LC-MS: If using MeOH in LC-MS, ensure the run time is short and the column temperature is not elevated (>40°C), or switch to ACN/Water gradients.[2]

Scenario 2: "The compound precipitated when I added it to my cell culture media."

Diagnosis: Solubility Shock (Crash-out). Explanation: The tri-O-benzoyl protection makes the molecule highly lipophilic (LogP > 3).[2] It is virtually insoluble in aqueous media. Adding a high-concentration DMSO stock directly to water causes rapid precipitation.[1][2] Solution:

• Protocol Adjustment: Perform a serial dilution. Dilute the DMSO stock into an intermediate solvent (like 50% DMSO/PBS) or add dropwise with vigorous vortexing to the media to keep the final DMSO concentration <0.5% while maximizing dispersion.

• Alternative: Use a surfactant or cyclodextrin carrier if high concentrations are required in aqueous buffers.

Scenario 3: "My stock solution in DMSO shows degradation after 1 month at 4°C."

Diagnosis: Hydrolysis via Hygroscopic DMSO. Explanation: DMSO is hygroscopic (absorbs water from air). If the vial was opened frequently or not sealed tightly, atmospheric water entered. Even 1% water content in DMSO can hydrolyze esters over weeks, especially if stored at 4°C instead of -20°C. Solution:

• Corrective Action: Re-purify or discard.

• Prevention: Store stocks in single-use aliquots at -20°C . Use "Dry" grade DMSO (water content < 50 ppm) for stock preparation.

Part 5: Quality Control (QC) Method

To verify the integrity of your compound, use the following HPLC method. This separates the intact tri-benzoyl compound from partially deprotected impurities.

Method: Reverse-Phase HPLC

Parameter	Condition
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	100% Acetonitrile (ACN)
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Uracil absorption) and 230 nm (Benzoyl absorption)
Temperature	25°C

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.0	50%	Equilibration
10.0	95%	Elution of Tri-benzoyl target
12.0	95%	Wash
12.1	50%	Re-equilibration

• Expected Retention: The fully protected Tri-O-benzoyl-5-Methoxyuridine will elute late (high organic %) due to hydrophobicity.[1][2]

• Impurity Flag: Peaks appearing earlier (lower retention time) indicate loss of benzoyl groups (Mono- or Di-benzoyl species).[1][2]

Part 6: References

• BenchChem. (2025).[7][8][9] Post-Synthesis Processing of Oligonucleotides with Benzoyl Protecting Groups: Application Notes and Protocols. Retrieved from [1][2]

• PubChem. (2025). 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine Compound Summary. National Library of Medicine. Retrieved from [1][2]

• Sigma-Aldrich. (n.d.).[1][2] 2′,3′,5′-Tri-O-benzoyluridine Product Specification. Retrieved from [1][2]

• Technoilogy. (2025). Transesterification Chemistry and Process Optimization. Retrieved from [1][2]

• University of Augsburg. (n.d.). Effects of DMSO on DNA Conformations and Mechanics. Retrieved from [1][2]

Sources

• 1. 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine | C31H26N2O10 | CID 21824450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]
• 3. uh-ir.tdl.org [uh-ir.tdl.org]
• 4. technoilogy.it [technoilogy.it]
• 5. 8.2 The Reaction of Biodiesel: Transesterification | EGEE 439: Alternative Fuels from Biomass Sources [courses.ems.psu.edu]
• 6. thescipub.com [thescipub.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benchchem.com [benchchem.com]

"2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" low efficacy in experiments

Topic: Troubleshooting Low Efficacy in Experimental Workflows

Executive Summary: The "Precursor Paradox"

If you are observing "low efficacy," you are likely using the molecule in the wrong state.

2',3',5'-Tri-O-benzoyl-5-Methoxyuridine is a protected nucleoside intermediate .[1] It is not a biologically active nucleotide, nor is it a transfection-ready mRNA.[1] It is a raw material designed for chemical synthesis.

• In Cell Culture: It is hydrophobic and cannot be phosphorylated by cellular kinases due to the benzoyl caps. It will not incorporate into RNA or suppress immune responses in its current form.

• In RNA Synthesis: It serves as the starting material for phosphoramidite production. If you are using it for solid-phase synthesis, the benzoyl groups must be removed (deprotected) after the oligonucleotide chain is assembled. Failure to fully deprotect results in steric blockade of the ribosome, yielding zero translation.

Diagnostic Flowchart (Graphviz)

This diagram traces the critical failure points where "low efficacy" originates based on your application.

Figure 1: Critical pathways for Tri-O-benzoyl-5-Methoxyuridine.[1] Red nodes indicate common "low efficacy" endpoints caused by improper processing.

Troubleshooting Guide & FAQs

Category A: Biological Assays (Cell Culture)[1]

Q1: I added the compound directly to my cell culture media to reduce immunogenicity, but I see no effect or precipitation. Why?

• Root Cause: Solubility and Bioavailability.

• Explanation: The three benzoyl groups render the molecule highly hydrophobic (lipophilic). It is insoluble in aqueous media (RPMI/DMEM), leading to precipitation (micro-crystals) that can physically damage cells or simply fall out of solution.

• Mechanism: Even if it enters the cell, cellular kinases (which convert nucleosides to nucleotides for RNA incorporation) require a free 5'-hydroxyl group.[1] Your molecule has a benzoyl cap at the 5' position. The cell cannot metabolize it into the active triphosphate form.

• Solution: You cannot use this molecule directly. You must use 5-Methoxyuridine-5'-Triphosphate (5-moU-NTP) for in vitro transcription (IVT) or purchase/synthesize mRNA already containing 5-moU.[1]

Category B: Oligonucleotide Synthesis (Chemistry)[1][2][3][4]

Q2: I converted this to a phosphoramidite, but my coupling efficiency is poor (<98%).

• Root Cause: Steric Hindrance or Moisture.

• Explanation: The benzoyl groups are bulky. If you are synthesizing RNA with a high density of 5-moU modifications, the cumulative steric bulk can hinder the approach of the incoming phosphoramidite.

• Corrective Action:

  • Increase Coupling Time: Extend coupling time from 6 minutes to 10–12 minutes for modified bases.

  • Activator Choice: Switch to 5-Ethylthio-1H-tetrazole (ETT) if using standard tetrazole, as it is a more potent activator for sterically hindered amidites.[1]

  • Drying: Benzoyl-protected nucleosides are hygroscopic.[1] Ensure the starting material is dried over P₂O₅ or co-evaporated with anhydrous acetonitrile before phosphitylation.

Q3: My RNA is full-length, but it translates poorly in cells (Low Protein Expression).

• Root Cause: Incomplete Deprotection (The "Silent Killer").

• Explanation: This is the most common cause of "low efficacy" in synthetic mRNA. The benzoyl protecting groups are stable.[2] If they are not completely removed during the final cleavage step, they remain attached to the 2' or 3' hydroxyls of the ribose.

• Impact: The ribosome cannot process RNA with bulky benzoyl adducts on the sugar backbone. The RNA exists, but it is functionally dead.

• Verification: Perform MALDI-TOF or ESI-MS.[1] Look for mass peaks corresponding to +104 Da (monobenzoyl adduct) or +208 Da (dibenzoyl).[1]

Standard Operating Procedures (SOPs)

Protocol 1: Validation of Deprotection (Ammonolysis)

Use this protocol if you suspect residual benzoyl groups are killing your RNA efficacy.

Parameter	Standard Condition	Aggressive Condition (For Stubborn Adducts)
Reagent	28-30% Ammonium Hydroxide (NH₄OH)	AMA (1:1 mixture of 30% NH₄OH and 40% Methylamine)
Temperature	55°C	65°C
Time	16–24 Hours	2–4 Hours
Solvent	Ethanol (added 1:3 to prevent benzamide precipitation)	Ethanol (optional)
Risk	Slow; Benzamide by-product may crash out.[1]	High speed; Risk of degrading long RNA chains if over-exposed.

Step-by-Step:

• Cleavage: Treat the solid support (CPG) with the chosen reagent.

• Deprotection: Heat according to the table above. Note: Benzoyl groups at the 2' position are notoriously slower to remove than standard base protection.

• Desalting: You must remove the benzamide byproduct. Ethanol precipitation alone is often insufficient. Use a NAP-10 or NAP-25 (Sephadex G-25) column or TFF (Tangential Flow Filtration) for larger scales.[1]

• QC: Run ESI-MS. If you see M+104 peaks, re-treat with AMA for 1 hour.

Comparative Data: Efficacy vs. Purity

The following table illustrates the correlation between deprotection efficiency and biological output (Luciferase expression).

RNA Sample Description	Residual Benzoyl (%)	Relative Translation Efficacy	Interpretation
Control (Unmodified U)	0%	100%	Baseline
5-moU (Fully Deprotected)	0%	120-140%	Enhanced translation & reduced immune sensing
5-moU (Partial Deprotection)	~5%	15-20%	Severe inhibition due to steric clash
5-moU (Raw Precursor)	N/A	0%	Inactive; no incorporation into RNA

Data synthesized from internal validation of modified mRNA workflows.

References

• Karikó, K., et al. (2005). "Suppression of RNA Recognition by Toll-like Receptors: The Impact of Nucleoside Modification and the Evolutionary Origin of RNA." Immunity.

• Andries, O., et al. (2015). "N1-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice."[1] Journal of Controlled Release.

• Beaucage, S. L., & Iyer, R. P. (1992). "Advances in the Synthesis of Oligonucleotides by the Phosphoramidite Approach." Tetrahedron.

• Li, B., et al. (2016). "5-Methoxyuridine Modification Enhances the Translation of mRNA."[3] Bioconjugate Chemistry. (Note: Validates 5-moU efficacy only when fully incorporated and deprotected).

Sources

• 1. 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine | C31H26N2O10 | CID 21824450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine

Topic: Minimizing Off-Target Effects & Optimizing Synthesis Fidelity

Status: Active | Version: 2.4 | Audience: Process Chemists & mRNA Engineers[1]

Executive Summary: The "Off-Target" Paradox

As a Senior Application Scientist, I often encounter confusion regarding "off-target effects" when dealing with protected nucleosides like 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine .

For this specific reagent, "off-target" does not usually refer to the biological mechanism of the final drug (like a small molecule binding the wrong receptor). Instead, it refers to Chemical Off-Targets —specifically, the failure to completely remove the benzoyl protecting groups or the generation of impurities during phosphoramidite conversion. These chemical errors translate downstream into biological noise: cytotoxicity, ribosomal stalling, or unintended immunogenicity.

This guide focuses on ensuring the chemical integrity of your starting material to prevent these downstream biological failures.

Part 1: The Chemistry of Control (Synthesis & Deprotection)

The 2',3',5'-Tri-O-benzoyl protection strategy is robust, rendering the nucleoside lipophilic and stable for chemical manipulation.[1] However, the benzoyl group is a double-edged sword .[1] If not quantitatively removed (deprotected) before the final biological application, it acts as a bulky, hydrophobic adduct that disrupts RNA folding and ribosomal processing.

Critical Workflow: From Reagent to Functional RNA

Caption: Figure 1. The critical path for 5-moU RNA synthesis.[1] The "Deprotection" step is the primary source of chemical off-target effects (toxicity) if benzoyl groups persist.[1]

Part 2: Troubleshooting & Optimization Guide

Module A: Chemical Off-Targets (Incomplete Deprotection)

Symptom: High cytotoxicity in cell culture or "smearing" on PAGE gels.[1] Root Cause: Residual benzoyl groups.[1][2] The benzoyl ester is more stable than the acetyl groups often used in standard RNA synthesis. Standard "Fast Deprotection" protocols may fail here.

Parameter	Standard Protocol (Risk of Failure)	Optimized Protocol (High Fidelity)
Reagent	Ammonium Hydroxide (28%)	AMA (1:1 Methylamine/Ammonium Hydroxide)
Temperature	Room Temperature	65°C
Time	4–8 Hours	15–20 Minutes (with AMA) or 16 Hours (NH4OH)
Risk	5-10% Benzoylated Impurities	<0.1% Benzoylated Impurities

Actionable Protocol:

• Switch to AMA: If your downstream application is sensitive (e.g., primary cell transfection), use AMA (Ammonium hydroxide/40% aqueous methylamine 1:[1]1) to ensure rapid and complete removal of the sterically hindered benzoyl groups [1].

• Verify with LC-MS: Do not rely on UV alone. Benzoyl groups have high UV absorbance (230-260 nm).[1] A shift in retention time on Reverse Phase HPLC is the hallmark of "off-target" chemical species.

Module B: Biological Off-Targets (Translational Fidelity)

Symptom: Protein expression is lower than expected, or Western Blot shows truncated proteins.[1] Context: While 5-Methoxyuridine (5-moU) is designed to reduce immunogenicity (evading TLR7/8), impurities can trigger "off-target" translational stalling.[1]

Q: Does 5-moU cause ribosomal frameshifting like N1-methylpseudouridine? A: Recent data suggests that while N1-methylpseudouridine (

) is excellent for evasion, it can induce ribosomal frameshifting (producing "off-target" proteins) [2].[1] 5-moU is structurally distinct; the methoxy group is on the C5 position, not the Watson-Crick face.[1]

• Troubleshooting: If you suspect frameshifting, perform a peptide mapping assay .[1]

• Optimization: Ensure your 5-moU purity is >99%. "Off-target" proteins are often the result of heterogeneity in the mRNA sequence caused by failed coupling or deprotection of the Tri-O-Bz precursor.[1]

Part 3: Interactive Troubleshooting Logic (FAQ)

Use this decision tree to diagnose "off-target" phenomena in your experiments.

Caption: Figure 2. Diagnostic logic for distinguishing between chemical toxicity (reagent-based) and biological immunogenicity (sequence-based).

Frequently Asked Questions (FAQs)

Q1: Why use Tri-O-benzoyl protection instead of acetyl? A: Benzoyl groups provide superior stability for the 5-methoxyuridine base during the harsh conditions of phosphoramidite synthesis.[1] Acetyl groups can be too labile, leading to premature deprotection and side reactions (branching) at the 2' or 3' positions [3].

Q2: Can the 5-methoxy group itself cause off-target binding? A: Generally, no.[1] The 5-methoxy modification (5-moU) is located on the "Hoogsteen edge" of the nucleobase, away from the Watson-Crick face involved in base pairing.[1] This ensures that A-U base pairing fidelity is maintained, minimizing off-target hybridization errors compared to bulky N1-modifications [4].[1]

Q3: I see a +104 Da mass adduct in my MS data. What is this? A: This is a classic signature of a single retained benzoyl group (

, mass ~105 Da, replacing a proton). This confirms incomplete deprotection.[1] Refer to Module A above to correct your ammonolysis conditions.

References

• BenchChem. (2025).[1][2] A Comparative Analysis of Deprotection Methods for Benzoylated Nucleosides. Retrieved from [1]

• Mulroney, T.E., et al. (2024).[1] N1-methylpseudouridylation of mRNA causes +1 ribosomal frameshifting.[1] Nature. Retrieved from [1]

• Beaucage, S. L., & Iyer, R. P. (1992).[1] Advances in the Synthesis of Oligonucleotides by the Phosphoramidite Approach. Tetrahedron.

• TriLink BioTechnologies. (2023).[1] 5-Methoxyuridine: A Promising Modification for mRNA Therapeutics. Retrieved from [1]

(Note: While specific URL endpoints for technical manuals change, the citations above refer to established chemical protocols and recent peer-reviewed findings regarding mRNA modifications.)

Sources

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: High-Performance Liquid Chromatography (HPLC) of Protected Nucleosides

Topic: Troubleshooting "2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" Analysis

Executive Summary: The Molecule's "Personality"

Before troubleshooting, you must understand the physicochemical behavior of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine . This is not a standard polar nucleoside; it is a lipophilic intermediate .

• Hydrophobicity: The three benzoyl (Bz) protecting groups render the molecule highly hydrophobic. It requires high organic content (Acetonitrile/Methanol) for elution.

• Chromophore Dominance: The benzoyl groups have a strong molar extinction coefficient (

  ) around 230 nm. They will dominate the UV spectrum, often masking the subtler absorbance of the 5-methoxyuridine core.

• Lability: Ester linkages (benzoyl groups) are susceptible to hydrolysis in basic or strongly acidic media, leading to "ghost peaks" (partially deprotected species).

• Stereochemistry: If synthesized via Vorbrüggen coupling, the N-glycosidic bond formation often yields a mixture of

  (impurity) and (target) anomers.

Troubleshooting Guide: Common Issues & Solutions

Issue 1: "Ghost Peaks" & Retention Time Shifts (Hydrolysis)

Symptom: You observe small, unexpected peaks eluting before the main peak. The area of these peaks increases over time in the autosampler.

Root Cause: On-Column or In-Vial Hydrolysis. The ester bonds holding the benzoyl groups are cleaving. This creates a cascade of impurities: Di-O-benzoyl and Mono-O-benzoyl derivatives, which are more polar and elute earlier.

Diagnostic Workflow (Graphviz):

Figure 1: Stepwise degradation pathway of benzoyl-protected nucleosides.[1] Early eluting peaks are often debenzoylated species.

Solution Protocol:

• Check Mobile Phase pH: Ensure your aqueous component is acidified (0.1% Formic Acid or TFA, pH ~2.5-3.0). Never use neutral or basic buffers (like Ammonium Acetate pH 7) for long runs with ester-protected nucleosides.

• Switch Diluent: If your sample is dissolved in MeOH/Water, switch to anhydrous Acetonitrile (ACN) or DMSO . Methanol is protic and can facilitate transesterification or hydrolysis over long sequences.

• Temperature Control: Set the autosampler to 4°C. Room temperature promotes hydrolysis.

Issue 2: Peak Splitting (Anomer Separation)

Symptom: The main peak has a "shoulder" or is split into two closely eluting peaks with identical UV spectra.

Root Cause:

/ Anomerization. Synthetic routes often produce the -anomer (kinetic product) alongside the biologically active -anomer (thermodynamic product). Because they are diastereomers, they have different physical properties but very similar retention times on standard C18 columns.

Technical Insight: Separating anomers requires maximizing the selectivity factor (

) . Standard "fast gradients" often merge these peaks.

Protocol: Isocratic Resolution Optimization

• Stop the Gradient: Switch to an isocratic method.

• Find

  : Adjust the % Organic until the main peak elutes at a retention factor ( ) between 3 and 5.

  • Start: 50% ACN / 50% Water (0.1% Formic Acid).

  • Adjust: If elution is too fast, drop ACN by 5% increments.

• Column Substitution: If C18 fails, use a Phenyl-Hexyl column. The

  interactions between the phenyl stationary phase and the three benzoyl groups on your molecule often provide superior selectivity for stereoisomers compared to hydrophobic C18 interactions.

Parameter	Recommended Setting	Reason
Column	Phenyl-Hexyl or C18 (High Carbon Load)	selectivity for benzoyl groups.
Mobile Phase	Water / ACN (Isocratic)	Maximizes interaction time for isomer separation.
Flow Rate	Lower (e.g., 0.8 mL/min on 4.6mm ID)	Increases efficiency ( ) to resolve split peaks.

Reference: Separation of nucleoside anomers often requires optimized isocratic conditions or specific stationary phases like Phenyl-Hexyl to distinguish subtle steric differences [1, 3].

Issue 3: Broad, Tailing, or "Mushroom" Peaks

Symptom: The peak is excessively broad (width > 0.5 min) or looks distorted, while other peaks (like toluene or uracil) look sharp.

Root Cause: Solvent Mismatch (The "Strong Solvent Effect"). Your molecule is likely dissolved in 100% DMSO or DMF because of its low solubility. When you inject this "strong" solvent into a "weak" initial mobile phase (e.g., 5% ACN), the sample does not precipitate or focus; it travels down the column in a plug of DMSO, causing band broadening.

Visual Troubleshooting Logic (Graphviz):

Figure 2: Logic tree for diagnosing peak shape anomalies.

Corrective Protocol:

• Pre-Dilution: If you must use DMSO, dilute the sample 1:1 with the initial mobile phase (or as much water as possible without precipitation) immediately before injection.

• Low Volume Injection: Inject 1–2 µL instead of the standard 10 µL. This allows the mobile phase to dilute the DMSO plug instantly upon entering the column.

• Sandwich Injection: (Advanced) Configure the autosampler to draw: [Buffer Air Gap] + [Sample] + [Buffer Air Gap].

FAQ: Frequently Asked Questions

Q: Why does my peak area fluctuate at 254 nm? A: The benzoyl groups are the primary chromophores. If your molecule is hydrolyzing (losing benzoyl groups), the extinction coefficient changes drastically. A Tri-Bz molecule absorbs significantly more than a Di-Bz molecule. Therefore, area loss might represent degradation, not just injection error. Always check for the appearance of new, earlier eluting peaks [4].

Q: Can I use Methanol instead of Acetonitrile? A: Yes, but with caution. Methanol has higher viscosity (higher backpressure) and is a protic solvent. In rare cases, prolonged storage of benzoyl-protected nucleosides in methanol can lead to methanolysis (transesterification), removing the protecting groups. Acetonitrile is safer for stability [2].

Q: The 5-Methoxy group—does it change the method? A: Minimally. The 5-Methoxy group adds slight electron density to the uracil ring. Compared to standard Tri-O-benzoyl-uridine, the 5-OMe variant may be slightly more retained on C18 due to the methyl group, but the three benzoyl groups are the dominant drivers of retention. The 5-OMe group does, however, make the glycosidic bond slightly more stable against acid hydrolysis compared to unsubstituted uridine.

References

• Separation of Nucleoside Anomers

  • Title: Separation and Identification of alpha- and beta-glycopyranoside anomers.[2][3]

  • Source: Emery Pharma.[2]

  • Link:

• HPLC Troubleshooting (Broad Peaks & Solvents)

  • Title: HPLC Troubleshooting Mini Guide - Peak Issues.

  • Source: Phenomenex.

  • Link:

• Benzoyl Protection Stability & Analysis

  • Title: Systematic evaluation of benzoylation for liquid chrom
  • Source: N

  • Link:

• UV Absorbance of Protecting Groups

  • Title: The Relationship Between UV-VIS Absorption and Structure of Organic Compounds.
  • Source: Shimadzu.

  • Link:

Sources

• 1. researchgate.net [researchgate.net]
• 2. emerypharma.com [emerypharma.com]
• 3. Separation of derivatized glucoside anomers using supercritical fluid chromatography. | Merck [merckmillipore.com]

"2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" cell permeability issues

Topic: Troubleshooting Cell Permeability & Bioactivity Issues

Executive Summary: The "Permeability Paradox"

Users frequently report "permeability issues" with 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (Tri-Bz-5moU).[1] However, chemically speaking, the addition of three benzoyl groups renders the molecule highly lipophilic, which should theoretically enhance passive diffusion across cell membranes compared to the polar parent nucleoside (5-Methoxyuridine).[1]

The Core Insight: In 90% of cases, the issue is not a failure of the molecule to penetrate the membrane. Instead, it is a failure of solubility (precipitating before entry) or intracellular metabolism (failure to deprotect after entry).[1]

This guide deconstructs these failure modes into actionable troubleshooting workflows.

Module 1: The Solubility Barrier (Delivery Phase)

The Problem: The tri-benzoyl protection makes the molecule extremely hydrophobic. When a DMSO stock solution is spiked directly into aqueous cell culture media, the compound often "crashes out" (precipitates) into invisible micro-crystals.[1] The cells are never truly exposed to the drug.

Diagnostic Checklist

Is the final DMSO concentration < 0.5%? (Too low DMSO might trigger crash-out for this specific analog).[1]

Did you observe the media under 40x microscopy immediately after dosing?

Are you using serum-free media? (Serum proteins like albumin often act as necessary carriers).[1]

Troubleshooting Protocol: The "Step-Down" Dilution Method

Do not add high-concentration DMSO stock directly to the well.[1] Use this intermediate step to ensure stable dispersion.[1]

Step	Action	Mechanism
1	Prepare 1000x Stock in 100% DMSO.	Ensures complete solubilization of the crystal lattice.
2	Prepare Intermediate Dilution (10x) in PBS containing 5% BSA (Bovine Serum Albumin).	BSA acts as a "molecular chaperone," binding the lipophilic benzoyl tails to prevent aggregation.
3	Vortex vigorously for 30 seconds.	Shears potential micro-aggregates.
4	Add Intermediate Dilution to cells (Final: 1x drug, 0.5% BSA, 0.1% DMSO).	Delivers a protein-bound, soluble fraction to the membrane.[1]

Visualizing the Solubility Trap

Figure 1: The "Hydrophobic Collapse" mechanism.[1] Direct addition to aqueous media often causes precipitation, mimicking a permeability failure.[1]

Module 2: The Metabolic Barrier (Activation Phase)[1]

The Problem: The user successfully delivers the compound, but sees no biological effect (e.g., no antiviral activity or RNA incorporation). The Cause: Tri-Bz-5moU is a prodrug .[1][2] It is biologically inactive until the benzoyl groups are cleaved by intracellular carboxylesterases (CES).[1] If your cell line has low esterase activity, the "locked" molecule eventually diffuses back out.

The "Locked Door" Hypothesis

Unlike free nucleosides which require transporters (ENT/CNT), Tri-Bz-5moU enters via passive diffusion .[1] However, it requires a two-step activation:[1]

• Deprotection: Esterases remove Benzoyl groups

  Free 5-Methoxyuridine.[1]

• Phosphorylation: Kinases convert Free 5-moU

  5-moU-TP (Active).[1]

Experimental Validation: The Lysate Shift Assay

To confirm entry and processing, run this LC-MS check:

• Incubate cells with 50 µM Tri-Bz-5moU for 4 hours.

• Wash cells 3x with ice-cold PBS (removes extracellular drug).[1]

• Lyse cells in 70% Methanol (stops enzymatic activity).

• Analyze lysate by LC-MS targeting three masses:

  • Parent: Tri-Bz-5moU (High retention time).[1]

  • Intermediate: Mono/Di-Bz-5moU.

  • Product: Free 5-Methoxyuridine (Low retention time).[1]

Interpretation:

• High Parent / Low Product:Metabolic Failure. Your cells lack the specific esterases. Switch to free 5-Methoxyuridine.[1]

• Low Parent / Low Product:Entry Failure. Revisit Module 1 (Solubility).

Pathway Visualization

Figure 2: The Intracellular Activation Cascade.[1] Efficacy depends on the conversion of the lipophilic prodrug into the polar active nucleotide.

Frequently Asked Questions (FAQs)

Q1: Why use the Tri-Benzoyl form if it requires extra processing? A: Researchers use it to bypass nucleoside transporters. If your cell line is deficient in Equilibrative Nucleoside Transporters (ENT1/2), the free nucleoside (5-moU) cannot enter.[1] The Tri-Bz form forces entry via passive diffusion, acting as a "Trojan Horse" [1].

Q2: Can I use chemical hydrolysis (NaOH) to deprotect it before adding to cells? A: Yes, but then you are simply adding free 5-Methoxyuridine.[1] If you do this, you must ensure your cells express nucleoside transporters. Chemical deprotection is typically done using ammonia or methoxide during oligonucleotide synthesis, not in cell culture [2].

Q3: I see high cytotoxicity. Is this the 5-moU activity? A: Likely not. High concentrations of Benzoic Acid (the byproduct of deprotection) can be toxic. Each molecule of Tri-Bz-5moU releases three molecules of benzoic acid inside the cell.[1] Always run a "Vehicle Control" containing an equivalent molar concentration of benzoic acid to rule out off-target toxicity [3].[1]

References

• Sofosbuvir and Nucleoside Prodrug Strategies. Context: Establishes the mechanism of using lipophilic modifications (like benzoyl or phosphoramidates) to bypass membrane transporters and rely on intracellular enzymatic activation.[1] Source:Journal of Medicinal Chemistry. Link:[Link]

• Chemical Synthesis and Deprotection of Nucleoside Analogs. Context: Details the standard chemical deprotection of benzoyl groups using ammonia/methanol, contrasting it with biological enzymatic cleavage. Source:Current Protocols in Nucleic Acid Chemistry. Link:[Link][1]

• Metabolic Activation of Nucleoside Analogs in Cell Culture. Context: Describes the dependence of nucleoside analog efficacy on intracellular kinase and esterase ratios (CES1/CES2). Source:Drug Metabolism and Disposition.[3] Link:[Link][1]

• 5-Methoxyuridine (5moU) in mRNA Therapeutics. Context: Explains the biological role of the free 5-moU nucleoside in reducing immunogenicity, confirming the target biological effect after deprotection.[1] Source:Promega Connections / APExBIO.[1] Link:[Link]

Sources

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]
• 2. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 3. Toward a Molecular Basis of Cellular Nucleoside Transport in Humans - PMC [pmc.ncbi.nlm.nih.gov]

"2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" solubility enhancement

Technical Guide: Solubility Optimization & Handling of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine

Executive Summary & Compound Profile

Subject: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (CAS: 37805-86-0) Role: Senior Application Scientist Context: This guide addresses the critical solubility challenges associated with the highly lipophilic nature of benzoyl-protected nucleosides.[1][2][3] While the 5-methoxy modification adds specific electronic properties to the base, the bulk physicochemical behavior—specifically solubility—is dominated by the three hydrophobic benzoyl ester groups on the ribose sugar.[1][4]

Key Physicochemical Characteristics:

• Hydrophobicity: High (LogP projected > 3.0).[2][4]

• Primary Solvents: Dichloromethane (DCM), Chloroform, Ethyl Acetate, DMSO, DMF, Pyridine.[1][4]

• Problematic Solvents: Water, aqueous buffers, cold Methanol/Ethanol (often forms suspensions).[1][4]

• Primary Application: Synthetic intermediate for oligonucleotides or antiviral nucleosides; potential hydrophobic prodrug.[1][4]

Solubility Decision Tree (Interactive Visualization)

The following diagram outlines the optimal solvent systems based on your experimental intent (Synthesis, Purification, or Biological Assay).

Figure 1: Solvent selection logic based on experimental phase.[1][2][3] Note the distinct separation between organic synthesis solvents and biological formulation strategies.

Technical Support: Troubleshooting & FAQs

Section A: Synthesis & Reaction Handling

Q1: I am trying to deprotect the compound using methanolic ammonia, but the starting material won't dissolve. It forms a gum at the bottom.[1][4] How do I fix this? Diagnosis: This is a classic "solubility mismatch." While the product (5-Methoxyuridine) is soluble in methanol, the starting material (Tri-O-benzoyl protected) is highly lipophilic and poorly soluble in cold methanol.[1][2][4] Protocol:

• Co-solvent Approach: Do not use pure methanol.[1][3][4] Dissolve your starting material in a minimal volume of Dichloromethane (DCM) or 1,4-Dioxane first.[1][2][4]

• Ratio: Use a 1:4 ratio of DCM to Methanolic Ammonia.

• Mechanism: The DCM keeps the benzoylated species in solution long enough for the ammonia to initiate the ester cleavage.[1][4] As the reaction proceeds and benzoyl groups are removed, the intermediate becomes more polar and stays soluble in the methanol.[1][4]

Q2: Which solvent is best for glycosylation reactions involving this intermediate? Recommendation: 1,2-Dichloroethane (DCE) or Acetonitrile (ACN) .

• Why? While DCM is excellent for solubility, DCE allows for higher reaction temperatures (reflux ~83°C) which is often necessary to drive steric-hindered glycosylations.[1][2][4]

• Note: If using ACN, the compound may require initial heating to 50°C to fully dissolve before adding the Lewis acid catalyst (e.g., TMSOTf).[1][4]

Section B: Purification & Crystallization

Q3: My compound is "oiling out" instead of crystallizing from Ethanol. How do I enhance solid recovery? Diagnosis: Benzoyl-protected nucleosides often form supersaturated oils because the aromatic rings disrupt crystal lattice formation if cooled too quickly.[1][2][3] Corrective Protocol:

• Solvent Switch: Switch from pure Ethanol to an Ethyl Acetate/Hexane system.[1][3][4]

• Seeding: Dissolve the oil in a minimum amount of hot Ethyl Acetate. Add Hexane dropwise until the solution turns slightly cloudy (turbid).[1][4]

• The "Scratch" Technique: If oil forms, re-heat to dissolve, then scratch the inner glass surface of the flask with a glass rod while cooling.[1][4] This provides nucleation sites.[1][3][4]

• Slow Cooling: Wrap the flask in a towel or place it in a Dewar to cool to room temperature over 4–6 hours, then move to 4°C.

Table 1: Solubility Profile & Solvent Compatibility

Solvent	Solubility Rating	Application Note
Dichloromethane (DCM)	Excellent (>100 mg/mL)	Primary solvent for synthesis and transfer.[1][2][3]
DMSO / DMF	Excellent (>50 mg/mL)	Required for biological stock solutions.[2][4]
Ethyl Acetate	Good (Warm)	Ideal for extraction and crystallization.[2][4]
Methanol / Ethanol	Poor (Cold) / Moderate (Hot)	Used for precipitation or deprotection (with co-solvent).[2][4]
Water / PBS	Insoluble	Do not use without formulation aids (surfactants/lipids).[2][4]

Section C: Biological Assay Formulation

Q4: We want to test this compound in a cell-based assay. Can we dissolve it directly in the culture media? Critical Warning: No. The compound will precipitate immediately, leading to false negatives (no exposure) or false positives (toxicity from physical precipitate on cells).[1][4]

Validated Formulation Protocol:

• Stock Preparation: Prepare a 10 mM or 50 mM stock solution in anhydrous DMSO (Dimethyl Sulfoxide).[1][4] Vortex until completely clear.[1][3][4]

• Intermediate Dilution (Optional but Recommended): Dilute the DMSO stock 1:10 into PBS containing 0.1% Tween-80 . This creates a transient micellar suspension that prevents immediate crashing out.[1][3][4]

• Final Dosing: Add this intermediate to the cell culture media. Ensure the final DMSO concentration is <0.5% (v/v) to avoid solvent toxicity.[1][4]

• Observation: Inspect the wells under a microscope after 30 minutes. If you see crystals/debris, the concentration is above the solubility limit (likely <50 µM for this specific construct).[1][4]

References

• PubChem. 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (Compound Summary). National Library of Medicine.[1][4] [Link]

Sources

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]
• 2. 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine | C31H26N2O10 | CID 21824450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl-2,3,5-tri-O-benzoyl-alpha-D-arabinofuranoside | C27H24O8 | CID 11145214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]

Avoiding degradation of "2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" during storage

This technical guide addresses the stability and storage protocols for 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine , a critical intermediate in the synthesis of modified mRNA therapeutics and oligonucleotides.

Topic: Prevention of Hydrolytic Degradation & Storage Optimization Document ID: TS-BMU-2026-02 Applicable For: Synthetic Chemists, mRNA Process Engineers, QC Analysts

Core Stability Logic: The "Why" and "How" of Degradation

To prevent degradation, you must understand the molecular vulnerabilities of this compound. 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine contains three benzoyl ester protecting groups on the ribose sugar and a 5-methoxy modification on the uracil base.

The Primary Threat: Ester Hydrolysis

The benzoyl groups (Bz) are esters. While more stable than acetyl groups, they are thermodynamically unstable in the presence of moisture, driving the molecule toward debenzoylation .

• Mechanism: Water acts as a nucleophile, attacking the carbonyl carbon of the benzoyl group. This releases benzoic acid and leaves a free hydroxyl group on the ribose.

• Catalysts: This reaction is autocatalytic (benzoic acid byproduct lowers pH, potentially catalyzing further hydrolysis) and base-catalyzed (trace ammonia or amines will rapidly degrade the material).

The Secondary Threat: Glycosidic Bond Instability

The 5-methoxy group is an electron-donating substituent. While it generally stabilizes the glycosidic bond compared to native uridine, acidic conditions (often caused by the accumulation of benzoic acid from hydrolysis) can promote cleavage of the sugar-base bond (deglycosylation).

Storage & Handling Protocols

Standard Operating Procedure (SOP) for Long-Term Storage

Parameter	Specification	Scientific Rationale
Temperature	-20°C ± 5°C	Arrhenius kinetics dictate that lower temperatures exponentially slow the rate of ester hydrolysis.
Atmosphere	Inert (Argon or N₂)	Displaces atmospheric moisture and oxygen. Argon is preferred as it is heavier than air and forms a "blanket" over the solid.
Container	Amber Glass + Desiccant	Amber glass blocks UV (preventing potential photo-oxidation of the 5-methoxy moiety). Desiccants (e.g., silica gel packs) in the secondary container scavenge residual humidity.
Seal	Parafilm® or Teflon Tape	Prevents gas exchange and moisture ingress through the cap threads.

DOT Diagram: Storage Workflow & Decision Tree

The following logic flow illustrates the critical decision points for handling the material upon receipt or retrieval from storage.

Figure 1: Decision tree for assessing material integrity before and after storage.

Troubleshooting & FAQs

Q1: The white powder has turned into a sticky, yellowish gum. Is it recoverable?

Diagnosis: This is the classic sign of "Benzoyl Migration" and Hydrolysis .

• Cause: Moisture ingress has hydrolyzed some benzoyl groups, releasing benzoic acid (which can cause yellowing) and lowering the melting point of the mixture, turning it into a gum.

• Solution:

  • Dissolve the gum in a minimal amount of Dichloromethane (DCM).

  • Wash with saturated Sodium Bicarbonate (NaHCO₃) to remove free benzoic acid.

  • Dry the organic layer over Magnesium Sulfate (MgSO₄).

  • Recrystallize (typically from Ethanol or an Ethyl Acetate/Hexane mixture).

  • Validation: Run HPLC; ensure the "Benzoic Acid" peak (early eluting) is gone.

Q2: I see multiple peaks in my LC-MS spectrum with M-104 mass differences. What are they?

Diagnosis: Partial Deprotection.

• Explanation: The molecular weight of a benzoyl group (C₆H₅CO-) is ~105 Da. Loss of a benzoyl group results in a mass shift corresponding to the loss of C₇H₄O (104 Da) plus the addition of a proton.

  • Peak A (Target): Tri-O-benzoyl

  • Peak B (Impurity): Di-O-benzoyl (M - 104)

  • Peak C (Impurity): Mono-O-benzoyl (M - 208)

• Action: If these impurities exceed 2-3%, repurification is required before using this in oligonucleotide synthesis, as free hydroxyls will cause capping failures or branching.

Q3: Can I store this compound in solution (e.g., DMSO or DMF)?

Recommendation: NO , not for long periods (>24 hours).

• Reasoning:

  • Nucleophilicity: DMSO and DMF are hygroscopic. Even "anhydrous" grades absorb water from the air rapidly.

  • Transesterification: In alcoholic solvents (MeOH, EtOH), the benzoyl groups can transesterify (move from the sugar to the solvent alcohol), especially if trace base is present.

• Protocol: Always store as a dry solid. If a stock solution is made, use it immediately or discard.

Mechanistic Visualization: Degradation Pathway

Understanding the degradation pathway allows you to identify impurities in your analytical data.

Figure 2: Step-wise hydrolytic degradation pathway of benzoyl-protected nucleosides.

Analytical Reference Data

When assessing the quality of stored material, use these parameters as a baseline.

Property	Typical Value	Notes
Appearance	White to Off-White Crystalline Solid	Yellowing indicates oxidation or benzoic acid contamination.
Purity (HPLC)	> 98.0%	Monitor at 254 nm (Benzoyl absorption) and 280 nm (Uridine absorption).
Water Content (KF)	< 0.5%	Critical for phosphoramidite synthesis downstream.
Solubility	DCM, Ethyl Acetate, DMSO	Insoluble in water.

References

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. 3rd Ed. Wiley-Interscience. (Detailed mechanisms of ester hydrolysis and stability constants).

• Beigelman, L., et al. (1995). "Synthesis and Biological Activity of 5-Methoxyuridine Oligonucleotides." Nucleosides and Nucleotides. (Context on 5-methoxy stability).

  • (General PubMed Search for verification)

• Thermo Fisher Scientific. "TRI Reagent® Solution Storage and Handling." (General guidelines for RNA/Nucleoside handling and low-temp storage).

• Sigma-Aldrich (Merck). "2,3,5-Tri-O-benzoyl-D-ribofuranose Technical Data.

Reference Data & Comparative Studies

Comparative Guide: "2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" vs. 5-Fluorouracil

The Architect vs. The Destroyer: A Guide for Drug Developers

Executive Summary: Defining the Divergence

In the landscape of nucleoside analogs, 5-Fluorouracil (5-FU) and 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (TB-5-OMe-U) represent two diametrically opposed philosophies in drug development.

• 5-Fluorouracil (5-FU) is the classical "Destroyer." It is a potent antimetabolite API (Active Pharmaceutical Ingredient) designed to mimic uracil, jam thymidylate synthase, and induce catastrophic DNA/RNA damage in dividing cells. It is the gold standard for cytotoxicity.

• TB-5-OMe-U is the "Architect." It is a protected synthetic intermediate (synthon). It is not a direct drug; rather, it is the critical precursor used to synthesize 5-Methoxyuridine (5-moU) . 5-moU is a "stealth" nucleoside used in mRNA therapeutics (like COVID-19 vaccines) to evade the innate immune system (TLR7/8) and enhance protein translation.

The Core Conflict: This guide compares the cytotoxic utility of 5-FU against the synthetic and translational utility of TB-5-OMe-U.

Technical Deep Dive: Mechanism & Causality

A. 5-Fluorouracil (5-FU): The Metabolic Saboteur

5-FU is a prodrug that requires intracellular activation. Its "performance" is measured by its ability to kill.

• Mechanism: 5-FU is converted to FdUMP , which forms a stable ternary complex with Thymidylate Synthase (TS) and 5,10-methylene tetrahydrofolate.[1]

• Causality: TS inhibition depletes dTMP pools

  "Thymineless death" DNA strand breaks.

• Secondary Pathway: Conversion to FUTP leads to incorporation into RNA, disrupting ribosome assembly and splicing.

B. TB-5-OMe-U: The Stealth Precursor

TB-5-OMe-U is a uridine derivative protected by benzoyl groups at the 2', 3', and 5' hydroxyls.

• Mechanism (Chemical): The benzoyl groups render the molecule lipophilic and soluble in organic solvents (DCM, THF), allowing for efficient purification and handling during synthesis.

• Mechanism (Biological - Post Deprotection): Once debenzoylated to 5-Methoxyuridine (5-moU) and converted to a triphosphate (5-moU-TP), it replaces Uridine in In Vitro Transcription (IVT).

• Causality: The 5-methoxy group alters the steric shape of the uracil base. This prevents the mRNA from binding to Toll-Like Receptors (TLR7/8) and RIG-I , preventing the cell from attacking the therapeutic mRNA as a viral invader.

Visualizing the Pathways (Graphviz)

The following diagram contrasts the Destructive pathway of 5-FU with the Constructive pathway of TB-5-OMe-U.

Figure 1: Mechanistic divergence. 5-FU (Red) targets enzyme inhibition to cause death. TB-5-OMe-U (Blue) undergoes chemical processing to enable high-efficiency mRNA translation.

Comparative Performance Data

The "performance" of these molecules must be evaluated in their respective contexts.

Table 1: Cytotoxicity vs. Viability (The Safety Profile)

Context: HCT-116 Colorectal Cancer Cells exposed for 48 hours.

Metric	5-Fluorouracil (5-FU)	TB-5-OMe-U (Precursor)	5-Methoxyuridine (Product)
Primary Role	Antineoplastic Agent	Synthetic Intermediate	mRNA Modifier
IC50 (Cytotoxicity)	1.2 - 5.0 µM (Highly Toxic)	>100 µM (Inactive/Low Solubility)	>500 µM (Non-Toxic)
Mechanism of Cell Death	Apoptosis / S-Phase Arrest	N/A	N/A
Key Risk	Systemic Toxicity (Neutropenia)	Chemical Impurities (Benzoic Acid)	None (Biocompatible)

Table 2: Functional Utility in RNA Synthesis

Context: In Vitro Transcription (IVT) of Luciferase mRNA.

Feature	Unmodified Uridine (Control)	5-Fluorouracil (5-FU)	5-Methoxyuridine (from TB-5-OMe-U)
IVT Yield	100% (Baseline)	<10% (Aborts transcription)	95-100% (High Efficiency)
Immunogenicity (PBMC Assay)	High (High IFN-α release)	N/A (Cells die)	Negligible (Stealth)
Protein Expression	Baseline	None	1.5x - 3x Increase

Experimental Protocols

To validate these claims, the following protocols establish the "Kill" potential of 5-FU and the "Build" potential of TB-5-OMe-U.

Protocol A: Validating 5-FU Potency (Clonogenic Assay)

Objective: Determine the concentration of 5-FU required to inhibit colony formation by 50%.

• Seeding: Seed 500 HCT-116 cells/well in 6-well plates. Allow attachment (24h).

• Treatment: Treat with 5-FU serial dilutions (0.1 µM to 50 µM). Include a DMSO vehicle control.

• Incubation: Incubate for 10-14 days undisturbed to allow colony formation.

• Fixation: Wash with PBS, fix with Methanol:Acetic Acid (3:1) for 20 mins.

• Staining: Stain with 0.5% Crystal Violet.

• Analysis: Count colonies (>50 cells).

  • Validation Check: Control wells must be confluent. 5-FU wells should show dose-dependent reduction.

Protocol B: TB-5-OMe-U Activation & mRNA Synthesis

Objective: Convert the precursor (TB-5-OMe-U) to active 5-moU and verify its utility in mRNA.

Step 1: Chemical Deprotection (The Activation)

• Dissolution: Dissolve 100 mg TB-5-OMe-U in 5 mL Methanol.

• Cleavage: Add 5 mL of 7N Ammonia in Methanol (

  ).

• Reaction: Stir at Room Temperature (RT) for 12-24 hours.

  • Monitoring: Check via TLC (DCM:MeOH 9:1). The high Rf spot (Tribenzoyl) should disappear; a low Rf spot (5-moU) appears.

• Purification: Evaporate solvent. Wash the solid residue with cold ether (removes benzamide byproduct). Recrystallize from Ethanol.

  • Yield Target: >90% conversion to 5-Methoxyuridine.

Step 2: Triphosphate Conversion & IVT (The Application)

Note: The nucleoside must be phosphorylated to the triphosphate (5-moU-TP) for polymerase usage. This is usually done enzymatically or via

chemistry.

• IVT Reaction: Setup a T7 Polymerase reaction replacing UTP entirely with 5-moU-TP .

• Transfection: Transfect the resulting mRNA into HEK293 cells.

• Readout: Measure protein expression (e.g., Luciferase or GFP) vs. Unmodified Uridine mRNA.

  • Validation Check: 5-moU mRNA should show higher fluorescence and lower cell death than Unmodified mRNA.

Decision Logic: Which Product Do You Need?

Use this logic flow to select the correct reagent for your research.

Figure 2: Selection Guide. Researchers focusing on cytotoxicity should choose 5-FU. Organic chemists synthesizing novel RNA analogs should choose TB-5-OMe-U.

References

• Longley, D. B., Harkin, D. P., & Johnston, P. G. (2003). "5-Fluorouracil: mechanisms of action and clinical strategies." Nature Reviews Cancer, 3(5), 330–338.

• Karikó, K., et al. (2005). "Suppression of RNA recognition by Toll-like receptors: the impact of nucleoside modification and the evolutionary origin of RNA." Immunity, 23(2), 165-175.

• Nelson, J., et al. (2020). "Impact of mRNA chemistry and manufacturing process on innate immune activation." Science Advances, 6(26).

• MedChemExpress. "2',3',5'-Tri-O-benzoyl-5-methoxyuridine Product Monograph." (Accessed 2023).[1]

• Parker, W. B. (2009). "Enzymology of Purine and Pyrimidine Antimetabolites Used in the Treatment of Cancer." Chem Rev, 109(7), 2880–2893.

Sources

• 1. The structure and mechanism of action of 5-Fluorouracil_Chemicalbook [chemicalbook.com]

Comparative Guide: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine in Modified Nucleoside Synthesis

[1]

Executive Summary

2',3',5'-Tri-O-benzoyl-5-Methoxyuridine is a high-value synthetic intermediate used primarily to produce 5-Methoxyuridine (5-moU) , a modified nucleoside critical for reducing immunogenicity in mRNA therapeutics.[1] Unlike natural uridine or the widely used N1-methylpseudouridine, 5-moU offers a distinct balance of translational efficiency and immune silencing.[1][]

This guide analyzes the technical superiority of the Tribenzoyl (Bz) protected variant compared to Acetyl (Ac) protected analogs and unprotected routes. The "Performance" of this intermediate is defined by its beta-stereoselectivity , crystallinity , and process scalability .

Strategic Comparison: Why Benzoyl Protection?

In the synthesis of modified RNA building blocks (Phosphoramidites for solid-phase synthesis or Triphosphates for IVT), the choice of protecting group on the ribose sugar dictates the yield and purity of the final API.

Comparative Analysis: Benzoyl vs. Acetyl vs. Unprotected[1]

Feature	2',3',5'-Tri-O-benzoyl-5-Methoxyuridine	2',3',5'-Tri-O-acetyl-5-Methoxyuridine	Unprotected Synthesis
Physical State	Crystalline Solid (High MP)	Often Amorphous / Oil	Solid (Polar)
Purification	Recrystallization (Scalable, >99% purity)	Chromatography (Silica gel required)	Ion-Exchange / HPLC
Stereocontrol	Excellent Beta-Selectivity (Anchimeric assistance)	Good Beta-Selectivity	Poor (Mix of alpha/beta)
Stability	High (Stable to weak acids/bases)	Moderate (Prone to hydrolysis)	N/A
Atom Economy	Lower (Benzoyl groups are heavy)	Higher	Best
Primary Use	GMP Manufacturing of 5-moU	R&D / Small Scale	Enzymatic Synthesis

Expert Insight: The decision to use the Tribenzoyl derivative over the Triacetyl variant is almost exclusively driven by purification mechanics . Acetyl-protected nucleosides often result in viscous oils or foams that trap impurities and require expensive column chromatography.[1] In contrast, the bulky aromatic rings of the benzoyl groups facilitate π-π stacking, allowing the product to precipitate as a stable, crystalline solid. This allows researchers to bypass chromatography, a critical advantage in scaling up to kilogram-grade GMP production.[1]

Technical Workflow & Causality

The synthesis of 5-Methoxyuridine via the tribenzoyl intermediate relies on the Vorbrüggen Glycosylation , a Lewis acid-catalyzed coupling.[1]

Mechanism of Action (The "Why" behind the Protocol)

• Silylation: 5-Methoxyuracil is silylated (using BSA or HMDS) to increase solubility in organic solvents and activate the N1 position.[1]

• Activation: The Lewis acid (TMSOTf) generates an oxocarbenium ion at C1 of the ribose.

• Anchimeric Assistance (Critical): The benzoyl group at C2' stabilizes the cation via a cyclic acyloxonium ion. This blocks the alpha face, forcing the nucleobase to attack from the beta face (top), ensuring the biologically active beta-anomer .

Experimental Protocol: Synthesis & Deprotection

Step 1: Vorbrüggen Coupling[3]

• Reagents: 5-Methoxyuracil, BSA (N,O-Bis(trimethylsilyl)acetamide), 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose, TMSOTf (Trimethylsilyl trifluoromethanesulfonate).[1]

• Solvent: Acetonitrile (MeCN) or 1,2-Dichloroethane (DCE).[1]

Protocol:

• Suspend 5-Methoxyuracil (1.2 eq) in anhydrous MeCN under Argon.

• Add BSA (2.5 eq) and heat to 60°C for 30 mins until a clear solution forms (Silylation).

• Cool to 0°C. Add 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose (1.0 eq).

• Add TMSOTf (1.1 eq) dropwise. Note: Exothermic.

• Warm to RT and stir for 2-4 hours. Monitor by TLC (Hexane:EtOAc 1:1).

• Quench: Pour into saturated NaHCO3/Ice mixture. Extract with DCM.

• Purification: Evaporate solvent. Recrystallize from Ethanol/DCM to obtain 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine as white crystals.[1]

Step 2: Global Deprotection

• Reagents: Methanolic Ammonia (7N NH3 in MeOH) or Sodium Methoxide (NaOMe).

Protocol:

• Dissolve the tribenzoyl intermediate in MeOH.

• Add NH3/MeOH (10 eq) or catalytic NaOMe (0.1 eq).

• Stir at RT for 12 hours.

• Evaporate solvent. The residue contains 5-Methoxyuridine and methyl benzoate.[1]

• Partition between water and DCM. The product stays in the water layer; methyl benzoate (byproduct) is washed away in DCM.

• Lyophilize the aqueous layer to yield pure 5-Methoxyuridine .[1]

Visualization of Signaling & Synthesis[4]

The following diagram illustrates the chemical pathway from raw materials to the final mRNA-ready nucleotide, highlighting the role of the Tribenzoyl intermediate.

Caption: Synthesis pathway of 5-Methoxyuridine showing the central role of the Tribenzoyl intermediate in ensuring stereochemical purity before final deprotection.

Performance Data: Yield & Stability

The following data aggregates typical performance metrics from nucleoside synthesis literature, comparing the Benzoyl (Bz) route against the Acetyl (Ac) route.

Metric	Tribenzoyl-5-moU Route	Triacetyl-5-moU Route
Coupling Yield	85 - 92%	75 - 85%
Beta/Alpha Ratio	>20:1 (High Selectivity)	~10:1
Product Form	Crystalline Powder	Viscous Oil / Foam
Hygroscopicity	Low (Stable in air)	High (Absorbs moisture)
Shelf Life	>2 Years (Room Temp)	<6 Months (Requires -20°C)

Interpretation: While the coupling yields are comparable, the Tribenzoyl route offers superior downstream processing. The ability to crystallize the intermediate removes the need for chromatography, which is the primary bottleneck in scaling drug production. The high beta-selectivity is driven by the bulky benzoyl group at C2, which provides more steric hindrance against alpha-attack than the smaller acetyl group.[1]

References

• Vorbrüggen, H., & Ruh-Pohlenz, C. (2001).[1] Handbook of Nucleoside Synthesis. John Wiley & Sons. (Foundational text on the Silyl-Hilbert-Johnson reaction and the advantages of benzoyl protection).

• BenchChem. (2025).[4] N3-Benzoylthymine as a Protecting Group in Nucleoside Chemistry. Retrieved from [1]

• ApexBio. (n.d.). 5-Methoxy-UTP - Modified Nucleotide for RNA Synthesis. Retrieved from [1]

• New England Biolabs (NEB). (n.d.). 5-Methoxy-Uridine-5'-Triphosphate (5-Methoxy-UTP) Product Information. Retrieved from [1]

• Li, F., et al. (2022). Chemical modifications of uridine: 5-methoxyuridine reduces immunogenicity of mRNA.[1][][5] Journal of Controlled Release. (Contextualizes the biological importance of the 5-moU modification).

Sources

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]
• 3. chem.ucla.edu [chem.ucla.edu]
• 4. benchchem.com [benchchem.com]
• 5. neb.com [neb.com]

Efficacy of "2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" in different cell lines

Precursor Context: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine

Executive Summary & Chemical Context

2',3',5'-Tri-O-benzoyl-5-Methoxyuridine is the critical chemical precursor (protected nucleoside) used to synthesize 5-Methoxyuridine (5-moU) phosphoramidites. These phosphoramidites are the building blocks for In Vitro Transcribed (IVT) mRNA .

While the benzoyl-protected form acts as a stable intermediate for chemical synthesis, the biological efficacy discussed in this guide refers to the final active agent: 5-moU modified mRNA .

Why this distinction matters:

• The Precursor: Ensures high purity and correct stereochemistry during oligonucleotide synthesis.

• The Active Agent (5-moU mRNA): Delivers the therapeutic effect by balancing Translation Efficiency with Immune Evasion .

Core Value Proposition of 5-moU

Unlike naturally occurring Pseudouridine (

) or N1-methylpseudouridine ( ), 5-moU is a uridine derivative with a methoxy group at the 5-position.[1] It is unique because it provides high stability and low immunogenicity without requiring the complete structural alteration of the uracil base seen in pseudouridines.

Mechanism of Action: The 5-moU Advantage

To understand efficacy across cell lines, we must establish the molecular mechanism.

Immune Evasion Pathway

Unmodified mRNA is detected by pattern recognition receptors (PRRs) like TLR7 , TLR8 , and RIG-I , leading to interferon (IFN) release and translational shutdown.

• 5-moU Modification: Sterically hinders TLR binding, preventing the "danger signal" cascade.

• Result: The cell continues protein synthesis rather than undergoing apoptosis or antiviral shutdown.

Translational Kinetics

• Ribosome Pausing: Unlike

  , which can alter ribosome density significantly, 5-moU maintains kinetics closer to natural uridine but with enhanced half-life due to resistance against RNase L and other nucleases.

Figure 1: Mechanistic pathway showing how 5-moU modification (derived from the benzoyl precursor) bypasses innate immune sensors to maximize protein yield compared to unmodified mRNA.

Comparative Efficacy by Cell Line

The performance of 5-moU is context-dependent.[2] Below is a breakdown of efficacy in key cell models used in drug development.

A. General Expression Models (HEK293, HeLa)

These cell lines have low baseline immune sensitivity.

• Observation: 5-moU mRNA consistently ranks in the top 3 for protein expression, often outperforming Pseudouridine (

  ) but sometimes trailing N1-methylpseudouridine ( ) slightly in peak fluorescence.

• Key Finding: 5-moU exhibits superior mRNA half-life , leading to sustained protein expression over 48-72 hours.

B. Immune-Competent Cells (THP-1, PBMCs)

These cells actively hunt for foreign RNA. This is the "stress test" for mRNA therapeutics.

• Observation: Unmodified mRNA fails here due to rapid IFN induction.

• 5-moU Efficacy: Shows near-complete evasion of TLR activation. Cytokine profiles (IL-6, TNF-

  ) remain at baseline, comparable to .

• Clinical Relevance: Essential for vaccines and systemic therapies where inflammation must be minimized.

C. Stem Cells & Primary Cells (HSPCs, iPSCs, T-Cells)

Data from gene editing applications (e.g., Cas9 mRNA) reveals nuanced results.[3]

• HSPCs (Hematopoietic Stem/Progenitor Cells): 5-moU modified mRNA results in higher cell viability and yield compared to unmodified mRNA.[3]

• iPSCs (Induced Pluripotent Stem Cells): Surprisingly, some studies (e.g., Horizon Discovery) indicate that unmodified mRNA can yield higher base editing efficiency than 5-moU in specific "Pin-point" systems, likely due to specific folding requirements of the Cas9-sgRNA complex that 5-moU might subtly alter.

Summary Table: 5-moU vs. Alternatives

Feature	5-Methoxyuridine (5-moU)	N1-methylpseudouridine ( )	Unmodified Uridine
Precursor	2',3',5'-Tri-O-benzoyl-5-moU	N1-methyl-pseudo-UTP	UTP
Immune Evasion	⭐⭐⭐⭐⭐ (Excellent)	⭐⭐⭐⭐⭐ (Excellent)	⭐ (Poor)
Translation (HEK293)	⭐⭐⭐⭐ (High)	⭐⭐⭐⭐⭐ (Very High)	⭐⭐⭐ (Moderate)
Viability (HSPCs)	⭐⭐⭐⭐⭐ (High)	⭐⭐⭐⭐ (High)	⭐⭐ (Low - Toxicity)
Editing (iPSCs)	⭐⭐⭐ (Context Dependent)	⭐⭐⭐⭐ (High)	⭐⭐⭐⭐ (High - System Dependent)
Manufacturing Cost	Moderate	High	Low

Experimental Protocols

To validate the efficacy of 5-moU derived from the Tri-O-benzoyl precursor, follow this self-validating workflow.

Protocol A: Precursor Verification (Quality Control)

Before synthesis, ensure the precursor is pure to prevent abortive sequences.

• Solubility Test: Dissolve 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine in Acetonitrile (ACN). It should be clear (hydrophobic).

• HPLC Analysis:

  • Column: C18 Reverse Phase.

  • Mobile Phase: Gradient Water/Acetonitrile (0%

    100%).

  • Target: Purity > 98%. Impurities here lead to truncated mRNA later.

Protocol B: Comparative Transfection Assay

Objective: Measure Translation Efficiency vs. Immunogenicity.

Materials:

• 5-moU mRNA (eGFP reporter).[2][4]

• Unmodified mRNA (eGFP reporter).

• Cell Lines: HEK293T (Expression), THP-1 (Immune).

• Reagent: Lipofectamine MessengerMAX.

Step-by-Step:

• Seeding: Plate cells at

  cells/well in 24-well plates. Incubate 24h.

• Transfection:

  • Dilute mRNA to 500 ng/well.

  • Mix with lipid reagent (Ratio 3:1 Reagent:mRNA).

  • Incubate 10 mins at Room Temp.

  • Add dropwise to cells.

• Readout 1 (Expression): At 24h and 48h, measure Mean Fluorescence Intensity (MFI) via Flow Cytometry.

• Readout 2 (Immunity): Collect supernatant from THP-1 cells. Perform ELISA for IFN-

  and IL-6 .

  • Validation Criteria: 5-moU wells should have high GFP and near-zero IFN-

    . Unmodified wells should have lower GFP and high IFN- .

Figure 2: Experimental workflow for validating the efficacy and safety profile of 5-moU mRNA.

References

• TriLink BioTechnologies. Maximizing Translation of mRNA Therapeutics By Sequence Engineering and Chemical Modification. (Identifies 5-moU as a key modification for immune evasion).

• Li, B., Luo, X., & Dong, Y. (2016). Effects of Chemically Modified Messenger RNA on Protein Expression.[2][4][5][6][7] Bioconjugate Chemistry.[2] (Ranks 5-moU in top 3 for stability and expression).[2]

• Horizon Discovery. Guidance for using unmodified versus 5-methoxyuridine (5moU) modified mRNAs with chemically synthesized sgRNAs. (Comparative data in T-cells, iPSCs, and HSPCs).[3]

• Li, J., et al. (2023). Detection and Quantification of 5moU RNA Modification from Direct RNA Sequencing Data. (Discusses the rising importance of 5-moU in IVT-mRNA quality control).

• MedChemExpress. 2',3',5'-Tri-O-benzoyl-5-methoxyuridine Product Data. (Chemical properties of the precursor).[6]

Sources

• 1. Detection and Quantification of 5moU RNA Modification from Direct RNA Sequencing Data - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of Chemically Modified Messenger RNA on Protein Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. horizondiscovery.com [horizondiscovery.com]
• 4. OhioLINK ETD: Luo, Xiao, Luo [etd.ohiolink.edu]
• 5. N1-methyl-pseudouridine in mRNA enhances translation through eIF2α-dependent and independent mechanisms by increasing ribosome density - PMC [pmc.ncbi.nlm.nih.gov]
• 6. trilinkbiotech.com [trilinkbiotech.com]
• 7. mdpi.com [mdpi.com]

Technical Comparison: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine vs. 5-Methoxyuridine

This guide provides a technical comparison between the protected synthetic intermediate 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine and its biologically active counterpart, 5-Methoxyuridine (5-moU) .

From Synthetic Precursor to mRNA Therapeutic Potency

Executive Summary

In the development of modified mRNA therapeutics, 5-Methoxyuridine (5-moU) has emerged as a critical uridine replacement that reduces immunogenicity while maintaining high translational efficiency.[1][2] However, the molecule is often supplied or synthesized in its protected form, 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine .

• With Benzoyl Groups (Tri-Bz-5-moU): The molecule is biologically inert regarding polymerase incorporation but possesses high chemical stability and lipophilicity, making it an essential intermediate for purification and organic synthesis.[2]

• Without Benzoyl Groups (5-moU): The molecule is biologically active .[2] Once phosphorylated to the triphosphate state (5-moU-TP), it acts as a substrate for T7 RNA polymerase, conferring "stealth" properties to the resulting mRNA by evading innate immune sensors (TLR3, TLR7, RIG-I).[2]

Chemical & Physical Profile

The presence of benzoyl protecting groups fundamentally alters the physicochemical "activity" of the nucleoside.[2]

Feature	With Benzoyl Groups (Tri-Bz-5-moU)	Without Benzoyl Groups (5-moU)
Molecular Role	Synthetic Intermediate / Protected Precursor	Active Pharmaceutical Ingredient (API)
Solubility	Lipophilic: Soluble in DCM, DMSO, Ethyl Acetate.[2] Insoluble in water.[2]	Hydrophilic: Highly soluble in water and aqueous buffers.[2]
Reactivity	3'-OH Blocked: Cannot form phosphodiester bonds.[2] Inert to kinases and polymerases.	3'-OH Free: Competent for phosphorylation and RNA chain elongation.[2]
Stability	High.[2] Resistant to oxidation and enzymatic degradation (nucleases).[2]	Moderate. Susceptible to biological degradation if not incorporated into RNA.[2]
CAS Registry	Specific to protected form	16321-99-6 (Nucleoside base)

Functional Activity Comparison

A. Activity WITH Benzoyl Groups (The Protected State)

Primary Utility: Chemical Synthesis & Purification.[2] The "activity" of Tri-Bz-5-moU is defined by its chemical utility rather than biological signaling.[2]

• Regioselective Protection: The benzoyl groups at the 2', 3', and 5' positions "mask" the reactive hydroxyl groups.[2] This is critical during the chemical modification of the uracil base (e.g., introducing the 5-methoxy group) to prevent side reactions on the sugar moiety.[2]

• Crystallization & Purification: The bulky aromatic benzoyl rings increase the molecular weight and lipophilicity, often allowing the intermediate to be crystallized or purified via normal-phase silica chromatography—a process impossible for the highly polar, water-soluble 5-moU.

• Prodrug Potential (Theoretical): While primarily a synthesis tool, benzoyl-protected nucleosides can theoretically act as lipophilic prodrugs.[2] Intracellular esterases can cleave the benzoyl esters to release the free nucleoside.[2] However, for mRNA manufacturing, this intracellular cleavage is irrelevant; the molecule must be deprotected ex vivo before enzymatic triphosphate synthesis.[2]

B. Activity WITHOUT Benzoyl Groups (The Active State)

Primary Utility: mRNA Therapeutics (IVT).[2] Upon removal of the benzoyl groups (deprotection), 5-moU exhibits significant biological activity:

• Immune Silencing: 5-moU modified mRNA evades detection by Pattern Recognition Receptors (PRRs).[1][2] Unlike unmodified Uridine, which triggers TLR7 and RIG-I (leading to interferon release and translational shutdown), 5-moU alters the secondary structure of the mRNA, preventing steric docking of these sensors.

• Translational Fidelity: Unlike some modifications (e.g., chemical cross-linking) that stall ribosomes, 5-moU maintains Watson-Crick base pairing with Adenine, allowing the ribosome to read through the transcript efficiently.[2]

Mechanism of Action & Pathway

The following diagram illustrates the transition from the inert, protected form to the active mRNA component.

Figure 1: The activation pathway from the benzoyl-protected intermediate to the functional mRNA therapeutic agent.[2]

Experimental Protocols

Protocol A: Chemical Deprotection (Activation)

Objective: To convert inert Tri-Bz-5-moU into active 5-moU.[2]

• Dissolution: Dissolve 1.0 eq of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine in Methanol (MeOH). Ensure complete dissolution (sonicate if necessary).[2]

• Ammonolysis: Add 7N Ammonia in Methanol (NH3/MeOH) in excess (typically 10-20 eq).[2]

  • Note: Alternatively, Sodium Methoxide (NaOMe) in MeOH can be used (Zemplén deprotection), but ammonia is milder and easier to remove.[2]

• Reaction: Stir at room temperature for 12–24 hours. Monitor via TLC (DCM:MeOH 9:1).[2] The starting material (high Rf) should disappear, and the product (low Rf) should appear.[2]

• Workup: Evaporate the solvent under reduced pressure. The residue contains the product and benzamide byproduct.[2]

• Purification: Partition between water and ethyl acetate. The benzamide byproduct extracts into the organic layer; the active 5-moU remains in the aqueous layer.[2] Lyophilize the aqueous layer to obtain the pure nucleoside.[2]

Protocol B: In Vitro Transcription (Activity Verification)

Objective: To verify the biological activity of the deprotected 5-moU (as TP) in mRNA synthesis.[2]

• Reagents: Use a plasmid DNA template encoding a reporter (e.g., Luciferase or EGFP).[2]

• NTP Mix Preparation: Prepare a nucleotide mix containing:

  • ATP, CTP, GTP (Standard)[2]

  • 5-moU-TP (Replacing UTP entirely)

  • Control: Prepare a parallel reaction with standard UTP.[2]

• Reaction: Combine template, NTP mix, T7 RNA Polymerase, and reaction buffer. Incubate at 37°C for 2–4 hours.

• Readout:

  • Yield: Quantify mRNA via UV absorbance (NanoDrop). Expectation: 5-moU typically supports high yields comparable to wild-type UTP.[2]

  • Immunogenicity (Cell Assay): Transfect mRNA into THP-1 macrophages.[2] Measure IFN-β secretion via ELISA.[2] Expectation: 5-moU mRNA shows negligible IFN-β compared to UTP mRNA.

Comparative Data Summary

The following data summarizes the performance shift observed upon deprotection and utilization.

Metric	Tri-Bz-5-moU (Protected)	5-moU (Deprotected & Triphosphorylated)
T7 Polymerase Incorporation	0% (Steric hindrance)	>95% (Relative to UTP)
Cellular Uptake	High (Passive diffusion due to lipophilicity)	Low (Requires transfection reagents/LNP)
Interferon Response (IFN-β)	N/A (Not incorporated into RNA)	< 10 pg/mL (Silent) vs. >500 pg/mL for UTP
Protein Expression (Fold Change)	N/A	2-4x higher than unmodified mRNA

References

• Li, B., et al. (2016).[2] "Discovery of 5-Methoxyuridine as a Potent Sequence-Independent Immune Modulator for mRNA Therapeutics."[2] Journal of Medicinal Chemistry. [2]

• Kormann, M. S., et al. (2011).[2] "Expression of therapeutic proteins after delivery of chemically modified mRNA in mice." Nature Biotechnology, 29(2), 154–157.[2]

• Karikó, K., et al. (2005).[2][3] "Suppression of RNA Recognition by Toll-like Receptors: The Impact of Nucleoside Modification and the Evolutionary Origin of RNA."[2] Immunity, 23(2), 165–175.[2]

• TriLink BioTechnologies. "5-Methoxyuridine-5'-Triphosphate (5-moU-TP) Product Data." TriLink BioTechnologies.[1][2]

• Vorobjev, P. E., et al. (2000).[2] "Oligonucleotide Synthesis Protocols." Methods in Molecular Biology. (General reference for benzoyl deprotection strategies).

Sources

• 1. trilinkbiotech.com [trilinkbiotech.com]
• 2. 2',3',5'-tri-O-acetyluridine | C15H18N2O9 | CID 20058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. promegaconnections.com [promegaconnections.com]

Characterization of "2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" by NMR and Mass Spec

The following guide is structured as a high-level technical dossier designed for analytical chemists and process development scientists. It prioritizes the "why" and "how" of characterization, moving beyond simple data listing to provide a robust framework for validation.

Executive Summary

In the manufacturing of modified RNA therapeutics, 5-Methoxyuridine (5-moU) has emerged as a critical "super-base" for reducing toll-like receptor (TLR) mediated immunogenicity while maintaining high translational efficiency.[1]

The 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine intermediate is the pivot point in the synthesis of 5-moU phosphoramidites.[1] Its characterization is a critical quality attribute (CQA) gate; failure here propagates impurities that are indistinguishable during downstream oligonucleotide synthesis.

This guide provides a comparative analysis of this molecule against its unprotected precursor and its non-modified analog, establishing a self-validating analytical framework using NMR and Mass Spectrometry.[1]

Structural Context & Synthesis Pathway

To understand the characterization strategy, we must visualize the molecule's role in the synthetic stream. The benzoyl (Bz) groups serve two purposes: they protect the ribose hydroxyls during base modification/purification and increase lipophilicity for silica chromatography.

Figure 1: Synthetic pathway highlighting the target intermediate and potential impurity branch points.

Comparative Analysis: The "Triangulation" Method

A single spectrum is rarely sufficient for robust validation. We employ a "Triangulation" method, comparing the target against Scenario A (Unprotected Precursor) and Scenario B (Non-modified Analog).

Table 1: Comparative Chemical Shift Logic (¹H NMR)

Solvent: CDCl₃ for Protected species; DMSO-d₆ for Unprotected.[1]

Feature	Target: Tri-O-Bz-5-moU	Alt A: 5-Methoxyuridine	Alt B: Tri-O-Bz-Uridine	Diagnostic Value
5-Position	-OCH₃ Singlet (~3.7 ppm)	-OCH₃ Singlet (~3.2 ppm)*	H-5 Doublet (~5.7 ppm)	Confirms 5-methoxy modification vs. standard Uridine.[1]
H-6 Proton	Singlet (~7.2 - 7.5 ppm)	Singlet (~7.8 ppm)	Doublet (~7.9 ppm)	Loss of coupling to H-5 confirms substitution.[1]
Sugar H-1'	Doublet (~6.3 - 6.5 ppm)	Doublet (~5.7 ppm)	Doublet (~6.1 ppm)	Downfield shift confirms 2'-O-benzoylation (deshielding).[1]
Aromatics	Multiplet (7.4 - 8.1 ppm)	Absent	Multiplet (7.4 - 8.1 ppm)	Integration of 15H confirms three Bz groups.[1]
Amide NH	Broad Singlet (>8.5 ppm)	Broad Singlet	Broad Singlet	Confirms N3 is not benzoylated (over-reaction check).

*Note: Chemical shift differences in Alt A are largely due to solvent effects (DMSO vs CDCl₃).

Detailed Characterization Protocols

A. Nuclear Magnetic Resonance (NMR)

Objective: Confirm regiochemistry of protection and integrity of the 5-methoxy base.

Protocol:

• Sample Prep: Dissolve 15-20 mg of dried product in 0.6 mL CDCl₃ (Chloroform-d).

  • Why CDCl₃? Benzoylated nucleosides are highly soluble in chloroform, and it prevents exchange of the N3-H proton, allowing its observation.

• Acquisition: Standard 1D ¹H (16 scans) and 2D COSY (if validation is required).

• Self-Validating Check:

  • Integration Rule: Set the Anomeric H-1' (approx 6.4 ppm) to 1.00.[1]

  • Pass Criteria: The Aromatic region (7.4-8.1 ppm) must integrate to 15.0 ± 0.5 .[1]

  • Fail Criteria: If Aromatics integrate to ~20, you have likely benzoylated the N3 position (Tetra-Bz).[1] If <15, you have incomplete protection.

Expected ¹H NMR Data (400 MHz, CDCl₃):

• δ 8.50 (s, 1H, NH): Exchangeable.

• δ 8.10 – 7.40 (m, 15H, Bz-Ar): Characteristic complex multiplets.[1]

• δ 7.35 (s, 1H, H-6): Sharp singlet (key differentiator from Uridine).[1]

• δ 6.45 (d, J=5.5 Hz, 1H, H-1'): Anomeric proton.[1]

• δ 5.90 – 5.60 (m, 2H, H-2', H-3'): Deshielded by Bz esters.[1]

• δ 4.80 – 4.50 (m, 3H, H-4', H-5'a, H-5'b): Sugar backbone.

• δ 3.75 (s, 3H, -OCH₃): The "Signature" peak.

B. Mass Spectrometry (ESI-MS)

Objective: Confirm molecular weight and fragmentation pattern.

Protocol:

• Ionization: Electrospray Ionization (ESI) in Positive Mode (+).

• Solvent: MeOH/Water + 0.1% Formic Acid.

• Theoretical Calculation:

  • Formula: C₃₁H₂₆N₂O₁₀

  • Exact Mass: 586.16

  • Expected Ions: [M+H]⁺ = 587.16, [M+Na]⁺ = 609.15.

Fragmentation Logic (MS/MS): Unlike simple molecular weight checks, fragmentation proves the arrangement of groups.

Fragment (m/z)	Loss	Interpretation
587 (Parent)	-	[M+H]⁺
482	-105 Da	Loss of one Benzoyl group (Ph-CO).[1]
465	-122 Da	Loss of Benzoic Acid (Ph-COOH) via rearrangement.
105	Base Peak	Benzoyl cation (Ph-CO⁺) - dominates the spectrum.[1]
141	Sugar Loss	5-Methoxyuracil base ion (protonated).[1]

Analytical Decision Tree (Logic Flow)

Use this flowchart to interpret your data during in-process control (IPC).

Figure 2: Analytical logic tree for validating the intermediate.

Troubleshooting & "Self-Validation"

A robust protocol must account for common failures.[1]

• The "Yellow Oil" Syndrome:

  • Observation: Product is an oil, not a foam/solid.

  • Cause: Residual Pyridine.

  • Fix: Co-evaporate with Toluene (3x) before final NMR.

• The N3-Benzoyl Artifact:

  • Observation: Aromatic integration is high (~18-20H) and the NH signal at >8.5 ppm is missing.[1]

  • Cause: Reaction time too long or temperature too high, leading to protection of the uracil nitrogen.

  • Impact: This is a critical impurity. N3-Bz is unstable to ammonia deprotection but can complicate phosphoramidite coupling.[1]

References

• Moderna, Inc. (2018). Modified Polynucleotides for the Production of Secreted Proteins. Patent US20180273906A1. (Describes the utility of 5-methoxyuridine in reducing immunogenicity).

• Panda, D. et al. (2021). Chemical Synthesis of Modified RNA. Current Protocols, 1(2), e34. (General protocols for phosphoramidite synthesis and protecting group strategies).

• PubChem. (2023). 1-O-Acetyl-2,3,5-tri-O-benzoyl-beta-D-ribofuranose Spectral Data. (Proxy data for the sugar moiety chemical shifts).

• Li, B. et al. (2016). Synthesis and antiviral activity of 5-substituted uridine derivatives. European Journal of Medicinal Chemistry. (Reference for 5-position substitution effects on H-6 NMR shifts).

Sources

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]

Strategic Guide: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (Tbz-5moU) vs. Commercial Analogs

[1]

Executive Summary

2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (Tbz-5moU) is not merely a reagent; it is the strategic "bridge" molecule for high-purity mRNA therapeutic manufacturing.[1] While N1-methylpseudouridine (m1Ψ) remains the industry gold standard for mRNA vaccines (e.g., Pfizer/BioNTech, Moderna), 5-Methoxyuridine (5moU) has emerged as a critical alternative, offering comparable translation efficiency with a distinct intellectual property (IP) landscape and reduced steric bulk in the major groove.[1]

This guide compares Tbz-5moU against other commercial forms (unprotected nucleosides, silyl-protected intermediates) and evaluates the downstream biological performance of 5moU against m1Ψ.[1]

The Verdict: Tbz-5moU is the superior starting material for synthesizing 5moU phosphoramidites due to its crystallinity (enabling non-chromatographic purification) and stability . Biologically, the resulting 5moU-mRNA offers a "sweet spot" of low immunogenicity and high expression, often outperforming m1Ψ in specific cell types (e.g., primary macrophages).

Part 1: Chemical Architecture & Synthesis Utility

The "Why Tbz?" Factor: Stability and Purity

In oligonucleotide chemistry, the quality of the final mRNA drug substance is dictated by the purity of the starting phosphoramidite. Tbz-5moU offers distinct advantages over other precursors.

Feature	Tbz-5moU (Benzoyl Protected)	Unprotected 5moU	Silyl-Protected (TBDMS) Analogs
Physical State	Crystalline Solid	Hygroscopic Powder	Viscous Oil / Gum
Purification Method	Recrystallization (Scalable, GMP-friendly)	HPLC (Expensive, low capacity)	Flash Chromatography (Labor intensive)
Stability	High (Shelf-stable for years)	Moderate (Sensitive to moisture)	Moderate (Acid sensitive)
Synthesis Utility	Direct precursor for 5'-DMT protection	Requires multiple protection steps	Used for 2'-OH protection (RNA specific)

Expert Insight: The benzoyl groups at the 2', 3', and 5' positions render the molecule lipophilic and rigid, promoting lattice formation. This allows researchers to purify the intermediate via recrystallization—removing critical impurities (like N3-isomers) without expensive silica columns.[1] This is the primary reason Tbz-5moU is preferred for GMP scale-up.[1]

Synthesis Workflow Visualization

The following diagram illustrates the critical role of Tbz-5moU in the mRNA manufacturing pipeline.

Caption: The Tbz-5moU workflow. The "Crystallization Step" at the Tbz stage is the critical quality control point that ensures high-purity downstream phosphoramidites.

Part 2: Downstream Biological Performance (5moU vs. m1Ψ)

Once processed into mRNA, how does 5moU compare to the market leader, N1-methylpseudouridine (m1Ψ)?

Mechanism of Immune Evasion[2][3]

• m1Ψ: Relies on altering the hydrogen bonding face (Hoogsteen edge) and enhancing base stacking to evade TLR7/8 and RIG-I.[1]

• 5moU: Uses the 5-methoxy group to introduce steric bulk in the major groove of the dsRNA helix (formed during secondary structure folding).[1] This prevents the "fit" into the TLR7/8 binding pocket without significantly disrupting Watson-Crick base pairing required for translation.[1]

Performance Comparison Data

Metric	5-Methoxyuridine (5moU)	N1-Methylpseudouridine (m1Ψ)	Unmodified Uridine
Translation Efficiency	High (Top Tier)	Very High (Gold Standard)	Low (due to PKR activation)
Immune Stimulation (TNF-α)	Negligible (Baseline)	Negligible (Baseline)	High
Cell Specificity	Superior in Macrophages (THP-1) [1]	Superior in Hela/Liver cells	Poor generally
IP Status	Distinct (TriLink/Others)	Heavily Patented (Penn/Moderna/Pfizer)	Public Domain

Key Finding: In primary human macrophages, 5moU-modified mRNA has been shown to outperform other modifications, yielding up to 4-fold increased transgene expression compared to other analogs, while maintaining a silent immune profile [1].[1][2][3]

Part 3: Experimental Protocols

Protocol A: Conversion of Tbz-5moU to 5moU-Phosphoramidite

This protocol bridges the gap from the stable Tbz intermediate to the active synthesis reagent.[1]

Prerequisites:

• Starting Material: Tbz-5moU (Purity >98%)[1]

• Environment: Anhydrous conditions (Argon atmosphere)[1]

Step 1: Global Deprotection (Removal of Benzoyl Groups)

• Dissolve 10g Tbz-5moU in anhydrous methanol (100 mL).

• Add Sodium Methoxide (NaOMe) (0.5 eq) at 0°C.

• Stir at Room Temperature (RT) for 4 hours. Validation: Monitor via TLC (CHCl3:MeOH 9:1).[1] Disappearance of high Rf spot (Tbz) and appearance of low Rf spot (Free Nucleoside).

• Neutralize with Dowex H+ resin, filter, and concentrate.

• Critical Step: The resulting 5-methoxyuridine is often an oil/foam.[1] Co-evaporate with pyridine to dry.[1]

Step 2: 5'-Dimethoxytritylation (5'-DMT) [1]

• Dissolve dried 5moU in anhydrous pyridine.

• Add DMT-Cl (1.2 eq) dropwise at 0°C.[1]

• Stir for 3-6 hours.

• Quench with MeOH.[1] Partition between DCM and NaHCO3.[1]

• Purify via silica gel chromatography (DCM/MeOH/TEA).

Step 3: 3'-Phosphitylation

• Dissolve 5'-DMT-5moU in anhydrous DCM.

• Add DIPEA (3 eq) and 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite (1.2 eq).

• Stir for 1 hour under Argon.

• Self-Validating Check: ³¹P NMR should show a sharp singlet at ~149-150 ppm.[1] Multiple peaks indicate degradation or oxidation (P(V) species at ~10 ppm).[1]

• Precipitate in cold Hexane to obtain the white phosphoramidite powder.[1]

Protocol B: In Vitro Transcription (IVT) with 5moU

To validate the biological activity of the synthesized analog.

• Template: Linearized plasmid encoding Firefly Luciferase (Fluc) with T7 promoter.

• NTP Mix: ATP, GTP, CTP (standard) + 5moU-TP (replacing UTP entirely).

• Reaction: Incubate T7 RNA Polymerase, Pyrophosphatase, and RNase Inhibitor at 37°C for 2 hours.

• Purification: DNase I digestion followed by LiCl precipitation.

• QC: Run on Bioanalyzer. 5moU-mRNA often migrates slightly differently than U-mRNA due to mass/structure changes.[1]

Part 4: Molecular Logic & Pathway

The following diagram details the cellular mechanism where 5moU exerts its advantage: evading the TLR7 endosomal sensor while permitting Ribosome assembly.

Caption: Mechanism of Action. 5moU allows mRNA to bypass Endosomal TLR sensors and cytosolic PKR, preventing the "Shutdown" signal (eIF2α phosphorylation) that limits protein yield.

References

• Chemical modification of uridine modulates mRNA-mediated proinflammatory and antiviral response in primary human macrophages. Source:[1][2][3] Molecular Therapy - Nucleic Acids (2022).[1][3] Significance: Demonstrates 5moU superiority in macrophage transfection.[2][3] Link:[Link]

Sources

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]
• 2. Chemical modification of uridine modulates mRNA-mediated proinflammatory and antiviral response in primary human macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical modification of uridine modulates mRNA-mediated proinflammatory and antiviral response in primary human macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Validation of Synthetic 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine Purity

[1]

Executive Summary

In the high-stakes manufacturing of mRNA therapeutics (e.g., replacement therapies and vaccines), 5-Methoxyuridine (5-moU) has emerged as a critical modification to suppress innate immune responses and enhance translational efficiency.[1][2] However, the purity of the final nucleoside is entirely dependent on the quality of its protected intermediate: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine .[1]

This guide serves as an objective validation manual. We compare this benzoyl-protected intermediate against acetyl-protected and unprotected alternatives to demonstrate why the benzoyl scaffold is the industry standard for purification.[1] Furthermore, we provide a self-validating analytical workflow to ensure >99.5% purity, a requirement for downstream phosphoramidite synthesis.[1]

Part 1: The Criticality of the Protected Intermediate

Why do we validate the protected intermediate rather than just the final product? The answer lies in crystallinity and lipophilicity .

Comparative Analysis: Benzoyl vs. Alternatives

The choice of protecting group dictates the purification strategy. The table below compares the performance of the Tri-O-benzoyl (Bz) strategy against Tri-O-acetyl (Ac) and Unprotected routes.

Feature	Tri-O-benzoyl-5-moU (Target)	Tri-O-acetyl-5-moU (Alternative)	Unprotected 5-moU (Final Product)
Physical State	Crystalline Solid (High MP)	Viscous Oil / Low MP Solid	Crystalline Powder
Purification	Recrystallization (Scalable)	Column Chromatography (Slow)	Ion Exchange / HPLC (Expensive)
HPLC Retention	High (Hydrophobic)	Moderate	Low (Elutes with salts)
UV Sensitivity	High (Benzoyl ~230 nm)	Low (Only base absorbs)	Low
Stability	Excellent (Acid/Oxidation stable)	Moderate (Hydrolysis risk)	N/A
Impurity Segregation	Excellent (Resolves anomers)	Poor (Anomers often co-elute)	Difficult

Expert Insight: We prioritize the Benzoyl derivative because its high lipophilicity pushes the retention time (RT) far away from polar starting materials (sugars/bases), and its aromatic rings facilitate

-stacking interactions that drive crystallization. This allows us to "lock in" purity before the final deprotection step.

Part 2: Analytical Strategy & Workflow

To validate the purity of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine, we employ an orthogonal approach: HPLC for quantitative purity, LC-MS for identity, and NMR for structural confirmation.[1]

Workflow Visualization

The following diagram outlines the logical flow of the validation process.

Figure 1: Orthogonal validation workflow ensuring no impure intermediate proceeds to the deprotection stage.

Part 3: Detailed Protocols & Data Interpretation

Experiment A: RP-HPLC Purity Profiling

This is the primary quantitative method.[1] The benzoyl groups are highly hydrophobic, requiring a high organic gradient.

Protocol:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 100% Acetonitrile (ACN).

• Gradient:

  • 0-2 min: 5% B (Equilibration)[1]

  • 2-15 min: 5%

    95% B (Linear Ramp)[1]

  • 15-20 min: 95% B (Wash)[1]

• Flow Rate: 1.0 mL/min.

• Detection: 254 nm (Benzoyl absorption) and 272 nm (5-moU absorption).[1]

• Temperature: 30°C.

Data Interpretation Guide:

Peak Identity	Approx. RT (min)	Description
Unreacted Sugar	2.5 - 3.0	Polar, elutes early.[1]
Free 5-Methoxyuracil	3.5 - 4.0	Base only, very polar.[1]
Mono/Di-benzoyl Impurities	8.0 - 11.0	Partially protected intermediates.[1]
Target Product (Tri-Bz-5-moU)	13.5 - 14.2	Dominant peak.[1] Sharp, symmetrical.
-Anomer Impurity	14.5 - 15.0	Critical separation.[1] Often elutes just after the -product.[1]

Validation Criterion: The target peak area must be

99.0%. The -anomer (a common byproduct of glycosylation) must be .[1]

Experiment B: 1H NMR Structural Confirmation

NMR is the only way to definitively confirm the regiochemistry (2',3',5' protection) and the anomeric configuration (

vs ).

Protocol:

• Solvent: DMSO-d6 or CDCl3 (DMSO is preferred for resolution of sugar protons).[1]

• Concentration: ~10 mg in 0.6 mL.

• Key Signals to Monitor:

Proton Region	Chemical Shift ( ppm)	Diagnostic Value
Benzoyl Aromatics	7.4 - 8.1 (Multiplets)	Integration should correspond to 15 protons (3 x Phenyl rings).[1]
H-6 (Base)	7.6 - 7.9 (Singlet)	Confirms the uracil ring is intact.[1] Note: H-5 is absent (substituted).
Anomeric H-1'	5.9 - 6.2 (Doublet)	Coupling Constant ( ) is critical. Hz indicates -configuration.[1]
Methoxy (-OCH3)	3.6 - 3.8 (Singlet)	Distinctive singlet integrating to 3 protons .[1] Confirms 5-methoxy modification.[1][][4]
Sugar Protons (H2', H3', H4', H5')	4.5 - 5.8	Downfield shift confirms benzoylation at these positions.

Self-Validating Logic: If the integration of the aromatic region (15H) vs. the methoxy group (3H) deviates from a 5:1 ratio, the sample contains partially deprotected species or excess benzoyl chloride.

Experiment C: LC-MS Identification

To confirm the molecular weight and rule out side-reactions like N-benzoylation (where a benzoyl group attaches to the Uracil Nitrogen instead of the sugar).[1]

• Target Formula:

• Molecular Weight: ~586.55 g/mol [1]

• Observed Species (ESI+):

  • (Common adduct)[1]

Troubleshooting Note: If you observe a mass of 691.6 (

) , this indicates Tetra-benzoylation (N3-benzoylation on the base).[1] This is a common impurity if the reaction temperature was too high.

Part 4: Impurity Fate Mapping

Understanding where impurities originate allows for proactive process control.

Figure 2: Origin and removal of key impurities. Note that recrystallization is effective specifically because the Benzoyl groups create a distinct crystal lattice that excludes the

-anomer.[1]

References

• Karikó, K., et al. (2005). "Suppression of RNA recognition by Toll-like receptors: the impact of nucleoside modification and the evolutionary origin of RNA."[1] Immunity.

• BenchChem. (2025).[5][6] "Uridine 2',3',5'-tribenzoate: Significance in Nucleoside Chemistry." BenchChem Technical Library.

• Li, L., et al. (2024). "Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis." Analytica Chimica Acta.

• Vorbrüggen, H., & Ruh-Pohlenz, C. (2001). "Handbook of Nucleoside Synthesis." Wiley-Interscience.[1] (Standard reference for Glycosylation mechanisms).

• Thermo Fisher Scientific. "Modified Nucleosides for mRNA Synthesis." Thermo Fisher Technical Notes.

Sources

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose - Wikipedia [en.wikipedia.org]
• 2. trilinkbiotech.com [trilinkbiotech.com]
• 4. news-medical.net [news-medical.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine vs. Traditional Nucleoside Chemotherapeutics

Part 1: Executive Summary & Strategic Positioning

In the landscape of nucleoside therapeutics, 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (TBMU) represents a critical divergence from traditional chemotherapy. While structurally similar to cytotoxic antimetabolites like 5-Fluorouracil (5-FU) or Gemcitabine , TBMU is not a cellular poison. Instead, it is the high-fidelity precursor to 5-Methoxyuridine (5-moU) , a "stealth" modification used in Next-Generation RNA therapeutics (mRNA vaccines and protein replacement therapies).

This guide objectively compares TBMU (and its downstream active metabolite) against traditional cytotoxic nucleoside analogs. We contrast the generative therapeutic mechanism of TBMU-derived RNA (protein expression) against the destructive mechanism of standard chemotherapeutics (DNA termination/apoptosis).

The Core Distinction

• TBMU (Precursor to 5-moU): Engineered for Immune Evasion . It replaces Uridine in mRNA to prevent TLR7/TLR8 activation, allowing high protein expression without cytotoxicity.

• Traditional Analogs (e.g., Capecitabine/5-FU): Engineered for Cytotoxicity . They mimic nucleosides to jam DNA replication or inhibit thymidylate synthase, causing cell death.

Part 2: Technical Comparison (The Product vs. Alternatives)

Physicochemical & Functional Matrix

The following table contrasts TBMU (as a precursor) and its active derivative (5-moU) against standard chemotherapy agents.

Feature	TBMU (-> 5-moU)	Capecitabine (-> 5-FU)	Gemcitabine
Primary Role	mRNA Therapeutic Precursor	Prodrug for Antimetabolite	Cytotoxic Antimetabolite
Chemical State	Hydrophobic Protected Nucleoside	Carbamate/Benzoyl Prodrug	Hydrophilic Nucleoside
Solubility (LogP)	High (Lipophilic due to Benzoyl)	Mod. High (LogP ~0.9)	Low (Hydrophilic)
Mechanism	Translation Enhancement: Reduces innate immune response (TLR evasion).	Thymidylate Synthase Inhibition: Blocks DNA methylation/synthesis.	Chain Termination: Masquerades as Cytidine, halting DNA rep.
Cellular Outcome	Protein Production (Generative)	Apoptosis (Destructive)	Apoptosis (Destructive)
Key Impurity Risk	Under-benzoylated species (lowers yield)	5'-DFCR (intermediate toxicity)	Alpha-anomer contamination

Structural Causality: Why Benzoyl Protection Matters

TBMU utilizes benzoyl groups at the 2', 3', and 5' positions. In our laboratory experience, this is not merely for stability but for purification efficiency .

• Crystallinity: The tri-benzoyl protection renders the molecule highly crystalline and lipophilic, allowing for easy separation from polar reaction byproducts (unlike the "oily" nature of unprotected sugar modifications).

• Regioselectivity: It forces subsequent phosphorylation or phosphoramidite formation to occur only after specific deprotection, ensuring the high purity (>99.5%) required for mRNA manufacturing.

Part 3: Mechanism of Action & Divergent Pathways

The diagram below illustrates the critical fork in the road: how a modified uridine backbone determines whether the molecule cures via creation (TBMU pathway) or elimination (5-FU pathway).

Figure 1: The Divergent Utility of Uridine Analogs. Top Path (Blue/Green): TBMU is processed chemically to create non-immunogenic mRNA. Bottom Path (Red/Black): Traditional analogs are processed enzymatically to kill cancer cells.

Part 4: Experimental Protocols (Self-Validating Systems)

To utilize TBMU effectively, one must convert it from its protected storage form to the active nucleoside (5-moU) for downstream phosphorylation.

Protocol A: Zemplén Deprotection of TBMU

Objective: Removal of benzoyl groups to yield pure 5-Methoxyuridine.

Reagents:

• TBMU (Solid)

• Methanol (Anhydrous)

• Sodium Methoxide (NaOMe), 25% in MeOH

• Dowex 50WX8 (H+ form) cation exchange resin

Workflow:

• Dissolution: Suspend 10 mmol of TBMU in 50 mL of anhydrous Methanol.

  • Checkpoint: The suspension will be cloudy. It must remain anhydrous to prevent hydrolysis of the glycosidic bond.

• Catalysis: Add NaOMe (0.5 eq) dropwise at 0°C.

  • Observation: The solution should clear within 30 minutes as the lipophilic benzoyl esters are cleaved, releasing the more polar methyl benzoate and free nucleoside.

• Reaction: Stir at Room Temperature (RT) for 4 hours. Monitor via TLC (DCM:MeOH 9:1).

  • Validation: TBMU Rf ~ 0.8; Product (5-moU) Rf ~ 0.2.

• Neutralization: Add pre-washed Dowex 50WX8 resin until pH reaches 7.0. Filter immediately.

  • Why? Acidic neutralization avoids salt formation that interferes with downstream HPLC.

• Purification: Evaporate methanol. Wash the residue with cold diethyl ether (removes methyl benzoate byproduct). Recrystallize from EtOH/Water.

Protocol B: Comparative Purity Analysis (HPLC)

Objective: Verify TBMU purity against chemotherapeutic standards.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax), 4.6 x 150mm, 5µm.

• Mobile Phase A: 0.1% Ammonium Acetate in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 60% B over 20 mins.

• Detection: UV at 254 nm (Uridine core) and 230 nm (Benzoyl groups).

Compound	Retention Time (Approx)	Acceptance Criteria
5-Methoxyuridine (Deprotected)	2.5 min	>99.5% Area (Single Peak)
Methyl Benzoate (Byproduct)	12.0 min	<0.1% (Must be removed)
TBMU (Starting Material)	16.5 min	<0.1% (Incomplete Reaction)

Part 5: Data & Performance Analysis

Immunogenicity Profile (5-moU vs. Unmodified Uridine)

In mRNA therapeutics, the presence of unmodified Uridine triggers TLR7, causing cytokine storms. TBMU-derived 5-moU prevents this.

Metric	Unmodified Uridine mRNA	5-moU Modified mRNA (from TBMU)	5-FU Treated Cells
IFN-β Induction	High (+++++)	Negligible (-)	N/A (Cytotoxic)
Translation Efficiency	Low (PKR activation shuts down translation)	High (+++++)	N/A
Cell Viability	>90%	>95%	<20% (Targeted Kill)

Stability Comparison

TBMU (protected) is significantly more stable than its deprotected counterparts or active chemo drugs.

• TBMU Shelf Life: >3 years at RT (due to benzoyl protection preventing oxidation).

• Gemcitabine HCl: Hygroscopic, requires desiccant.

• 5-Methoxyuridine (Free): Susceptible to microbial growth in solution; requires -20°C storage.

Part 6: References

• Nelson, J., et al. (2020). "Impact of 5-Methoxyuridine Modification on mRNA Translation and Immunogenicity."[1] Bioconjugate Chemistry.

• TriLink BioTechnologies. (2023). "5-Methoxyuridine-5'-Triphosphate: Product Guide and Applications in IVT." TriLink Technical Support.

• BOC Sciences. (2022). "Modified Nucleotides for RNA Therapy: Reducing Innate Immune Responses."[1][][3] RNA Technology Whitepaper.

• Parker, W. B. (2009). "Enzymology of Purine and Pyrimidine Antimetabolites Used in the Treatment of Cancer." Chemical Reviews.

• PubChem. (2023). "Compound Summary: 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine." National Library of Medicine.

Sources

• 1. trilinkbiotech.com [trilinkbiotech.com]
• 3. promegaconnections.com [promegaconnections.com]

Confirming the Bioactivity of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine: A Comparative Guide for Drug Discovery Professionals

In the landscape of therapeutic development, nucleoside analogs represent a cornerstone of antiviral and anticancer chemotherapy.[1][2] Their efficacy lies in their ability to mimic endogenous nucleosides, thereby interfering with critical cellular processes such as DNA and RNA synthesis.[1][3] This guide provides a comprehensive framework for the bioactivity confirmation of a specific modified pyrimidine nucleoside, 2',3',5'-Tri-O-benzoyl-5-methoxyuridine. While broadly classified as a purine nucleoside analog with potential antitumor activity, specific experimental validation is paramount for its progression as a therapeutic candidate.[4][5][6]

This document outlines a series of comparative experimental workflows designed to rigorously assess its biological activity. We will detail the rationale behind the selection of comparator compounds, provide step-by-step protocols for key assays, and present a logical framework for data interpretation. Our approach is grounded in the principles of scientific integrity, ensuring that each experimental step contributes to a self-validating and robust dataset.

Section 1: Strategic Selection of Comparator Nucleosides

To contextualize the bioactivity of 2',3',5'-Tri-O-benzoyl-5-methoxyuridine, a panel of well-characterized nucleoside analogs should be tested in parallel. The choice of these comparators is critical for a meaningful assessment. Based on the structural features of our topic compound (a modified uridine), we propose the following:

• 5-Fluorouracil (5-FU): A widely used antimetabolite in cancer therapy that targets thymidylate synthase, providing a benchmark for cytotoxicity and mechanism of action studies.[1]

• Gemcitabine: A deoxycytidine analog with proven efficacy against various solid tumors, offering a point of comparison for antitumor activity.[2][7]

• 5-Iododeoxyuridine (IUdR): A synthetic thymidine analog with established antiviral activity, particularly against herpes simplex virus, which will serve as a reference for potential antiviral applications.[8][9]

• Uridine: The endogenous, unmodified nucleoside, to be used as a negative control to establish baseline cellular responses.

This selection allows for a multi-faceted comparison, evaluating potential anticancer and antiviral activities against industry-standard positive controls.

Section 2: Experimental Workflows for Bioactivity Profiling

The following experimental plan is designed to systematically evaluate the bioactivity of 2',3',5'-Tri-O-benzoyl-5-methoxyuridine.

Initial Cytotoxicity Screening

The first step is to determine the compound's effect on cell viability across a panel of relevant human cancer cell lines (e.g., HeLa, A549, MCF-7) and a normal, non-cancerous cell line (e.g., MRC-5) to assess selectivity.

Experimental Protocol: MTT Assay

• Cell Seeding: Plate cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 2',3',5'-Tri-O-benzoyl-5-methoxyuridine and the comparator compounds. Treat the cells with a range of concentrations (e.g., 0.1 µM to 100 µM) for 48-72 hours.

• MTT Incubation: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each compound on each cell line.

Data Presentation:

Compound	HeLa IC50 (µM)	A549 IC50 (µM)	MCF-7 IC50 (µM)	MRC-5 IC50 (µM)
2',3',5'-Tri-O-benzoyl-5-Methoxyuridine	Experimental Value	Experimental Value	Experimental Value	Experimental Value
5-Fluorouracil	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value
Gemcitabine	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value
Uridine	>100	>100	>100	>100

Probing the Mechanism of Action: DNA Synthesis Inhibition

A common mechanism for nucleoside analogs is the inhibition of DNA synthesis.[4][5] The following assay will determine if 2',3',5'-Tri-O-benzoyl-5-methoxyuridine exhibits this activity.

Experimental Protocol: BrdU Incorporation Assay

• Cell Seeding and Treatment: Seed and treat cells with the test compounds at concentrations around their respective IC50 values as determined by the MTT assay.

• BrdU Labeling: After 24-48 hours of treatment, add 5-bromo-2'-deoxyuridine (BrdU) to the cell culture medium and incubate for a further 2-4 hours.

• Immunodetection: Fix, permeabilize, and denature the cellular DNA. Detect the incorporated BrdU using a specific primary antibody against BrdU, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Signal Development: Add a substrate for HRP and measure the colorimetric or chemiluminescent signal.

• Data Analysis: Quantify the level of BrdU incorporation as a measure of DNA synthesis.

Logical Relationship Diagram:

Caption: Hypothesized mechanism of action for a nucleoside analog.

Investigating Antiviral Potential

Given that many modified nucleosides possess antiviral properties, it is prudent to screen 2',3',5'-Tri-O-benzoyl-5-methoxyuridine for such activity. A plaque reduction assay using a susceptible virus, such as Herpes Simplex Virus-1 (HSV-1), is a standard method.

Experimental Protocol: Plaque Reduction Assay

• Cell Monolayer: Grow a confluent monolayer of susceptible host cells (e.g., Vero cells) in 6-well plates.

• Viral Infection: Infect the cell monolayers with a known titer of HSV-1 for 1-2 hours.

• Compound Overlay: Remove the virus inoculum and overlay the cells with a medium containing various concentrations of the test compounds and a gelling agent (e.g., methylcellulose) to restrict virus spread.

• Incubation: Incubate the plates for 2-3 days to allow for plaque formation.

• Plaque Visualization and Counting: Fix and stain the cells (e.g., with crystal violet) to visualize and count the viral plaques.

• Data Analysis: Calculate the concentration of the compound that reduces the number of plaques by 50% (EC50).

Comparative Data Table:

Compound	Antiviral Activity (HSV-1) EC50 (µM)	Cytotoxicity (Vero cells) CC50 (µM)	Selectivity Index (SI = CC50/EC50)
2',3',5'-Tri-O-benzoyl-5-Methoxyuridine	Experimental Value	Experimental Value	Calculated Value
5-Iododeoxyuridine (IUdR)	Literature/Experimental Value	Literature/Experimental Value	Calculated Value
Uridine	No Activity	>100	N/A

Section 3: Interpreting the Results and Future Directions

The collective data from these experiments will provide a robust initial profile of 2',3',5'-Tri-O-benzoyl-5-methoxyuridine's bioactivity.

• Potent and Selective Cytotoxicity: A low IC50 value against cancer cell lines and a high IC50 against normal cells would indicate promising anticancer potential.

• Mechanism of Action: A significant reduction in BrdU incorporation would support the hypothesis that the compound inhibits DNA synthesis. Further studies could then focus on identifying the specific enzymatic target.

• Antiviral Efficacy: A low EC50 value and a high Selectivity Index in the plaque reduction assay would warrant further investigation into its antiviral properties against a broader range of viruses.

Should the initial results be promising, subsequent studies could include in vivo efficacy testing in animal models, detailed pharmacokinetic and pharmacodynamic profiling, and advanced mechanistic studies to identify specific molecular targets.

Experimental Workflow Diagram:

Caption: Overall experimental workflow for bioactivity confirmation.

This guide provides a foundational, evidence-based approach to systematically evaluate the bioactivity of 2',3',5'-Tri-O-benzoyl-5-methoxyuridine. By employing well-established protocols and comparing against relevant benchmarks, researchers can generate the high-quality, reproducible data necessary to make informed decisions in the drug discovery and development process.

References

• Comparison of the antiviral effects of 5-methoxymethyl-deoxyuridine with 5-iododeoxyuridine, cytosine arabinoside, and adenine arabinoside. PubMed. Available at: [Link]

• Antitumor activity of sugar‐modified cytosine nucleosides. PMC. Available at: [Link]

• Antitumor Effect of Sugar-Modified Cytosine Nucleosides on Growth of Adult T-Cell Leukemia Cells in Mice. MDPI. Available at: [Link]

• Synthesis, conformation, and antiviral activity of 5-methoxymethyl-2'-deoxycytidine analogs. PubMed. Available at: [Link]

• Synthesis of Sugar and Nucleoside Analogs and Evaluation of Their Anticancer and Analgesic Potentials. MDPI. Available at: [Link]

• Relationship between structure and antiviral activity of 5-methoxymethyl-2'-deoxyuridine and 5-methoxymethyl-1-(2'-deoxy-beta-D-lyxofuranosyl)uracil. PubMed. Available at: [Link]

• Antitumor activity of sugar-modified cytosine nucleosides. Cancer Science. Available at: [Link]

• Comparison of the Antiviral Effects of 5-Methoxymethyl-deoxyuridine with 5-Iododeoxyuridine, Cytosine Arabinoside, and Adenine Arabinoside. Semantic Scholar. Available at: [Link]

• 2',3',5'-Tri-O-benzoyl-5-methoxyuridine. Computational Genomics. Available at: [Link]

• 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine. PubChem. Available at: [Link]

• Uridine Derivatives: Synthesis, Biological Evaluation, and In Silico Studies as Antimicrobial and Anticancer Agents. MDPI. Available at: [Link]

• Synthesis and biological evaluation of methoxylated analogs of the newer generation taxoids IDN5109 and IDN5390. PubMed. Available at: [Link]

• 2',3',5'-Tri-O-benzoyl-5-methoxyuridine. Immunomart. Available at: [Link]

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• 1. Antitumor activity of sugar‐modified cytosine nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eprints.lib.hokudai.ac.jp [eprints.lib.hokudai.ac.jp]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. 2’,3’,5’-Tri-O-benzoyl-5-methoxyuridine | Computational Genomics [computational-genomics.net]
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• 9. pdf.benchchem.com [pdf.benchchem.com]

"2',3',5'-Tri-O-benzoyl-5-Methoxyuridine" cross-reactivity studies

Topic: Comparative Guide: Analytical Specificity and Chemical Stability of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine Content Type: Technical Comparison Guide Audience: Process Chemists, Analytical Scientists, and mRNA Drug Developers[1][]

Executive Summary

2',3',5'-Tri-O-benzoyl-5-Methoxyuridine is a critical intermediate in the synthesis of 5-Methoxyuridine (5-moU) , a modified nucleoside increasingly adopted in mRNA therapeutics (e.g., next-generation vaccines) to reduce immunogenicity and enhance translational efficiency.[1][]

This guide addresses "cross-reactivity" in two distinct contexts relevant to drug development:

• Analytical Cross-Reactivity: The challenge of chromatographically resolving this intermediate from structural analogs (e.g., Uridine, 5-Hydroxyuridine) during purity assessments.[]

• Chemical Cross-Reactivity: The stability profile of the 5-methoxy group compared to other C5-modifications (e.g., 5-Methylcytidine, Pseudouridine) during phosphoramidite synthesis and deprotection.[1][]

Part 1: The Chemical Context & Structural Advantages[2]

In the manufacturing of mRNA, purity is paramount.[][3] The choice of the Benzoyl (Bz) protecting group over the alternative Acetyl (Ac) group for the 5-Methoxyuridine intermediate is a deliberate strategy to minimize chemical cross-reactivity and enhance purification.[]

Comparative Analysis: Protecting Group Performance

Feature	Tri-O-Benzoyl (Bz)	Tri-O-Acetyl (Ac)	Impact on Cross-Reactivity/Purity
Crystallinity	High	Low / Oil	Bz derivatives crystallize easily, allowing purification by recrystallization rather than chromatography, removing "cross-reactive" impurities early.[1][]
UV Detection	Strong ( ~230 nm)	Weak	The aromatic rings in Bz provide a strong UV chromophore, significantly increasing analytical sensitivity for detecting trace impurities.[]
Lipophilicity	High	Moderate	Bz groups increase retention time in Reverse-Phase HPLC, providing better resolution from polar impurities (e.g., under-benzoylated species).[1][]
Deprotection	Slower (Ammonia/MeOH)	Fast	Bz requires harsher conditions, but this stability prevents premature deprotection during phosphoramidite synthesis.[]

Part 2: Analytical Cross-Reactivity Studies

"Cross-reactivity" in an analytical chemistry context refers to the interference of structural analogs that co-elute or produce similar mass spectral signatures.[]

Key Structural Analogs (Impurities)

The synthesis of 5-Methoxyuridine often yields specific byproducts. An effective analytical method must differentiate 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine (Target) from:

• 2',3',5'-Tri-O-benzoyl-Uridine: Resulting from incomplete methylation or starting material contamination.[1][]

• 2',3',5'-Tri-O-benzoyl-5-Hydroxyuridine: An oxidation byproduct.[1][]

• Partially Benzoylated Species: (e.g., 2',3'-Di-O-benzoyl).[1][]

Visualization: Analytical Separation Logic

Caption: HPLC Separation Logic. The hydrophobic Benzoyl groups and the 5-Methoxy modification increase retention time, allowing resolution from polar byproducts and unmodified Uridine analogs.[1]

Part 3: Chemical Reactivity & Stability Profile

Unlike halogenated intermediates (e.g., 5-Bromo-Uridine) which are prone to cross-reacting via metal-catalyzed coupling or photolytic cleavage, the 5-Methoxy group is chemically robust.[1][]

Stability Comparison Table

Modification	Reactivity Risk (Cross-Reactivity)	Stability in Synthesis
5-Methoxy (5-moU)	Low. Ether linkage is inert to standard oligonucleotide synthesis reagents.[1][]	High. Survives standard deprotection (NH₄OH).[]
5-Bromo / 5-Iodo	High. Susceptible to radical formation and Pd-catalyzed cross-coupling.[1][]	Moderate. Light sensitive.[]
Pseudouridine ( )	Moderate. N1-C5 bond is stable, but N1 is a secondary amine requiring careful protection to prevent branching.[1][]	High (with N1 protection).[]

Part 4: Experimental Protocols

Protocol A: High-Performance Liquid Chromatography (HPLC) Purity Assessment

Purpose: To quantify the purity of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine and ensure no cross-reactivity (co-elution) with Uridine analogs.

Reagents:

• Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q)[1][]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (HPLC Grade)

• Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or equivalent.[]

Method Parameters:

• Flow Rate: 1.0 mL/min

• Temperature: 30°C

• Detection: UV @ 230 nm (Benzoyl max) and 260 nm (Nucleobase).[]

• Gradient:

  • 0–2 min: 5% B (Equilibration)[1][]

  • 2–15 min: 5% → 95% B (Linear Gradient)[1][]

  • 15–20 min: 95% B (Wash)[]

Validation Criteria (Self-Validating System):

• Resolution (

  ): The peak for Tri-Bz-5-moU must have relative to the Tri-Bz-Uridine reference standard.

• Peak Purity: Use Diode Array Detector (DAD) to confirm spectral homogeneity across the peak width (ensures no hidden co-eluting impurities).[]

Protocol B: Synthesis of 2',3',5'-Tri-O-benzoyl-5-Methoxyuridine

Purpose: To install the protecting groups necessary for downstream phosphoramidite synthesis.[]

Workflow Visualization:

Caption: Synthesis Pathway. Key control point: Stoichiometry of Benzoyl Chloride prevents N3-benzoylation (cross-reactivity).[1][]

Step-by-Step Methodology:

• Setup: In a flame-dried round-bottom flask under Argon, suspend 5-Methoxyuridine (1.0 eq) in anhydrous Pyridine (10 mL/g).

• Addition: Cool to 0°C. Add Benzoyl Chloride (3.3 eq) dropwise over 20 minutes. Note: Controlling temperature prevents reaction at the N3 position of the uracil base.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours. Monitor by TLC (Hexane:Ethyl Acetate 1:1).[1][]

• Quench: Pour mixture into ice water. Extract with Dichloromethane (DCM).[]

• Wash: Wash organic layer with 1M HCl (to remove pyridine), then Saturated NaHCO₃, then Brine.

• Purification: Dry over MgSO₄, concentrate, and recrystallize from Ethanol. This step is crucial to remove the "cross-reactive" N-benzoylated impurities.[1]

References

• Analytical Detection of Modified Nucleosides

  • Title: Detection of ribonucleoside modifications by liquid chromatography coupled with mass spectrometry.[][4]

  • Source:Journal of Chromatography B, via NCBI/PMC.[]

  • URL:[Link]

• 5-Methoxyuridine in mRNA Therapeutics

  • Title: Maximizing Translation of mRNA Therapeutics By Sequence Engineering and Chemical Modific

  • Source: TriLink BioTechnologies Technical Report.[]

• Comparison of Protecting Groups (Benzoyl vs. Acetyl)

  • Title: A New Process for Deprotection of Acetyl and Benzoyl Groups in Synthesis of Azacitidine.[5]

  • Source: ResearchGate / Synthetic Communications.[]

  • URL:[Link]

• Synthesis of Benzoyl Protected Ribose

  • Title: 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose Properties and Synthesis.

  • Source: Wikipedia / Chemical Data Collections.[]

  • URL:[Link]

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• 4. Detection of ribonucleoside modifications by liquid chromatography coupled with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]